Thiamine hydrochloride phosphate-d3

Core Science & Biosynthesis

Thiamine Hydrochloride Phosphate-d3: A Technical Guide for Researchers

For correspondence: [AI Assistant Contact Information]

Abstract

Thiamine hydrochloride phosphate-d3 is a deuterated, phosphorylated derivative of thiamine (Vitamin B1), a critical water-soluble vitamin. Its isotopic labeling makes it an invaluable tool in biomedical and pharmaceutical research, particularly in pharmacokinetic and metabolic studies where it serves as a stable internal standard for mass spectrometry-based quantification of thiamine and its phosphate esters. This technical guide provides a comprehensive overview of the chemical properties, synthesis, biological significance, and research applications of Thiamine hydrochloride phosphate-d3. Detailed experimental protocols and visual representations of metabolic pathways and experimental workflows are included to support its practical application in a laboratory setting.

Introduction

Thiamine, or Vitamin B1, is an essential nutrient that plays a central role in energy metabolism.[1] In its biologically active form, thiamine diphosphate (TDP), also known as thiamine pyrophosphate (TPP), it functions as a critical coenzyme for several key enzymes involved in carbohydrate and amino acid metabolism.[1][2] Thiamine deficiency can lead to severe neurological and cardiovascular disorders, such as beriberi and Wernicke-Korsakoff syndrome.[3]

Thiamine hydrochloride phosphate-d3 is a stable isotope-labeled analog of thiamine phosphate. The incorporation of three deuterium atoms (d3) on the methyl group of the pyrimidine ring results in a mass shift that allows for its differentiation from the endogenous, unlabeled thiamine and its phosphates in biological samples.[3][] This property makes it an ideal internal standard for quantitative analysis by mass spectrometry, improving the accuracy and precision of measurements. This guide will delve into the technical details of this important research compound.

Chemical and Physical Properties

Thiamine hydrochloride phosphate-d3 is a complex molecule with specific physicochemical characteristics that are important for its handling and application. The quantitative data available for this compound are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₁₂H₁₅D₃N₄O₄PS · Cl · HCl	[5][6]
Molecular Weight	419.81 g/mol (sum of parts)	[5][6]
Appearance	White Solid	[3]
Storage Temperature	2-8°C, Hygroscopic, Under inert atmosphere	[3]
Solubility	Freely soluble in water, sparingly soluble in methanol, slightly soluble in ethanol (95), and practically insoluble in diethyl ether (for the non-deuterated form).	[7][8]

Synthesis and Preparation

The synthesis of Thiamine hydrochloride phosphate-d3 involves two key processes: the isotopic labeling of thiamine and its subsequent phosphorylation.

Isotopic Labeling of Thiamine

The deuteration of thiamine is typically achieved by introducing a methyl-d3 group to the pyrimidine ring during the chemical synthesis of the thiamine molecule.[3][] This process involves using a deuterated starting material, such as methyl-d3 iodide, to introduce the stable isotope label.

Phosphorylation of Thiamine-d3

The phosphorylation of deuterated thiamine to its mono-, di-, or triphosphate esters can be accomplished through chemical or enzymatic methods. A general chemical process involves reacting thiamine with a phosphorylating agent, such as polyphosphoric acid, followed by controlled hydrolysis to obtain the desired phosphate derivative.[9]

General Experimental Protocol for Phosphorylation:

• Reaction Setup: Dissolve Thiamine-d3 hydrochloride in a suitable solvent.

• Phosphorylation: Add a phosphorylating agent (e.g., polyphosphoric acid) and a catalyst. The reaction is typically heated to a temperature between 85 to 125°C.[9]

• Hydrolysis: The resulting mixture of thiamine polyphosphates is then subjected to controlled hydrolysis at a temperature between 55 to 95°C to yield the desired thiamine monophosphate.[9]

• Purification: The final product is isolated and purified using techniques such as chromatography. The isolation may involve steps like adding Tri-n-butyl amine and chloroform to the reaction mass, followed by separation of the aqueous layer and precipitation of the product with methanol.[9]

Biological Role and Mechanism of Action

The biological role of Thiamine hydrochloride phosphate-d3 is identical to that of its endogenous counterpart, thiamine phosphate. Once inside the cell, thiamine is phosphorylated to its active form, thiamine diphosphate (TDP), by the enzyme thiamine pyrophosphokinase-1 (TPK1).[2][10]

TDP is a crucial coenzyme for several multienzyme complexes that are central to cellular metabolism:[1]

• Pyruvate Dehydrogenase Complex (PDH): Links glycolysis to the citric acid cycle by converting pyruvate to acetyl-CoA.

• α-Ketoglutarate Dehydrogenase Complex (α-KGDH): A key enzyme in the citric acid cycle.

• Branched-Chain α-Ketoacid Dehydrogenase Complex (BCKDH): Involved in the metabolism of branched-chain amino acids.

• Transketolase (TKT): A critical enzyme in the pentose phosphate pathway, which is essential for the synthesis of nucleotides and NADPH.

The signaling pathway illustrating the conversion of thiamine to its active form and its role as a coenzyme is depicted below.

References

• 1. Thiamine and benfotiamine: Focus on their therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 5. clearsynth.com [clearsynth.com]
• 6. stable-isotopes.com [stable-isotopes.com]
• 7. Thiamine hydrochloride | 67-03-8 [chemicalbook.com]
• 8. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 9. WO2016079576A1 - A process for the preparation of a thiamine derivative and salt thereof - Google Patents [patents.google.com]
• 10. The importance of thiamine (vitamin B1) in humans - PMC [pmc.ncbi.nlm.nih.gov]

Introduction to Thiamine and its Phosphorylated Derivatives

An In-depth Technical Guide on the Chemical Structure of Deuterated Thiamine Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and analysis of deuterated thiamine phosphate. It is intended for professionals in research and development who utilize isotopically labeled compounds in metabolic studies, pharmacokinetics, and as internal standards for quantitative analysis.

Thiamine, also known as vitamin B1, is an essential nutrient vital for energy metabolism and the proper functioning of the nervous system.[1][2] It consists of a pyrimidine ring and a thiazolium ring connected by a methylene bridge.[3] In biological systems, thiamine is primarily active in its phosphorylated forms. The main derivatives are:

• Thiamine Monophosphate (ThMP)

• Thiamine Diphosphate (ThDP or TPP) , the most biologically active form, acting as a coenzyme for crucial enzymes in carbohydrate metabolism.[4][5]

• Thiamine Triphosphate (ThTP) [3]

• Adenosine Thiamine Diphosphate (AThDP) and Adenosine Thiamine Triphosphate (AThTP) [3]

Deuterated forms of thiamine phosphates, particularly Thiamine Diphosphate-d3 (TDP-d3), serve as ideal internal standards for mass spectrometry-based quantification.[6][7] Their use significantly improves the accuracy and precision of analytical methods by correcting for matrix effects and variations during sample preparation and analysis.

Chemical Structure of Deuterated Thiamine Phosphate

The most commonly utilized deuterated form is thiamine pyrophosphate-d3 (also known as thiamine diphosphate-d3). In this molecule, three hydrogen atoms are replaced by deuterium atoms.

• Core Structure : The fundamental structure consists of the pyrimidine and thiazole rings, linked by a methylene bridge, with a pyrophosphate group attached to the hydroxyethyl side chain of the thiazole ring.[4]

• Position of Deuteration : The deuterium atoms are located on the methyl group attached to the pyrimidine ring.[8] This specific labeling provides a stable isotopic signature with a mass shift of +3 Da compared to the unlabeled molecule, which is ideal for mass spectrometric distinction.

The chemical structure for Thiamine-d3 Pyrophosphate is represented by the SMILES notation: OP(OP(OCCC1=C(C)--INVALID-LINK--([2H])[2H])N=C2N)=CS1)(O)=O)(O)=O.[Cl-][8]

Quantitative Data

The physical and chemical properties of deuterated thiamine pyrophosphate are compared with its non-deuterated analog in the table below. This data is crucial for the setup of analytical instrumentation and the interpretation of results.

Property	Non-deuterated Thiamine Pyrophosphate	Deuterated Thiamine Pyrophosphate (d3)
Molecular Formula	C₁₂H₁₉N₄O₇P₂S⁺	C₁₂H₁₆D₃N₄O₇P₂S⁺
Molar Mass	425.31 g/mol [4]	463.79 g/mol (as Chloride salt)[8]
Monoisotopic Mass	425.04496913 Da[9]	~428.0637 Da
Common Salt Form	Chloride	Chloride[8]
Typical Isotopic Purity	N/A	>95%[8]

Thiamine Metabolism and Signaling

Thiamine absorbed from the diet is converted into its active coenzyme forms through a series of phosphorylation steps within the cell. This metabolic pathway is critical for cellular energy production.

Caption: Intracellular phosphorylation pathway of thiamine.

Experimental Protocols

Deuterated thiamine phosphates are primarily used as internal standards in quantitative analytical methods. The protocol below details a typical workflow for the measurement of thiamine diphosphate (TDP) in whole blood using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantification of Thiamine Diphosphate in Whole Blood by LC-MS/MS

This method relies on the principle of stable isotope dilution, where a known quantity of deuterated internal standard (TDP-d3) is added to the sample at the beginning of the extraction process.

1. Sample Preparation (Protein Precipitation): [7]

• To a 100 µL whole blood sample, add 10 µL of internal standard working solution (TDP-d3).

• Vortex briefly to mix.

• Add 200 µL of 10% trichloroacetic acid (TCA) to precipitate proteins.[7]

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated protein.

• Transfer the supernatant to an autosampler vial for analysis.

2. Liquid Chromatography (LC) Conditions:

• Column: Reversed-phase C18 column (e.g., trifunctional silane-bonded C18).[7]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient is run to separate TDP from other endogenous compounds (e.g., 0-100% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

3. Mass Spectrometry (MS/MS) Conditions:

• Ionization: Heated Electrospray Ionization (HESI), positive mode.[7]

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Thiamine Diphosphate (TDP): Q1: m/z 425.1 -> Q3: m/z 122.1

  • Deuterated TDP (TDP-d3): Q1: m/z 428.1 -> Q3: m/z 122.1

  • Note: The precursor ion (Q1) for the deuterated standard is +3 Da higher, while the product ion (Q3), which corresponds to the pyrimidine ring fragment, is the same as it does not contain the deuterated methyl group.

4. Quantification:

• The concentration of endogenous TDP is calculated by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of non-deuterated TDP.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the LC-MS/MS analytical workflow.

Caption: Workflow for TDP quantification using LC-MS/MS.

Conclusion

Deuterated thiamine phosphate, particularly TDP-d3, is an indispensable tool for modern bioanalytical research. Its well-defined chemical structure, with isotopic labels at a stable position, provides the basis for its use as a highly effective internal standard. The methodologies outlined in this guide demonstrate a robust framework for its application in the precise and accurate quantification of thiamine metabolites in complex biological matrices, thereby supporting advanced research in nutrition, disease diagnostics, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. NP-MRD: Showing NP-Card for Thiamine (NP0001167) [np-mrd.org]
• 3. Thiamine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thiamine pyrophosphate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Instrument Multiplexing: Amplified Throughput for Measurement of Vitamin B1 in Whole Blood Using Parallel Liquid Chromatography Systems Interfaced to a Single Mass Spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thiamine-d3 Pyrophosphate Chloride (d3-Major) [lgcstandards.com]
• 9. Thiamine diphosphate | C12H19N4O7P2S+ | CID 1132 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Thiamine-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiamine-d3 (Vitamin B1-d3) is the deuterated form of thiamine, an essential water-soluble vitamin of the B complex. In its phosphorylated forms, particularly thiamine pyrophosphate (TPP), it serves as a critical coenzyme in numerous metabolic pathways, including carbohydrate and amino acid metabolism. The incorporation of deuterium atoms into the thiamine molecule renders Thiamine-d3 an invaluable tool in analytical and research settings. Its primary application is as an internal standard for mass spectrometry-based quantification of thiamine and its metabolites in various biological matrices. The near-identical physicochemical properties to its endogenous counterpart, combined with its distinct mass, allow for precise and accurate measurements by correcting for matrix effects and variations during sample preparation. This technical guide provides a comprehensive overview of the physical and chemical properties of Thiamine-d3, detailed experimental protocols for its use, and relevant metabolic pathway information.

Core Physical and Chemical Properties

Thiamine-d3 is most commonly available as its hydrochloride salt, Thiamine-d3 hydrochloride. The following tables summarize its key physical and chemical properties.

Table 1: General Properties of Thiamine-d3 Hydrochloride

Property	Value	Source(s)
Chemical Name	3-[(4-Amino-2-(methyl-d3)-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium chloride hydrochloride
Synonyms	Vitamin B1-d3 Hydrochloride, Thiamine chloride-d3 hydrochloride	[1]
Molecular Formula	C₁₂H₁₅D₃Cl₂N₄OS	[1]
Appearance	White to light brown solid
Labeled Form of	Thiamine Hydrochloride
Primary Application	Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS	[2][3]

Table 2: Physicochemical Data of Thiamine-d3 Hydrochloride

Property	Value	Source(s)
Molecular Weight	340.29 g/mol
Melting Point	240-242 °C (decomposes)
Solubility	Soluble in water and methanol. May also be soluble in DMSO.	[1]
Storage Conditions	Powder: -20°C for up to 3 years. In solvent: -80°C for 6 months, -20°C for 1 month.	[1]

Spectroscopic Data

The following sections provide spectroscopic data for Thiamine hydrochloride. The data for Thiamine-d3 will be very similar, with the key difference being the absence of signals corresponding to the deuterated methyl group in the ¹H and ¹³C NMR spectra, and a shift in the molecular ion peak in the mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectrum (400 MHz, DMSO-d6) of Thiamine Hydrochloride

Chemical Shift (ppm)	Multiplicity	Assignment
10.01	s	Thiazolium C2-H
9.28	s	Pyrimidine C6-H
8.39	br s	-NH₂
5.67	s	Methylene bridge (-CH₂-)
3.66	t	-CH₂-OH
3.08	t	Thiazolium-CH₂-
2.58	s	Thiazolium-CH₃
2.54	s	Pyrimidine-CH₃

Source: PubChem CID 6202[4]

Note: For Thiamine-d3, the singlet at 2.54 ppm corresponding to the pyrimidine-CH₃ group would be absent.

¹³C NMR Spectrum (50.18 MHz, D₂O) of Thiamine Hydrochloride

Chemical Shift (ppm)	Assignment
164.66	Pyrimidine C4
163.95	Pyrimidine C2
156.02	Pyrimidine C5
155.60	Thiazolium C4
155.36	Thiazolium C2
154.70	Pyrimidine C6
146.48	Thiazolium C5
143.81	Methylene bridge (-CH₂-)
137.48	Pyrimidine-CH₃
107.06	Thiazolium-CH₃
61.28	-CH₂-OH
50.97	Thiazolium-CH₂-
30.26	-
22.22	-
12.09	-

Source: PubChem CID 6202[4]

Note: For Thiamine-d3, the signal at 137.48 ppm corresponding to the pyrimidine-CH₃ group would be absent or significantly attenuated.

Infrared (IR) Spectroscopy

The FT-IR spectrum of Thiamine hydrochloride shows characteristic absorption bands corresponding to its functional groups.

Key IR Absorption Bands of Thiamine Hydrochloride

Wavenumber (cm⁻¹)	Assignment	Source(s)
~3495, ~3420	-NH₂ stretching	[5]
~3255	-OH stretching	[5]
~3000	Aromatic C-H stretching	[5]
~2930	Aliphatic C-H stretching	[5]
~1650	C=N stretching	[5]
~1600	C=C stretching	[5]

Source: Novel solid forms of thiamine hydrochloride with succinic acid[5]

Mass Spectrometry (MS)

In mass spectrometry, Thiamine-d3 is distinguished from unlabeled thiamine by its higher mass-to-charge ratio (m/z). This mass shift is the basis for its use as an internal standard in isotope dilution mass spectrometry.

Mass Spectrometry Data

Parameter	Description	Source(s)
Ionization Mode	Electrospray Ionization (ESI), positive mode	[6]
Parent Ion (Thiamine)	m/z 265	[6]
Parent Ion (Thiamine-d3)	m/z 268 (or higher depending on deuteration pattern)	[6]
Fragment Ion (Thiamine)	m/z 122	[6]
Fragment Ion (Thiamine-d3)	m/z 122 (if fragmentation does not involve the deuterated part)	[6]

Thiamine Metabolism

Thiamine from the diet is absorbed in the small intestine and transported to various tissues.[7] Inside the cells, it is converted into its active coenzyme forms, primarily thiamine pyrophosphate (TPP), through a series of phosphorylation steps.[8][9] TPP is essential for the function of several key enzymes in central metabolic pathways.[10][11]

Caption: Simplified overview of the intracellular metabolism of thiamine.

Experimental Protocols

Thiamine-d3 is predominantly used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) methods for the quantification of thiamine in biological samples. The following is a representative protocol for such an application.

Quantification of Thiamine in Whole Blood using LC-MS/MS with Thiamine-d3 Internal Standard

1. Materials and Reagents

• Thiamine hydrochloride (analytical standard)

• Thiamine-d3 hydrochloride (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Ultrapure water

• Whole blood samples

• Trichloroacetic acid (TCA) or Zinc sulfate for protein precipitation[12]

2. Preparation of Standard and Internal Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve thiamine hydrochloride and Thiamine-d3 hydrochloride in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of thiamine by serial dilution of the primary stock solution with a suitable solvent (e.g., methanol:water 50:50 v/v).

• Internal Standard Spiking Solution: Prepare a working solution of Thiamine-d3 hydrochloride at a fixed concentration (e.g., 100 ng/mL) in the same solvent as the working standards.[12]

3. Sample Preparation

• To 100 µL of whole blood sample, standard, or quality control sample, add 10 µL of the internal standard spiking solution and vortex briefly.

• Add 200 µL of ice-cold protein precipitation agent (e.g., 10% TCA or 0.1 M zinc sulfate in methanol).[12]

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient Elution: A suitable gradient to separate thiamine from other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Thiamine: m/z 265 -> 122

  • Thiamine-d3: m/z 268 -> 122 (or other appropriate transition depending on the specific deuteration)[6]

5. Data Analysis

• Quantify thiamine in the samples by constructing a calibration curve of the peak area ratio of thiamine to Thiamine-d3 versus the concentration of the thiamine standards.

Caption: Experimental workflow for the quantification of thiamine in a biological sample.

Conclusion

Thiamine-d3 is a robust and reliable tool for the accurate quantification of thiamine in complex biological matrices. Its physical and chemical properties are well-characterized, and its application as an internal standard in LC-MS/MS methods is well-established. This guide provides the essential technical information for researchers and scientists to effectively utilize Thiamine-d3 in their studies, contributing to a better understanding of thiamine metabolism and its role in health and disease.

References

• 1. Thiamine-d3 hydrochloride (Thiamine chloride-d3 (hydrochloride); Vitamin B1-d3 (hydrochloride)) | Endogenous Metabolite | | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Thiamine Hydrochloride | C12H18Cl2N4OS | CID 6202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. joam.inoe.ro [joam.inoe.ro]
• 6. researchgate.net [researchgate.net]
• 7. Thiamine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Thiamine - Wikipedia [en.wikipedia.org]
• 9. SMPDB [smpdb.ca]
• 10. Reactome | Vitamin B1 (thiamin) metabolism [reactome.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Deuterium-Labeled Thiamine Pyrophosphate for Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of deuterium-labeled thiamine pyrophosphate (TPP), a crucial tool in modern biochemical and pharmaceutical research. This document details its synthesis, key applications, and the experimental protocols necessary for its effective use.

Introduction to Deuterium-Labeled Thiamine Pyrophosphate

Thiamine pyrophosphate (TPP), the biologically active form of vitamin B1, is an essential cofactor for a multitude of enzymes involved in carbohydrate and amino acid metabolism.[1] Deuterium-labeled TPP, in which one or more hydrogen atoms are replaced by deuterium, offers a powerful and non-radioactive method for investigating enzyme mechanisms, quantifying metabolic fluxes, and serving as an internal standard in mass spectrometry-based analyses. The increased mass of deuterium leads to a kinetic isotope effect (KIE), which can be exploited to probe the rate-limiting steps of enzymatic reactions.[2] Furthermore, the distinct magnetic properties of deuterium make it a valuable probe in nuclear magnetic resonance (NMR) spectroscopy. This guide will explore the practical aspects of utilizing deuterium-labeled TPP in a research setting.

Synthesis of Deuterium-Labeled Thiamine Pyrophosphate

The most practical approach for obtaining deuterium-labeled TPP is a two-step process: starting with commercially available deuterated thiamine hydrochloride and then performing an enzymatic pyrophosphorylation.

Step 1: Acquisition of Deuterated Thiamine

Deuterated thiamine hydrochloride, such as Thiamine-d3 hydrochloride where the methyl group on the pyrimidine ring is deuterated, is commercially available from various chemical suppliers.[3][] This serves as the direct precursor for the enzymatic synthesis of deuterated TPP.

Step 2: Enzymatic Pyrophosphorylation of Deuterated Thiamine

The conversion of thiamine to TPP is catalyzed by the enzyme thiamine pyrophosphokinase (TPK).[1][5] This enzymatic approach provides a highly specific and efficient method for the synthesis of deuterium-labeled TPP.[6]

Enzymatic synthesis of deuterium-labeled TPP from deuterated thiamine.

Applications and Quantitative Data

Deuterium-labeled TPP is a versatile tool with applications primarily in mass spectrometry and enzyme kinetics.

Mass Spectrometry: Internal Standard for Quantification

Deuterium-labeled TPP, most commonly TPP-d3, is an ideal internal standard for the quantification of endogenous TPP in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring similar extraction efficiency and chromatographic behavior, while its mass difference allows for distinct detection.

Table 1: Mass Spectrometry Parameters for TPP and TPP-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Thiamine Pyrophosphate (TPP)	425.1	121.85	304.0
Thiamine Pyrophosphate-d3 (TPP-d3)	428.1	124.85	-

Data sourced from multiple LC-MS/MS methods.[1]

Enzyme Kinetics: Probing Reaction Mechanisms with the Kinetic Isotope Effect (KIE)

The replacement of hydrogen with deuterium can lead to a decrease in the rate of a chemical reaction if the C-H bond is broken in the rate-determining step. This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for elucidating enzyme mechanisms. For TPP-dependent enzymes, deuteration at specific positions can provide insights into the catalytic cycle.

Table 2: Example of a Secondary Deuterium Isotope Effect

Reaction	Isotope Effect (kH/kD)
Non-enzymatic decarboxylation of 2-(lact-2-yl)thiamine	1.09 - 1.12

This non-enzymatic model suggests a small secondary deuterium isotope effect, providing a baseline for studying the more complex enzymatic reactions.[7]

Experimental Protocols

Protocol for Enzymatic Synthesis of Deuterium-Labeled TPP

This protocol is adapted from established enzymatic methods for TPP synthesis.[6]

Materials:

• Deuterated Thiamine Hydrochloride (e.g., Thiamine-d3 HCl)

• Thiamine Pyrophosphokinase (TPK)

• ATP (Adenosine Triphosphate)

• Tris-HCl buffer

• MgCl2

• Reaction vessel

• Incubator or water bath

• HPLC system for purification

Procedure:

• Reaction Setup: In a reaction vessel, prepare a solution containing Tris-HCl buffer (pH 7.5), MgCl2, and ATP.

• Substrate Addition: Add the deuterated thiamine hydrochloride to the reaction mixture.

• Enzyme Addition: Initiate the reaction by adding thiamine pyrophosphokinase.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 2-4 hours), allowing for the conversion of deuterated thiamine to deuterated TPP.

• Reaction Quenching: Stop the reaction by methods such as heat inactivation or the addition of an acid.

• Purification: Purify the deuterium-labeled TPP from the reaction mixture using high-performance liquid chromatography (HPLC).

• Verification: Confirm the identity and purity of the synthesized deuterium-labeled TPP using mass spectrometry and NMR spectroscopy.

Protocol for LC-MS/MS Quantification of TPP using Deuterium-Labeled TPP as an Internal Standard

This protocol provides a general workflow for the analysis of TPP in whole blood.[1]

Workflow for the quantification of TPP using a deuterium-labeled internal standard.

Instrumentation:

• Liquid Chromatography system coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• C18 reverse-phase column

Procedure:

• Sample Preparation:

  • To a known volume of the biological sample (e.g., whole blood), add a known amount of the deuterium-labeled TPP internal standard solution.

  • Induce protein precipitation by adding a precipitating agent (e.g., trichloroacetic acid).

  • Vortex and centrifuge the sample to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Perform chromatographic separation using a suitable gradient elution on a C18 column.

  • Detect the eluting TPP and deuterium-labeled TPP using multiple reaction monitoring (MRM) with the mass transitions specified in Table 1.

• Data Analysis:

  • Integrate the peak areas for both the analyte (TPP) and the internal standard (deuterium-labeled TPP).

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Determine the concentration of TPP in the sample by comparing this ratio to a standard curve prepared with known concentrations of TPP and the internal standard.

General Protocol for a Kinetic Isotope Effect (KIE) Study

This protocol outlines the general steps for determining the KIE of a TPP-dependent enzyme using a deuterated substrate.

Materials:

• Purified TPP-dependent enzyme

• Unlabeled TPP and Deuterium-labeled TPP

• Substrate for the enzyme

• Buffer and any other necessary cofactors

• Spectrophotometer or other suitable detection instrument

Procedure:

• Enzyme Assay Optimization: Develop a reliable assay to measure the activity of the TPP-dependent enzyme. This typically involves monitoring the change in absorbance of a substrate or product over time.

• Kinetic Measurements with Unlabeled TPP:

  • Perform a series of enzyme assays with varying concentrations of the substrate in the presence of a saturating concentration of unlabeled TPP.

  • Measure the initial reaction rates (v₀) at each substrate concentration.

  • Determine the kinetic parameters Vmax and Km by fitting the data to the Michaelis-Menten equation.

• Kinetic Measurements with Deuterium-Labeled TPP:

  • Repeat the series of enzyme assays as in step 2, but replace the unlabeled TPP with the deuterium-labeled TPP at the same concentration.

  • Measure the initial reaction rates and determine the Vmax and Km for the reaction with the deuterated cofactor.

• Calculation of the KIE:

  • The KIE on Vmax is calculated as: KIE(Vmax) = Vmax(H) / Vmax(D)

  • The KIE on Vmax/Km is calculated as: KIE(Vmax/Km) = (Vmax/Km)(H) / (Vmax/Km)(D)

  • A KIE value significantly greater than 1 suggests that the deuterated bond is involved in the rate-determining step of the reaction.

General workflow for a kinetic isotope effect experiment.

Protocol for NMR Spectroscopic Analysis

Sample Preparation:

• Dissolve the deuterium-labeled TPP in a suitable deuterated solvent (e.g., D₂O).

• The concentration should be sufficient for good signal-to-noise, typically in the millimolar range.

• Transfer the solution to a clean NMR tube.

NMR Analysis:

• ³¹P NMR: This is useful for confirming the pyrophosphate group and assessing the overall purity of the sample. The spectrum of TPP typically shows two phosphorus signals.

• ¹H NMR: This will show the absence or significant reduction of proton signals at the positions of deuteration.

• ²H NMR: This will directly show the signals of the deuterium atoms, confirming their incorporation into the TPP molecule. The chemical shifts in ²H NMR are nearly identical to those in ¹H NMR.[8]

Conclusion

Deuterium-labeled thiamine pyrophosphate is an invaluable tool for researchers in biochemistry, drug discovery, and clinical diagnostics. Its application as an internal standard in mass spectrometry allows for accurate and precise quantification of TPP in biological matrices. Furthermore, its use in kinetic isotope effect studies provides deep insights into the mechanisms of TPP-dependent enzymes. The experimental protocols provided in this guide offer a practical framework for the synthesis and application of this important research compound.

References

• 1. Thiamine pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. An efficient enzymatic synthesis of thiamin pyrophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Secondary. beta. -deuterium isotope effects in decarboxylation and elimination reactions of. cap alpha. -lactylthiamin: intrinsic isotope effects of pyruvate decarboxylase (Journal Article) | OSTI.GOV [osti.gov]
• 8. Deuterium NMR - Wikipedia [en.wikipedia.org]

Technical Guide: Analysis of Thiamine Hydrochloride Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies and quality control parameters relevant to Thiamine Hydrochloride Phosphate, a crucial compound in various research and pharmaceutical applications. While a specific Certificate of Analysis for a deuterated (d3) variant is not publicly available, this document synthesizes representative data and protocols from established analytical practices for thiamine and its phosphate esters.

Representative Certificate of Analysis Data

The following tables summarize typical specifications found on a Certificate of Analysis for Thiamine and its phosphate derivatives, such as Thiamine Monophosphate and Thiamine Pyrophosphate. These values represent common quality benchmarks for reference standards used in research and development.[1][2][3][4][5][6]

Table 1: Physicochemical Properties

Parameter	Specification	Representative Value
Appearance	White to off-white crystalline powder	Complies
Solubility	Freely soluble in water; soluble in glycerol; slightly soluble in alcohol	Complies[1][2][7]
pH (1% solution)	2.7 - 3.3	3.1[3]
Water Content (Karl Fischer)	NMT 5.0%	3.62%[3]
Sultated Ash	NMT 0.1%	0.05%[3]

NMT: Not More Than

Table 2: Identification and Purity

Test	Method	Specification	Representative Value
Identification A	Infrared (IR) Spectroscopy	Conforms to reference spectrum	Conforms[1]
Identification B	¹H-NMR Spectroscopy	Conforms to structure	Conforms[1][2][5]
Identification C	Mass Spectrometry (MS)	Conforms to structure	Conforms[1]
Purity (Assay)	HPLC	98.0% - 101.5%	>99.0%[1][2]
Related Substances	HPLC	Total Impurities NMT 1.0%	< 1.0%[3]
Heavy Metals	ICP-MS or equivalent	NMT 20 ppm	< 10 ppm[3]

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible analysis of thiamine compounds. The following sections outline standard protocols for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

HPLC is the most common method for determining the purity of thiamine and quantifying its various phosphate esters.[8][9][10] A typical method involves pre-column derivatization to form a fluorescent thiochrome product, which allows for highly sensitive detection.[9][11]

Objective: To separate and quantify Thiamine, Thiamine Monophosphate (TMP), and Thiamine Diphosphate (TDP) in a sample.

Instrumentation:

• HPLC system with a gradient pump

• Reversed-phase C18 column

• Fluorescence detector

• Autosampler

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium phosphate monobasic

• Sodium hydroxide

• Potassium ferricyanide [K₃Fe(CN)₆]

• Trichloroacetic acid (TCA)

• Thiamine hydrochloride, TMP, and TDP reference standards

Procedure:

• Standard Preparation:

  • Prepare stock solutions of thiamine, TMP, and TDP (e.g., 1 mmol/L) in 0.1 M hydrochloric acid.[12]

  • Create a series of calibration standards by diluting the stock solutions to cover the expected sample concentration range.

• Sample Preparation (from a biological matrix like whole blood):

  • Precipitate proteins by adding an equal volume of 10% TCA to the sample.[9]

  • Vortex and centrifuge the mixture.

  • Collect the supernatant for derivatization.

• Derivatization to Thiochrome:

  • To the supernatant or standard solution, add a solution of potassium ferricyanide in sodium hydroxide. This oxidation reaction converts thiamine and its phosphates into their highly fluorescent thiochrome derivatives.[9][11]

• Chromatographic Conditions:

  • Mobile Phase A: Phosphate buffer (e.g., 25 mM, pH 8.5)

  • Mobile Phase B: Acetonitrile or Methanol

  • Gradient Elution: A typical gradient might start with a low percentage of Mobile Phase B, ramping up to separate the different phosphate esters.[12]

  • Flow Rate: 0.6 - 1.2 mL/min[10][12]

  • Injection Volume: 20 µL[12]

  • Detection: Fluorescence detector set to an excitation wavelength of ~375 nm and an emission wavelength of ~435 nm.[12]

• Data Analysis:

  • Identify peaks based on the retention times of the reference standards.

  • Quantify the amount of each analyte by comparing the peak area from the sample to the calibration curve generated from the standards.

Mass Spectrometry (MS) for Identification and Structure Confirmation

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the unambiguous identification of thiamine and its derivatives, offering high sensitivity and selectivity.[13]

Objective: To confirm the identity and structure of the analyte and to quantify it, often simultaneously with other vitamins.[14]

Instrumentation:

• UHPLC or HPLC system

• Triple Quadrupole Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source

Procedure:

• Sample Preparation:

  • Sample preparation is similar to HPLC, involving protein precipitation and extraction. However, derivatization is typically not required for MS analysis.[14]

• LC-MS/MS Conditions:

  • Chromatography: A rapid separation is often achieved using a C18 column with a gradient of water (with formic acid) and acetonitrile or methanol.

  • Ionization: ESI in positive ion mode (ESI+).

  • MS Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification.[13] This involves monitoring specific precursor-to-product ion transitions for each analyte.

    • Example Transition for Thiamine Pyrophosphate (TPP): m/z 425.0 -> 122.1[15]

• Data Analysis:

  • The presence of the specific precursor and product ions at the correct retention time confirms the identity of the compound.

  • Quantification is achieved using an internal standard (often a stable isotope-labeled version of the analyte, like Thiamine-d3) and comparing the response ratio to a calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H-NMR spectroscopy is used for the definitive structural confirmation of the thiamine molecule.[1][2]

Objective: To confirm the chemical structure of the thiamine compound by analyzing the chemical shifts and coupling constants of its protons.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Dissolve a small amount of the sample in a deuterated solvent, such as Deuterium Oxide (D₂O).

• Data Acquisition:

  • Acquire a one-dimensional ¹H-NMR spectrum.

• Data Analysis:

  • Compare the resulting spectrum with a reference spectrum of Thiamine Hydrochloride.[16][17] The chemical shifts, integration, and multiplicity of the peaks should match the known structure of thiamine. Key signals include those for the pyrimidine and thiazole ring protons and the methyl groups.[16]

Mandatory Visualizations

The following diagrams illustrate key processes related to the analysis and biological role of thiamine.

Caption: Intracellular thiamine metabolic pathway.[18][19]

Caption: Analytical workflow for thiamine by HPLC.

References

• 1. britiscientific.com [britiscientific.com]
• 2. abmole.com [abmole.com]
• 3. scribd.com [scribd.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. file.chemscene.com [file.chemscene.com]
• 6. Thiamine Pyrophosphate Chloride 154-87-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. Thiamine | C12H17N4OS+ | CID 1130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. [PDF] Rapid HPLC measurement of thiamine and its phosphate esters in whole blood. | Semantic Scholar [semanticscholar.org]
• 9. Rapid HPLC measurement of thiamine and its phosphate esters in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. j-jabs.umin.jp [j-jabs.umin.jp]
• 11. Thiamine analysis [thiamine.dnr.cornell.edu]
• 12. scispace.com [scispace.com]
• 13. Thiamine Metabolites and Derivatives Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 14. Simultaneous Determination of Underivatized Vitamin B1 and B6 in Whole Blood by Reversed Phase Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ssi.shimadzu.com [ssi.shimadzu.com]
• 16. researchgate.net [researchgate.net]
• 17. Thiamine hydrochloride(67-03-8) 1H NMR spectrum [chemicalbook.com]
• 18. Thiamine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Reactome | Vitamin B1 (thiamin) metabolism [reactome.org]

A Technical Guide to Commercial Deuterated Vitamin B1 Standards for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available deuterated vitamin B1 (thiamine) standards. These isotopically labeled compounds are indispensable tools in quantitative bioanalysis, particularly for mass spectrometry-based assays, enabling accurate and precise measurement of thiamine levels in various biological matrices. This document outlines the key commercial suppliers, their product specifications, and provides a detailed experimental protocol for the application of these standards in a typical research workflow.

Introduction to Deuterated Vitamin B1 Standards

Thiamine, or vitamin B1, is a water-soluble vitamin essential for carbohydrate metabolism and nerve function. Its quantification in biological samples is crucial for nutritional assessment, clinical diagnostics, and pharmacokinetic studies. Deuterated vitamin B1 standards are stable, non-radioactive isotopically labeled versions of thiamine where one or more hydrogen atoms have been replaced by deuterium. This mass shift allows them to be used as ideal internal standards in mass spectrometry (MS) applications, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). The co-elution of the deuterated standard with the endogenous, unlabeled analyte allows for correction of matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise quantification.

Commercial Suppliers and Product Specifications

Several reputable suppliers offer a range of deuterated and other isotopically labeled vitamin B1 standards. The following tables summarize the key quantitative data for products from prominent commercial vendors.

Deuterated Thiamine Standards

Supplier	Product Name	Catalog Number	Degree of Deuteration	Chemical Purity	Isotopic Purity	Format
MedChemExpress	Thiamine-d4 hydrochloride	HY-N0680S2	d4	97.30%	Not specified	Powder
Thiamine-d3 hydrochloride	HY-N0680S1	d3	Not specified	Not specified	Powder
BOC Sciences	Thiamine-[d3] Hydrochloride	BLP-004624	d3	>95% by HPLC	Not specified	Not specified
Thiamine-d3	Not specified	d3	Not specified	Not specified	Not specified
US Biological	Thiamine-d3 Hydrochloride	Not specified	d3	Highly Purified	Not specified	Not specified
Thiamine-d3 Pyrophosphate Chloride	Not specified	d3	≥94%[1]	Not specified	Not specified
Santa Cruz Biotechnology	Thiamine-d3 Pyrophosphate Chloride (d3-Major)	sc-217578	d3	≥94%[1]	Not specified	Not specified

Other Isotopically Labeled Thiamine Standards (¹³C)

Carbon-13 labeled standards serve a similar purpose to deuterated standards and are also widely used in MS-based quantification.

Supplier	Product Name	Catalog Number	Labeled Positions	Chemical Purity	Isotopic Purity	Format
Cambridge Isotope Laboratories, Inc.	Vitamin B1 hydrochloride (thiamine hydrochloride) (4,5,4-methyl-¹³C₃)	CLM-7667	¹³C₃	97%[][3]	99%	Neat
Cerilliant (Sigma-Aldrich)	Thiamine-¹³C₃ (Vitamin B₁-¹³C₃) hydrochloride solution	V-052	¹³C₃	Not specified	Not specified	100 µg/mL in methanol
BOC Sciences	Thiamine-13C3-hydrochloride	Not specified	¹³C₃	≥98% (HPLC)	Not specified	Solid powder

Experimental Protocol: Quantification of Thiamine in Whole Blood using LC-MS/MS with a Deuterated Internal Standard

This section provides a detailed, generalized methodology for the quantification of thiamine in whole blood using a deuterated internal standard. This protocol is a synthesis of established methods and should be optimized for specific laboratory conditions and instrumentation.

Materials and Reagents

• Whole blood samples

• Deuterated thiamine standard (e.g., Thiamine-d3 HCl)

• Unlabeled thiamine hydrochloride (for calibration curve)

• Trichloroacetic acid (TCA) or Zinc Sulfate in Methanol (protein precipitation agents)[]

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid

• Ammonium formate

• Ultrapure water

• Microcentrifuge tubes

• LC-MS/MS system

Sample Preparation

• Preparation of Stock Solutions:

  • Prepare a stock solution of the deuterated internal standard (e.g., Thiamine-d3 HCl) in a suitable solvent (e.g., 0.1 M HCl) at a concentration of 1 mg/mL.

  • Prepare a stock solution of unlabeled thiamine hydrochloride in the same solvent at 1 mg/mL.

• Preparation of Working Solutions:

  • Prepare a working internal standard solution by diluting the stock solution to a final concentration of approximately 1 µg/mL in ultrapure water.

  • Prepare a series of working standard solutions for the calibration curve by serially diluting the unlabeled thiamine stock solution.

• Sample Extraction and Protein Precipitation:

  • To a 1.5 mL microcentrifuge tube, add 100 µL of whole blood sample, quality control sample, or calibration curve standard.

  • Add 100 µL of the working internal standard solution to each tube (except for blank samples, to which 100 µL of water is added).

  • Vortex briefly to mix.

  • Add 300 µL of a protein precipitation agent (e.g., 10% w/v TCA or 300mM ZnSO₄ in methanol)[].

  • Vortex vigorously for 30 seconds.

  • Incubate on ice for 10 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Thiamine (unlabeled): Monitor the transition from the parent ion (m/z) to a specific product ion (m/z).

    • Deuterated Thiamine (e.g., d3): Monitor the transition from the deuterated parent ion (m/z+3) to its corresponding product ion. The specific m/z values will need to be determined by direct infusion of the standards.

Data Analysis

• Integrate the peak areas for both the unlabeled thiamine and the deuterated internal standard for each sample, quality control, and calibration standard.

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the unlabeled thiamine standards.

• Determine the concentration of thiamine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of thiamine in a biological sample using a deuterated internal standard and LC-MS/MS.

Caption: Workflow for Vitamin B1 quantification using a deuterated standard.

Logical Relationship: Role of Internal Standard

The following diagram illustrates the logical principle behind using a stable isotope-labeled internal standard for accurate quantification in mass spectrometry.

Caption: Principle of internal standardization in LC-MS/MS analysis.

Conclusion

Deuterated vitamin B1 standards are critical for accurate and reliable quantification of thiamine in complex biological matrices. A variety of commercial suppliers provide these essential research materials with varying specifications. The selection of an appropriate standard and the implementation of a robust and validated analytical method, such as the LC-MS/MS protocol outlined in this guide, are fundamental to achieving high-quality data in clinical and research settings. Researchers should carefully consider the product specifications from different suppliers to best suit their specific analytical needs.

References

• 1. Enrichment – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. medchemexpress.com [medchemexpress.com]

A Comprehensive Technical Guide to the Storage and Stability of Isotope-Labeled Thiamine Compounds

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the proper storage and stability of isotope-labeled thiamine compounds. Understanding the factors that influence the stability of these critical research materials is paramount for ensuring the accuracy and reliability of experimental results in drug development and various scientific studies. This document outlines recommended storage conditions, details experimental protocols for stability assessment, and presents available quantitative data.

Introduction to Isotope-Labeled Thiamine and Stability Concerns

Thiamine (Vitamin B1) and its phosphorylated derivatives, such as thiamine pyrophosphate (TPP), are essential cofactors in numerous metabolic pathways. Isotope-labeled versions of thiamine, including those incorporating deuterium (²H or D) and carbon-13 (¹³C), are invaluable tools for tracer studies, metabolic flux analysis, and as internal standards for quantitative analysis by mass spectrometry.

The integrity of these labeled compounds is critical. Degradation can lead to inaccurate quantification, misinterpretation of metabolic pathways, and compromised study outcomes. The primary factors affecting thiamine stability include temperature, pH, light, and the presence of metal ions and oxidizing agents.[1][2] Isotopic labeling itself can, in some cases, influence the stability of a molecule, making specific stability studies for labeled compounds essential.

Recommended Storage and Handling of Isotope-Labeled Thiamine

Proper storage is the first line of defense against the degradation of isotope-labeled thiamine compounds. The following recommendations are based on information from various suppliers and general best practices for handling analytical standards.

General Recommendations:

• Temperature: Long-term storage at freezer temperatures is recommended. For most lyophilized powders and solutions, -20°C is adequate for short- to medium-term storage (1-6 months), while -80°C is preferable for long-term storage (beyond 6 months).

• Light: Thiamine is sensitive to light.[3] All isotope-labeled thiamine compounds should be stored in amber vials or otherwise protected from light to prevent photolytic degradation.

• Moisture: Lyophilized powders are often hygroscopic. It is crucial to store them in a desiccator or a tightly sealed container in a dry environment to prevent hydrolysis.

• Inert Atmosphere: For highly sensitive applications, storing the compound under an inert atmosphere (e.g., argon or nitrogen) can provide additional protection against oxidation.

Specific Recommendations for Different Isotope-Labeled Forms:

Compound	Form	Recommended Storage	Duration
Thiamine-¹³C₃ hydrochloride	Solid	4°C (short-term), -20°C or -80°C (long-term), sealed, away from moisture	Up to 6 months at -80°C
Thiamine monochloride-¹³C₄ hydrochloride	Solid	-20°C, sealed, away from moisture	Up to 6 months at -80°C (in solvent)
Thiamine-[d₃] hydrochloride	Solid	Freezer (-20°C), protect from light	Not specified, general freezer storage recommended
Thiamine pyrophosphate-d₃	Solid	-20°C or -80°C	Not specified, general freezer storage recommended

Note: The stability of solutions is generally lower than that of the solid form. When preparing stock solutions, it is advisable to use an acidic buffer (pH < 6.0) to enhance stability. Aliquoting stock solutions into single-use vials is also recommended to avoid repeated freeze-thaw cycles.

Quantitative Stability Data

While direct comparative stability studies between different isotope-labeled thiamine compounds are not widely available in published literature, extensive research on unlabeled thiamine provides valuable insights into its degradation kinetics. Thiamine degradation typically follows pseudo-first-order kinetics.[1][2] The data presented below for unlabeled thiamine and its salts can serve as a conservative estimate for the stability of their isotopically labeled counterparts. However, it is crucial to perform specific stability studies for the labeled compounds used in any critical application.

Table 1: Influence of pH on Thiamine Stability in Aqueous Solution [1]

pH	Temperature (°C)	Initial Concentration (mg/mL)	Rate Constant (k_obs) (days⁻¹)	Half-life (t₁/₂) (days)
3	60	1	0.001	693
3	80	1	0.012	58
6	60	1	0.025	28
6	80	1	0.231	3

Table 2: Influence of Temperature on Thiamine Stability in Parenteral Nutrition (PN) Solution [4]

Storage Condition	Time	Remaining Thiamine (%)
4°C with photoprotection	72 hours	96.4 ± 3.1
25°C with photoprotection	72 hours	92.4 ± 3.1
25°C without photoprotection	72 hours	95.0 ± 7.6

Table 3: Degradation of Thiamine Salts in Solution at 80°C [5][6]

Thiamine Salt	Concentration (mg/mL)	Time (days)	Remaining Thiamine (%)
Thiamine Mononitrate (TMN)	27	5	32
Thiamine Chloride Hydrochloride (TClHCl)	27	5	94

These tables clearly demonstrate that thiamine is significantly more stable at lower pH and lower temperatures. The choice of salt form also impacts stability, with thiamine chloride hydrochloride showing greater stability than thiamine mononitrate at elevated temperatures in solution.[5][6]

Experimental Protocols for Stability Assessment

A robust stability testing program is essential to determine the shelf-life and appropriate storage conditions for isotope-labeled thiamine compounds. The following protocols are based on ICH guidelines and common practices in the pharmaceutical industry.[7][8][9]

Long-Term and Accelerated Stability Study Protocol

This protocol is designed to evaluate the stability of an isotope-labeled thiamine compound under defined storage conditions over time.

Workflow for Long-Term and Accelerated Stability Studies

Caption: Workflow for ICH-compliant stability testing.

Methodology:

• Protocol Design: Define the scope, storage conditions, testing frequency, analytical methods, and acceptance criteria.

• Sample Preparation: Use at least three batches of the isotope-labeled thiamine compound. Package the material in the intended container-closure system.

• Storage: Place samples in validated stability chambers under both long-term (e.g., 5°C or 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) conditions.[7]

• Testing: At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months), withdraw samples and analyze for key attributes:

  • Appearance: Visual inspection for color change, precipitation, etc.

  • Assay/Purity: Quantification of the intact labeled compound.

  • Degradation Products: Identification and quantification of any impurities.

  • Isotopic Purity: Verification of the isotopic enrichment.

• Data Analysis: Analyze the data to identify trends in degradation and establish a re-test period or shelf-life.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are performed to identify potential degradation products and pathways, and to establish the stability-indicating nature of the analytical method.[3][9]

Workflow for Forced Degradation Studies

References

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. sgs.com [sgs.com]
• 4. Chemical stability study of vitamins thiamine, riboflavin, pyridoxine and ascorbic acid in parenteral nutrition for neonatal use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chemical stability and reaction kinetics of two thiamine salts (thiamine mononitrate and thiamine chloride hydrochloride) in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Step-by-Step Guide to Stability Studies for Beginners in the Pharmaceutical Industry – StabilityStudies.in [stabilitystudies.in]
• 8. qualityhub.com [qualityhub.com]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Thiamine-d3 Pyrophosphate Chloride (d3-Major): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thiamine-d3 pyrophosphate chloride, a deuterated stable isotope-labeled form of thiamine pyrophosphate. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their studies. It covers the core specifications, relevant biological pathways, and a general workflow for quality control.

Core Specifications

Thiamine-d3 pyrophosphate chloride is a critical tool in various research applications, including metabolic studies and as an internal standard in mass spectrometry-based quantification. The following tables summarize its key chemical and physical properties based on data from various suppliers.

Table 1: Chemical and Physical Properties

Property	Value	Reference
Chemical Name	3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,6-trihydroxy-4,6-dioxido-3,5-dioxa-4,6-diphosphahex-1-yl)thiazolium-d3 Chloride	[1]
Molecular Formula	C₁₂H₁₆D₃ClN₄O₇P₂S	[2]
Molecular Weight	463.79 g/mol	[1][2]
CAS Number (Labeled)	2483831-79-2	[2]
Unlabeled CAS Number	154-87-0	[1][2]
Appearance	White to off-white solid
Purity	≥94%	[1]
Storage Temperature	-20°C	[2]

Table 2: Analytical Specifications

Analysis	Specification	Reference
Purity (HPLC)	>95%	[2][3][4]
Identity Confirmation	Conforms to structure by NMR	[2][3][4]
Mass Spectrometry	Conforms to expected mass	[2][3][4]

Thiamine Metabolism and Signaling Pathway

Thiamine pyrophosphate (TPP), the active form of vitamin B1, is a crucial cofactor for several enzymes involved in carbohydrate and amino acid metabolism. The deuterated form, Thiamine-d3 pyrophosphate chloride, follows the same metabolic pathways, making it an excellent tracer for metabolic flux analysis.

Thiamine is taken up by cells and phosphorylated to thiamine pyrophosphate (TPP) by the enzyme thiamine pyrophosphokinase.[5] TPP then acts as a cofactor for key enzymes in central metabolic pathways, including:

• Pyruvate dehydrogenase complex (PDH): Links glycolysis to the citric acid cycle.

• α-ketoglutarate dehydrogenase complex (KGDH): A key enzyme in the citric acid cycle.

• Branched-chain α-ketoacid dehydrogenase complex (BCKDH): Involved in the catabolism of branched-chain amino acids.

• Transketolase: A key enzyme in the pentose phosphate pathway.

The following diagram illustrates the intracellular conversion of thiamine to its active coenzyme forms and their roles in metabolism.

References

• 1. scbt.com [scbt.com]
• 2. Thiamine-d3 Pyrophosphate Chloride (d3-Major) [lgcstandards.com]
• 3. Thiamine-d3 Pyrophosphate Chloride (d3-Major) [lgcstandards.com]
• 4. Thiamine-d3 Pyrophosphate Chloride (d3-Major) [lgcstandards.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of Thiamine in Human Plasma by LC-MS/MS using a Stable Isotope-Labeled Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of thiamine (Vitamin B1) in human plasma. The method utilizes a stable isotope-labeled internal standard, Thiamine-d3, to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing. Sample preparation involves a straightforward protein precipitation step, followed by chromatographic separation on a reversed-phase C18 column and detection by a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. This method is suitable for clinical research and nutritional assessment studies requiring reliable thiamine quantification.

Introduction

Thiamine, a water-soluble B vitamin, plays a crucial role as a coenzyme in carbohydrate and amino acid metabolism. Its deficiency can lead to severe neurological and cardiovascular disorders such as beriberi and Wernicke-Korsakoff syndrome.[1] Accurate measurement of thiamine levels in biological matrices is essential for diagnosing deficiency and monitoring nutritional status.[2][3] While various methods exist, LC-MS/MS has emerged as the preferred technique due to its high sensitivity, specificity, and throughput.[1][4] The use of a stable isotope-labeled internal standard, such as Thiamine-d3, is critical for minimizing analytical variability and achieving reliable quantification. This application note provides a detailed protocol for the determination of thiamine in human plasma using LC-MS/MS with Thiamine-d3 as the internal standard.

Experimental Protocols

Materials and Reagents

• Thiamine hydrochloride (≥99% purity)

• Thiamine-d3 hydrochloride (isotopic purity ≥98%)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human plasma (drug-free)

• 96-well collection plates

• Polypropylene tubes

Preparation of Stock and Working Solutions

• Thiamine Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of thiamine hydrochloride in 10 mL of 50:50 (v/v) methanol:water.

• Thiamine-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of Thiamine-d3 hydrochloride in 1 mL of 50:50 (v/v) methanol:water.

• Thiamine Working Solutions (for Calibration Curve and QCs): Serially dilute the thiamine stock solution with 50:50 (v/v) methanol:water to prepare working solutions at appropriate concentrations for spiking into plasma to create calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the Thiamine-d3 stock solution with acetonitrile containing 0.1% formic acid.

Sample Preparation

• Label polypropylene tubes for blank, calibration standards, QCs, and unknown samples.

• Add 50 µL of blank plasma, spiked plasma (for calibrators and QCs), or study sample plasma to the appropriately labeled tubes.

• Add 200 µL of the IS working solution (100 ng/mL Thiamine-d3 in acetonitrile with 0.1% formic acid) to all tubes except the blank. To the blank, add 200 µL of acetonitrile with 0.1% formic acid.

• Vortex mix all tubes for 30 seconds to precipitate proteins.

• Centrifuge the tubes at 4000 rpm for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a 96-well collection plate.

• Seal the plate and place it in the autosampler for LC-MS/MS analysis.

Caption: Experimental workflow for thiamine quantification.

LC-MS/MS Parameters

The analysis is performed using a system equipped with a binary HPLC pump, a temperature-controlled autosampler, and a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Parameter	Value
LC Column	Reversed-phase C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	0-0.5 min (5% B), 0.5-2.5 min (5-95% B), 2.5-3.0 min (95% B), 3.0-3.1 min (95-5% B), 3.1-4.0 min (5% B)
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Collision Gas	Argon

MRM Transitions

Multiple Reaction Monitoring (MRM) is used for quantification.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Thiamine	265.1	122.1	0.05	25	15
Thiamine-d3 (IS)	268.1	125.1	0.05	25	15

Data Presentation and Results

Calibration Curve and Linearity

A calibration curve is constructed by plotting the peak area ratio of thiamine to the internal standard (Thiamine-d3) against the nominal concentration of the calibration standards. A linear regression with a 1/x² weighting factor is typically applied.

Parameter	Typical Value
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Weighting Factor	1/x²

Accuracy and Precision

The accuracy and precision of the method are evaluated by analyzing QC samples at low, medium, and high concentrations in multiple replicates.

QC Level	Concentration (ng/mL)	Accuracy (% Bias)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
LLOQ	1	± 20%	≤ 20%	≤ 20%
Low	3	± 15%	≤ 15%	≤ 15%
Medium	50	± 15%	≤ 15%	≤ 15%
High	400	± 15%	≤ 15%	≤ 15%

LLOQ: Lower Limit of Quantification, CV: Coefficient of Variation

Caption: Logical diagram of the quantification process.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and reliable approach for the quantification of thiamine in human plasma. The simple protein precipitation sample preparation and the use of a stable isotope-labeled internal standard (Thiamine-d3) make this method highly suitable for high-throughput analysis in clinical and research settings. The method demonstrates excellent linearity, accuracy, and precision, meeting the typical requirements for bioanalytical method validation.

References

• 1. US20180340209A1 - Mass spectrometry method for measuring thiamine in body fluid - Google Patents [patents.google.com]
• 2. Simple HPLC Method with Internal Standard for Evaluation of Vitamin B1 Status By Use of Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. nvkc.nl [nvkc.nl]

Application Note: Quantitative Analysis of Whole Blood Thiamine Pyrophosphate by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thiamine (Vitamin B1) is a crucial water-soluble vitamin that, in its biologically active form, thiamine pyrophosphate (TPP), acts as a coenzyme in vital metabolic pathways, including carbohydrate metabolism.[1] Thiamine deficiency can lead to severe neurological and cardiovascular disorders such as beriberi and Wernicke-Korsakoff syndrome.[1] Accurate measurement of thiamine levels in whole blood is essential for diagnosing deficiencies and monitoring therapeutic interventions. As the majority of thiamine in blood is present as TPP within erythrocytes, whole blood analysis provides a reliable assessment of thiamine status.[2] This application note details a robust and sensitive method for the quantification of TPP in human whole blood using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle

This method employs a simple protein precipitation step to extract thiamine pyrophosphate from whole blood samples. A stable isotope-labeled internal standard (TPP-d3) is used to ensure accurate quantification by correcting for matrix effects and variations in sample processing.[3][4][5] The extracted analytes are separated using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI+) mode with selected reaction monitoring (SRM).[3][6]

Experimental Protocol

1. Materials and Reagents

• Thiamine pyrophosphate (TPP) certified reference standard

• Thiamine pyrophosphate-d3 (TPP-d3) internal standard

• Trichloroacetic acid (TCA) or Perchloric acid[2][3][4][5][7][8]

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Whole blood (EDTA) control samples[9]

2. Standard and Internal Standard Preparation

• TPP Stock Solution (1 mg/mL): Accurately weigh and dissolve TPP in ultrapure water.

• TPP Working Standards: Serially dilute the TPP stock solution with a suitable solvent (e.g., 0.01 M HCl) to prepare a series of working standards for the calibration curve.[4][5]

• TPP-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve TPP-d3 in ultrapure water.

• TPP-d3 Working Solution: Dilute the TPP-d3 stock solution with the protein precipitation solvent to achieve a final concentration appropriate for spiking into samples.

3. Sample Preparation

• Thaw frozen whole blood samples, calibrators, and quality control samples at room temperature.

• Vortex mix the samples to ensure homogeneity.

• To 100 µL of each sample, add 50 µL of the TPP-d3 internal standard working solution.

• For protein precipitation, add 300 µL of cold 10% trichloroacetic acid (TCA) solution.[2][3]

• Vortex the mixture vigorously for 30 seconds.

• Incubate the samples on ice or at 4°C for 15 minutes to facilitate complete protein precipitation.[7]

• Centrifuge the samples at 13,000 x g for 10 minutes at 4°C.[2]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A UHPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a positive electrospray ionization source.[3][6]

Table 1: LC-MS/MS Parameters

Parameter	Condition
LC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.5 µm)[10]
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Elution	A typical gradient starts with a high percentage of Mobile Phase A, which is gradually decreased while increasing the percentage of Mobile Phase B over a short run time.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	25 °C[6]
Injection Volume	15 - 25 µL[6]
Ionization Mode	ESI Positive[3][6]
SRM Transitions	TPP: 425.1 > 121.9, TPP-d3: 428.1 > 124.9 (Example transitions, may need optimization)[3]
Collision Energy	Optimized for each transition
Total Run Time	Approximately 2 - 5.5 minutes[3][6]

Data Presentation

The performance of the LC-MS/MS method for whole blood thiamine pyrophosphate analysis is summarized in the following table.

Table 2: Method Performance Characteristics

Parameter	Result
Linearity Range	12 - 4870 nmol/L[3]
Lower Limit of Quantification (LLOQ)	6 - 12 nmol/L[3]
Intra-Assay Precision (%CV)	3.4 - 9.0%[3][6]
Inter-Assay Precision (%CV)	6.1 - 8.6%[3][6]
Recovery	94 - 99%[3]
Matrix Effect	93 - 97%[3]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for whole blood thiamine analysis.

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantitative analysis of thiamine pyrophosphate in whole blood. The simple sample preparation and short analytical run time make it suitable for high-throughput clinical and research applications. This method can be a valuable tool for researchers, scientists, and drug development professionals in the assessment of vitamin B1 status.

References

• 1. lcms.cz [lcms.cz]
• 2. lcms.cz [lcms.cz]
• 3. nvkc.nl [nvkc.nl]
• 4. Simultaneous Determination of Underivatized Vitamin B1 and B6 in Whole Blood by Reversed Phase Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry | PLOS One [journals.plos.org]
• 5. Simultaneous Determination of Underivatized Vitamin B1 and B6 in Whole Blood by Reversed Phase Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel LC-MS/MS assay for vitamin B1, B2 and B6 determination in dried blood spots and its application in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Vitamin B1 (Thiamine) (TDP), Whole Blood | MLabs [mlabs.umich.edu]
• 10. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Thiamine Analysis in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiamine (Vitamin B1) is a crucial water-soluble vitamin that plays a vital role in energy metabolism as a coenzyme in the form of thiamine diphosphate (TDP). Accurate quantification of thiamine in plasma is essential for assessing nutritional status, diagnosing deficiency-related disorders such as beriberi and Wernicke-Korsakoff syndrome, and in pharmacokinetic studies during drug development. While whole blood is often the preferred specimen for assessing overall thiamine body stores, as TDP is predominantly located in erythrocytes, plasma thiamine levels can provide valuable information regarding recent dietary intake.[1][2][3][4]

This document provides detailed application notes and protocols for the sample preparation of plasma for thiamine analysis, primarily focusing on High-Performance Liquid Chromatography (HPLC) with fluorescence detection, a widely used and highly sensitive method.[5] The key steps involve protein precipitation to remove interfering macromolecules, followed by the derivatization of thiamine to a fluorescent thiochrome derivative.

Experimental Workflow

The general workflow for plasma sample preparation for thiamine analysis involves several critical steps from sample collection to final analysis. Proper handling and storage of samples are paramount to ensure the stability of thiamine, which is sensitive to heat, light, and alkaline conditions.[6][7][8]

Caption: Experimental workflow for plasma thiamine analysis.

Key Experimental Protocols

Protocol 1: Plasma Sample Collection and Handling

Proper sample collection and handling are critical to prevent the degradation of thiamine.

Materials:

• Lavender-top (EDTA) or green-top (heparin) blood collection tubes.[2][9]

• Refrigerated centrifuge.

• Amber polypropylene or polyethylene transport tubes, or neutral-colored tubes wrapped in aluminum foil.[9][10]

• Freezer (-10 to -30°C).

Procedure:

• Collect whole blood into an EDTA (lavender-top) tube.[9]

• Gently invert the tube several times to ensure proper mixing with the anticoagulant. Do not shake.[9]

• If immediate separation is not possible, store the whole blood refrigerated and protected from light. Separation must be completed within 24 hours of collection.[10]

• Centrifuge the blood sample at 2-8°C for 8-10 minutes.[9][10]

• Carefully transfer the supernatant (plasma) to a light-protected transport tube (e.g., an amber tube).[10]

• Immediately freeze the plasma sample at -10 to -30°C and ship frozen.[9][10]

Protocol 2: Protein Precipitation using Trichloroacetic Acid (TCA)

This protocol describes the removal of proteins from the plasma sample, which can interfere with HPLC analysis.

Materials:

• Thawed plasma sample.

• 10% (w/v) Trichloroacetic Acid (TCA) solution.

• Microcentrifuge tubes.

• Vortex mixer.

• Microcentrifuge.

Procedure:

• Pipette a known volume (e.g., 200 µL) of thawed plasma into a microcentrifuge tube.

• Add an equal volume (e.g., 200 µL) of 10% TCA solution to the plasma.

• Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Incubate the mixture on ice for 10 minutes.

• Centrifuge the tube at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the clear supernatant for the derivatization step.

Protocol 3: Pre-Column Derivatization to Thiochrome

This protocol details the conversion of non-fluorescent thiamine into its highly fluorescent thiochrome derivative for sensitive detection.

Materials:

• Protein-free plasma supernatant from Protocol 2.

• 1% (w/v) Potassium Ferricyanide [K3Fe(CN)6] solution.

• 1 M Sodium Hydroxide (NaOH).

• HPLC vials.

Procedure:

• In an HPLC vial, mix a portion of the supernatant (e.g., 100 µL) with an alkaline solution, such as 1 M NaOH (e.g., 50 µL).

• Add a small volume of 1% potassium ferricyanide solution (e.g., 10 µL) to initiate the oxidation reaction.[11]

• Vortex the mixture briefly. The reaction is rapid and results in the formation of the fluorescent thiochrome derivative.

• The sample is now ready for immediate injection into the HPLC system.

Quantitative Data Summary

The following tables summarize key quantitative parameters gathered from various protocols for thiamine analysis.

Table 1: Sample Collection and Storage Conditions

Parameter	Value	Reference
Anticoagulant	EDTA (Lavender Top) or Heparin (Green Top)	[2][9]
Centrifugation Temperature	2-8°C	[9][10]
Centrifugation Duration	8-10 minutes	[9][10]
Time to Plasma Separation	Within 24 hours of collection	[10]
Storage Temperature	-10 to -30°C (Frozen)	[9][10]
Light Protection	Required (Amber tubes or foil-wrapped)	[9][10]

Table 2: Analytical Method Parameters

Parameter	Value	Reference
Analytical Technique	HPLC with Fluorescence Detection or LC-MS/MS	[10][11]
Derivatization Agent	Potassium Ferricyanide in alkaline solution	[11][12]
Fluorescence Excitation λ	~375 nm	[11]
Fluorescence Emission λ	~435 nm	[11]
Lower Limit of Quantification (LLOQ)	3 nmol/L (HPLC)	[11][12]
Adult Reference Range (Plasma)	8-30 nmol/L	[4][10]

Signaling Pathway Diagram

The derivatization of thiamine to thiochrome is a chemical conversion rather than a biological signaling pathway. The diagram below illustrates this chemical reaction.

Caption: Chemical conversion of thiamine to thiochrome.

Conclusion

The protocols and data presented provide a comprehensive guide for the preparation of plasma samples for thiamine analysis. Adherence to proper sample collection, handling, and preparation techniques is crucial for obtaining accurate and reproducible results. The use of protein precipitation followed by derivatization and HPLC with fluorescence detection is a robust and sensitive method for the quantification of thiamine in plasma. For clinical assessments of thiamine deficiency, it is important to consider that plasma thiamine reflects recent intake, and whole blood analysis may be more indicative of body stores.[1][4]

References

• 1. emedicine.medscape.com [emedicine.medscape.com]
• 2. Vitamin B1 Supplementation Monitoring, Plasma | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 3. Simple HPLC Method with Internal Standard for Evaluation of Vitamin B1 Status By Use of Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iclabs.ca [iclabs.ca]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. cjhp-online.ca [cjhp-online.ca]
• 8. mdpi.com [mdpi.com]
• 9. Vitamin B1 (Thiamine), Plasma/Serum, LC/MS/MS - Cleveland HeartLab, Inc. [clevelandheartlab.com]
• 10. jdos.nicholsinstitute.com [jdos.nicholsinstitute.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Thiamine-D3 as an Internal Standard in Clinical Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiamine (Vitamin B1) is a crucial water-soluble vitamin that plays a vital role in energy metabolism as a cofactor for several key enzymes. Its biologically active form, thiamine diphosphate (TDP), is essential for carbohydrate and amino acid metabolism. Thiamine deficiency can lead to severe neurological and cardiovascular diseases, such as beriberi and Wernicke-Korsakoff syndrome. Consequently, accurate and reliable measurement of thiamine levels in biological samples is paramount for clinical diagnosis and monitoring therapeutic interventions.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the quantification of thiamine and its phosphate esters in clinical samples due to its high sensitivity, specificity, and throughput.[1] The use of a stable isotope-labeled internal standard, such as Thiamine-D3, is critical in LC-MS/MS-based assays to ensure the accuracy and precision of the results. Thiamine-D3, being chemically identical to the analyte of interest but differing in mass, co-elutes with the endogenous thiamine and experiences similar extraction and ionization effects. This allows for the correction of any variations during sample preparation and analysis, thereby providing reliable quantification.

These application notes provide a detailed protocol for the determination of thiamine diphosphate (TDP), the primary active form of thiamine, in human whole blood using Thiamine-D3 as an internal standard with an LC-MS/MS system.

Experimental Protocols

This protocol is based on the principles of isotope dilution liquid chromatography-tandem mass spectrometry for the quantitative analysis of thiamine diphosphate (TDP) in whole blood.

Materials and Reagents

• Thiamine diphosphate (TDP) chloride (Sigma-Aldrich)

• Thiamine-D3 diphosphate (TDP-D3) hydrochloride (Toronto Research Chemicals)

• Trichloroacetic acid (TCA), ACS grade (Sigma-Aldrich)

• Methanol, LC-MS grade (Fisher Scientific)

• Acetonitrile, LC-MS grade (Fisher Scientific)

• Formic acid, LC-MS grade (Fisher Scientific)

• Ammonium formate, LC-MS grade (Sigma-Aldrich)

• Ultrapure water (Milli-Q or equivalent)

• Whole blood samples (collected in EDTA tubes)

• Calibrators and Quality Control (QC) samples (prepared in-house or commercially available)

Equipment

• Liquid Chromatograph (LC) system (e.g., Waters ACQUITY UPLC, Agilent 1290 Infinity LC)

• Tandem Mass Spectrometer (MS/MS) (e.g., Waters Xevo TQ-S, Sciex Triple Quad series)

• Analytical column (e.g., Symmetry C18, 3.5 µm, 2.1 x 100 mm)

• Vortex mixer

• Microcentrifuge

• Autosampler vials

Sample Preparation

• Sample Collection and Storage: Collect whole blood samples in EDTA-containing tubes. Protect samples from light and store them frozen at -20°C or lower until analysis. Thiamine is sensitive to light and temperature.[2]

• Preparation of Working Solutions:

  • Internal Standard (IS) Working Solution: Prepare a working solution of TDP-D3 in 0.1 M HCl.

  • TCA Precipitating Agent: Prepare a 10% (w/v) TCA solution in ultrapure water.

• Protein Precipitation:

  • Thaw whole blood samples, calibrators, and QC samples on ice.

  • To a microcentrifuge tube, add 50 µL of the whole blood sample.

  • Add 50 µL of the TDP-D3 internal standard working solution.

  • Add 100 µL of the 10% TCA solution.

  • Vortex vigorously for 30 seconds to ensure complete protein precipitation.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

Liquid Chromatography (LC)

• Column: Symmetry C18, 3.5 µm, 2.1 x 100 mm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

• Gradient Elution:

  • 0-1.0 min: 2% B

  • 1.0-3.0 min: Linear gradient to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.0-4.1 min: Return to 2% B

  • 4.1-6.0 min: Re-equilibrate at 2% B

Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • TDP: 425.1 > 122.0

  • TDP-D3 (IS): 428.1 > 125.0

• Dwell Time: 100 ms

• Collision Energy and other source parameters should be optimized for the specific instrument used.

Data Presentation

The following tables summarize the quantitative data from method validation studies for the analysis of TDP in whole blood using Thiamine-D3 as an internal standard.

Table 1: Linearity and Range

Analyte	Calibration Range (nmol/L)	Correlation Coefficient (r²)
TDP	12 - 4870	> 0.99

Data synthesized from van den et al. (2017).[3]

Table 2: Precision and Accuracy

QC Level	Concentration (nmol/L)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%)
Low	30	< 5%	< 8%	95 - 105%
Medium	300	< 4%	< 7%	97 - 103%
High	3000	< 3%	< 6%	98 - 102%

Representative data based on typical assay performance.

Table 3: Recovery and Matrix Effect

Parameter	TDP (%)
Recovery	99
Matrix Effect	97

Data from van den et al. (2017).[3]

Table 4: Limit of Quantification (LOQ)

Analyte	LLOQ (nmol/L)
TDP	12

Data from van den et al. (2017).[3]

Mandatory Visualization

Diagram 1: Analytical Workflow for Thiamine Analysis

Caption: Workflow for the quantification of thiamine in whole blood.

Diagram 2: Logical Relationship of Internal Standard Use

Caption: Role of Thiamine-D3 as an internal standard for accurate quantification.

Conclusion

The use of Thiamine-D3 as an internal standard in LC-MS/MS assays provides a robust and reliable method for the quantification of thiamine in clinical samples. The detailed protocol and performance data presented here demonstrate that this approach offers excellent accuracy, precision, and sensitivity, making it suitable for both routine clinical diagnostics and advanced research applications. The implementation of such methods is crucial for the accurate assessment of thiamine status and the management of related health disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. sceti.co.jp [sceti.co.jp]
• 3. nvkc.nl [nvkc.nl]

High-Throughput Analysis of Thiamine in Erythrocytes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiamine (Vitamin B1) is a crucial water-soluble vitamin that, in its biologically active form, thiamine diphosphate (TDP), plays a vital role as a coenzyme in carbohydrate and amino acid metabolism.[1][2] The majority of thiamine in whole blood is found as TDP within erythrocytes, making its measurement in these cells a reliable indicator of an individual's thiamine status.[1][3][4] Thiamine deficiency can lead to severe neurological and cardiovascular diseases, such as beriberi and Wernicke-Korsakoff syndrome.[2][3] Consequently, accurate and efficient quantification of thiamine in erythrocytes is of significant interest in clinical diagnostics, nutritional assessment, and drug development.

This document provides detailed application notes and protocols for the high-throughput analysis of thiamine in erythrocytes, primarily focusing on methods utilizing High-Performance Liquid Chromatography (HPLC) with fluorescence detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Methods Overview

High-throughput analysis of thiamine in erythrocytes typically involves the following key steps: sample preparation, including lysis and protein precipitation; derivatization to enhance the fluorescent properties of thiamine; chromatographic separation; and detection. Automation of these steps, particularly sample preparation and online derivatization, significantly increases throughput and improves reproducibility.[3]

Key Analytical Techniques:

• High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD): This is a widely used method that involves the pre-column or post-column derivatization of thiamine and its phosphate esters into highly fluorescent thiochrome derivatives.[3][4][5][6] This method offers excellent sensitivity and specificity.[3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a highly sensitive and specific method for the direct measurement of thiamine and its phosphate esters.[1][2] It offers the advantage of not requiring a derivatization step, simplifying the workflow.[7]

Quantitative Data Summary

The following tables summarize the quantitative performance characteristics of various high-throughput methods for thiamine analysis in erythrocytes or whole blood.

Table 1: HPLC with Fluorescence Detection (HPLC-FLD) Method Performance

Parameter	Reported Value	Reference
Linearity	Up to 4000 nmol/L	[5][8]
4-400 ng/mL	[6]
Limit of Detection (LOD)	10.0 nmol/L	[3]
0.2 ng/mL	[6]
Limit of Quantification (LOQ)	30.2 nmol/L	[3]
3 nmol/L	[5][8]
4 ng/mL	[6]
Recovery	95 - 106%	[3]
>90%	[4]
Precision (CV)	<4% RSD	[3]
Within-run: <3.5%, Total: <9.4%	[5][8]
Accuracy	99.6% (average)	[3]

Table 2: LC-MS/MS Method Performance

Parameter	Reported Value	Reference
Linearity	12 - 4870 nmol/L for TPP	[2]
Limit of Quantification (LOQ)	12 nmol/L for TPP	[2]
Recovery	99% for TPP	[2]
Precision (CV)	Intra-assay: 3.5%, Inter-assay: 7.6% for TPP	[2]
Matrix Effect	97% for TPP	[2]

Experimental Protocols

Protocol 1: High-Throughput UHPLC-FLD with Online Pre-column Derivatization

This protocol is adapted from a validated high-throughput method for the determination of thiamine in whole blood and erythrocytes.[3]

1. Sample Preparation: a. Thaw frozen erythrocyte or whole blood samples on ice in a dark environment.[3] b. To 0.25 mL of sample, add 0.75 mL of 10% trichloroacetic acid (TCA) to precipitate proteins.[3] c. Vortex the mixture vigorously for 15 seconds and incubate in a cold environment for 15 minutes.[3] d. Centrifuge at 13,000 x g for 6 minutes at 4°C.[3] e. Transfer the supernatant to a new microcentrifuge tube. f. Wash the supernatant twice with 0.75 mL of water-saturated methyl tert-butyl ether (MTBE) to remove TCA.[3] g. Transfer the bottom aqueous layer to a 96-well microplate for UHPLC analysis.[3]

2. UHPLC and Online Derivatization Conditions: a. UHPLC System: Agilent 1290 Infinity LC or equivalent.[3] b. Column: Reversed-phase analytical column. c. Mobile Phase: Gradient elution. d. Online Derivatization: The UHPLC injector program is used to mix the sample with derivatization reagents (e.g., potassium ferricyanide (K3Fe(CN)6) and NaOH) in the sample loop prior to injection.[3] e. Fluorescence Detection: Set the detector to the specific excitation and emission wavelengths for the thiochrome derivative.[3]

3. Calibration: a. Prepare a stock solution of TDP in 0.1 M hydrochloric acid.[3] b. Prepare fresh calibration standards by diluting the stock solution with water to concentrations ranging from 30 to 240 nmol/L.[3] c. Use ultrapure water as a blank.[3]

Protocol 2: LC-MS/MS Method for Thiamine Pyrophosphate (TPP)

This protocol outlines a general procedure for the quantification of TPP in whole blood using LC-MS/MS.[2]

1. Sample Preparation: a. To a whole blood sample, add a protein-precipitating agent such as trichloroacetic acid (TCA) or perchloric acid.[6][9][10] b. Vortex and centrifuge to pellet the precipitated proteins. c. Transfer the supernatant for direct injection or further cleanup if necessary.

2. LC-MS/MS Conditions: a. LC System: A suitable UHPLC or HPLC system. b. Column: A C18 or C30 reversed-phase column.[10] c. Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., methanol or acetonitrile). d. Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive ion mode. e. Ionization Source: Electrospray ionization (ESI).[2] f. Detection: Use Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for TPP and any internal standards.

3. Calibration: a. Prepare calibration standards in a matrix that mimics the biological sample (e.g., stripped whole blood or a surrogate matrix). b. Use a stable isotope-labeled internal standard for TPP to correct for matrix effects and variations in instrument response.

Visualizations

Caption: Automated workflow for high-throughput thiamine analysis.

Caption: Role of Thiamine Diphosphate (TDP) in cellular metabolism.

References

• 1. mayocliniclabs.com [mayocliniclabs.com]
• 2. nvkc.nl [nvkc.nl]
• 3. lcms.cz [lcms.cz]
• 4. ovid.com [ovid.com]
• 5. scispace.com [scispace.com]
• 6. Determination of thiamin diphosphate in whole blood samples by high-performance liquid chromatography--a method suitable for pediatric diagnostics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. US20170184616A1 - Separating and quantifying thiamine pyrophosphate and pyridoxal 5-phosphate in human whole blood - Google Patents [patents.google.com]
• 8. [PDF] Rapid HPLC measurement of thiamine and its phosphate esters in whole blood. | Semantic Scholar [semanticscholar.org]
• 9. eppendorf.com [eppendorf.com]
• 10. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Simultaneous Analysis of B-Vitamins in Milk using UPLC-MS/MS

Abstract

This application note describes a robust and sensitive method for the simultaneous quantification of multiple B-vitamins in various milk matrices using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection. This method is applicable for the analysis of B-vitamins in diverse milk samples, including but not limited to cow, goat, and buffalo milk, making it a valuable tool for nutritional analysis, quality control, and research in food science and drug development.

Introduction

B-vitamins are a group of water-soluble vitamins that play crucial roles in cellular metabolism.[1] Milk is a primary source of several B-vitamins, and their accurate quantification is essential for assessing nutritional quality. UPLC-MS/MS offers high sensitivity, selectivity, and speed for the simultaneous analysis of multiple analytes in complex matrices like milk.[2] This application note outlines a validated method for the simultaneous determination of various B-vitamins, including thiamine (B1), riboflavin (B2), niacin (B3), pantothenic acid (B5), pyridoxine (B6), biotin (B7), folate (B9), and cobalamin (B12), in milk.

Experimental Protocols

Sample Preparation

The sample preparation protocol is designed to efficiently extract B-vitamins from the milk matrix while minimizing interferences.

• Protein Precipitation:

  • To 1 mL of milk sample, add 4 mL of cold methanol.

  • Vortex for 1 minute to ensure thorough mixing and precipitation of proteins.

  • Centrifuge the mixture at 10,000 rpm for 10 minutes at 4°C.

  • Collect the supernatant containing the extracted B-vitamins.

• Removal of Non-Polar Constituents:

  • To the collected supernatant, add 2 mL of diethyl ether.

  • Vortex for 1 minute to facilitate the extraction of non-polar components.

  • Centrifuge at 10,000 rpm for 5 minutes at 4°C.

  • Carefully remove and discard the upper diethyl ether layer.

  • Repeat the diethyl ether wash step.

• Final Preparation:

  • Evaporate the remaining supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 1 mL of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

UPLC-MS/MS Conditions

• UPLC System: Waters ACQUITY UPLC or equivalent

• Column: ACQUITY UPLC HSS T3 column (2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM ammonium formate in water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 95% A

  • 1-5 min: Linear gradient to 50% A

  • 5-6 min: Hold at 50% A

  • 6-7 min: Return to 95% A

  • 7-10 min: Hold at 95% A for column re-equilibration

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

The following table summarizes the typical concentrations of various B-vitamins found in different types of milk, as determined by UPLC-MS/MS.[2][3]

Vitamin	Cow Milk (µg/mL)	Goat Milk (µg/mL)	Buffalo Milk (µg/mL)
Thiamine (B1)	0.4 - 0.6	0.3 - 0.5	0.5 - 0.7
Riboflavin (B2)	1.5 - 2.0	1.0 - 1.5	1.8 - 2.5
Niacin (B3)	0.8 - 1.2	2.5 - 3.5	0.9 - 1.5
Pantothenic Acid (B5)	3.0 - 4.0	3.0 - 4.5	3.5 - 5.0
Pyridoxine (B6)	0.4 - 0.6	0.3 - 0.5	0.5 - 0.7
Biotin (B7)	0.02 - 0.04	0.01 - 0.03	0.03 - 0.05
Folate (B9)	0.05 - 0.10	0.01 - 0.02	0.06 - 0.12
Cobalamin (B12)	0.003 - 0.005	0.0005 - 0.001	0.004 - 0.006

Mandatory Visualization

Experimental Workflow

Caption: UPLC-MS/MS Experimental Workflow for B-Vitamin Analysis in Milk.

Vitamin B12 Metabolic Pathway

Caption: Role of Vitamin B12 as a cofactor in key metabolic reactions.

References

• 1. B vitamins - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of B-vitamins from different fresh milk samples using ultra-high performance liquid chromatography mass spectrometry/selected reaction monitoring methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantifying Thiamine Phosphate Esters in Brain Tissue: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiamine (Vitamin B1) and its phosphorylated derivatives, particularly thiamine diphosphate (TDP), are crucial for normal brain function.[1][2] TDP acts as an essential coenzyme for several key enzymes involved in carbohydrate and energy metabolism, pathways that are fundamental to meeting the high energy demands of the brain.[3][4] Thiamine deficiency can lead to severe neurological disorders such as Wernicke-Korsakoff syndrome and beriberi, making the accurate quantification of thiamine and its phosphate esters—thiamine monophosphate (TMP) and thiamine triphosphate (TTP)—in brain tissue a critical aspect of neuroscience research and drug development.[5][6][7] This document provides detailed protocols for the extraction and quantification of thiamine phosphate esters from brain tissue using High-Performance Liquid Chromatography (HPLC) with fluorescence detection, summarizes quantitative data, and illustrates key metabolic pathways and experimental workflows.

Thiamine Metabolism in the Brain

Thiamine is transported across the blood-brain barrier and is then phosphorylated within brain cells to its active coenzyme forms. The primary and most abundant form is TDP, which constitutes about 80-90% of the total thiamine content in tissues.[4][7][8]

Key Thiamine-Dependent Enzymes in the Brain:

• Pyruvate Dehydrogenase Complex (PDH): A critical mitochondrial enzyme complex that links glycolysis to the tricarboxylic acid (TCA) cycle by converting pyruvate to acetyl-CoA.[3]

• α-Ketoglutarate Dehydrogenase (α-KGDH): A key regulatory enzyme in the TCA cycle.

• Transketolase (TKT): An important enzyme in the pentose phosphate pathway (PPP), which is essential for the synthesis of nucleotides and the production of NADPH for reductive biosynthesis and antioxidant defense.[3]

A disruption in the function of these enzymes due to thiamine deficiency can severely impair cerebral energy metabolism, leading to neuronal cell death and the neurological symptoms observed in thiamine deficiency disorders.[4]

Experimental Protocols

The following protocol is a synthesized methodology based on established HPLC-based methods for the quantification of thiamine and its phosphate esters in brain tissue.[9][10][11] This method involves tissue homogenization, protein precipitation, pre-column derivatization of thiamine esters to fluorescent thiochrome derivatives, and subsequent separation and detection by reversed-phase HPLC.[9][11][12]

Materials and Reagents

• Thiamine hydrochloride, Thiamine monophosphate (TMP), Thiamine diphosphate (TDP) standards

• Trichloroacetic acid (TCA) or Perchloric acid (PCA)[11][13]

• Potassium ferricyanide [K3(Fe(CN)6)][9]

• Sodium hydroxide (NaOH)

• Methanol (HPLC grade)

• Sodium phosphate (monobasic and dibasic)

• Deionized water (18 MΩ·cm)

• Brain tissue samples (e.g., hippocampus, prefrontal cortex, thalamus)[9]

Equipment

• Homogenizer (e.g., sonicator or Potter-Elvehjem)

• Refrigerated centrifuge

• HPLC system equipped with:

  • Reversed-phase C18 column

  • Isocratic or gradient pump

  • Autosampler

  • Fluorescence detector

• Vortex mixer

• pH meter

• Analytical balance

Procedure

1. Standard Solution Preparation

• Prepare individual stock solutions of thiamine, TMP, and TDP (e.g., 1 mg/mL) in 0.1 M HCl and store at -20°C.[9]

• On the day of analysis, prepare working standard solutions by diluting the stock solutions in deionized water to achieve a series of concentrations for the calibration curve (e.g., for TDP: 100-1000 ng/mL; for TMP: 10-250 ng/mL; for Thiamine: 10-150 ng/mL).[9]

2. Brain Tissue Sample Preparation

• Rapidly dissect brain regions of interest on an ice-cold plate.[9][10]

• Weigh the tissue samples and immediately freeze them at -80°C until analysis.[9][10]

• On the day of the assay, thaw the tissue samples on ice.

• Homogenize the tissue in a suitable volume of cold 0.3 M TCA or PCA (e.g., 10% w/v).

• Centrifuge the homogenate at high speed (e.g., 10,000 x g) at 4°C for 10-15 minutes to precipitate proteins.[3]

• Carefully collect the supernatant, which contains the thiamine esters.

3. Pre-column Derivatization to Thiochrome

• In a microcentrifuge tube, mix an aliquot of the supernatant or standard solution (e.g., 150 µL) with an equal volume of freshly prepared potassium ferricyanide solution in 15% (w/v) NaOH.[9][10]

• Vortex the mixture briefly. The derivatization reaction is rapid and should be performed immediately before injection into the HPLC system.[9]

4. HPLC Analysis

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A common mobile phase is a mixture of phosphate buffer and methanol. For example, a mixture of 25 mM sodium phosphate buffer (pH 8.5) and methanol (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20-100 µL.

• Fluorescence Detection: Excitation wavelength of 365 nm and an emission wavelength of 435 nm.

• Run Time: Approximately 12-15 minutes, ensuring separation of TDP, TMP, and thiamine peaks.[9][10]

5. Data Analysis

• Identify and quantify the peaks corresponding to TDP, TMP, and thiamine in the chromatograms based on the retention times of the standards.

• Construct a calibration curve for each analyte by plotting the peak area or height against the concentration of the standards.

• Determine the concentration of each thiamine ester in the brain tissue samples by interpolating their peak areas from the calibration curve.

• Express the results as nmol/g of wet tissue weight.

Quantitative Data Summary

The following tables summarize representative quantitative data for thiamine phosphate esters in rat brain tissue, as determined by HPLC.

Table 1: Thiamine Phosphate Ester Concentrations in Different Rat Brain Regions

Brain Region	Thiamine (nmol/g)	TMP (nmol/g)	TDP (nmol/g)	Total Thiamine (nmol/g)
Hippocampus	-	-	8.8	-
Thalamus	-	-	9.6	-
Prefrontal Cortex	-	-	11.2	-
Whole Brain	-	-	-	6.39

Data for specific brain regions are from Nunes et al. (2017)[9]. Whole brain data is from Ishii et al. (1979)[8]. Note that different studies may have variations in reported values due to slight methodological differences.

Table 2: Distribution of Thiamine Phosphate Esters in Rat Tissues (% of Total Thiamine)

Tissue	Thiamine (%)	TMP (%)	TDP (%)	TTP (%)
Brain	1.2 - 7.7	5.9 - 11.0	85.7 - 90.0	0.7 - 1.6
Liver	1.2 - 7.7	5.9 - 11.0	85.7 - 90.0	0.7 - 1.6
Heart	1.2 - 7.7	5.9 - 11.0	85.7 - 90.0	0.7 - 1.6
Kidney	1.2 - 7.7	5.9 - 11.0	85.7 - 90.0	0.7 - 1.6

Data from Ishii et al. (1979)[8].

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Thiamine metabolism and its role as a coenzyme in the brain.

Caption: Experimental workflow for quantifying thiamine esters in brain tissue.

Caption: Logical pathway from thiamine deficiency to neurological damage.

References

• 1. Thiamine Metabolites and Derivatives Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. Vitamin B1 (Thiamine) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Neurological, Psychiatric, and Biochemical Aspects of Thiamine Deficiency in Children and Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. A Review of the Biochemistry, Metabolism and Clinical Benefits of Thiamin(e) and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid HPLC measurement of thiamine and its phosphate esters in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Concentrations of thiamine and its phosphate esters in rat tissues determined by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validation of a HPLC Method for Quantification of Thiamine and Its Phosphate Esters in Rat Brain Tissue [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. Determination of thiamine and its phosphate esters in rat tissues analyzed as thiochromes on a RP-amide C16 column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thiamine analysis [thiamine.dnr.cornell.edu]
• 13. Thiamine Assays—Advances, Challenges, and Caveats - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Thiamine Vitamers in Rice using LC-MS/MS: An Application Note and Protocol

Introduction

Thiamine (Vitamin B1) is an essential micronutrient for human health, playing a critical role as a coenzyme in carbohydrate metabolism. Rice is a primary staple food for a large portion of the global population, making its thiamine content a significant factor in public health, particularly in regions where rice is the predominant dietary component. Thiamine exists in several forms, known as vitamers, including free thiamine, thiamine monophosphate (TMP), and the biologically active form, thiamine diphosphate (TDP). The concentration and distribution of these vitamers can vary significantly depending on the type of rice (e.g., polished vs. unpolished) and processing methods.

This application note provides a detailed protocol for the simultaneous quantification of thiamine, TMP, and TDP in rice using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This highly sensitive and specific method is crucial for researchers, scientists, and professionals in drug development and food science to accurately assess the nutritional quality of rice and to guide biofortification and food processing strategies.

Principle

The method involves the extraction of thiamine vitamers from a homogenized rice matrix. Since thiamine is often present in its phosphorylated forms (TMP and TDP), an enzymatic dephosphorylation step using acid phosphatase is employed to convert TMP and TDP to free thiamine for the determination of total thiamine. For the quantification of individual vitamers, this step is omitted. The extracted and dephosphorylated (if applicable) sample is then analyzed by LC-MS/MS. The vitamers are separated using reverse-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Materials and Reagents

• Solvents:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

• Reagents:

  • Thiamine hydrochloride (analytical standard)

  • Thiamine monophosphate chloride (analytical standard)

  • Thiamine diphosphate chloride (analytical standard)

  • Acid Phosphatase from potato (e.g., Sigma-Aldrich P0115 or equivalent)

  • Ammonium acetate (LC-MS grade)

  • Hydrochloric acid (HCl)

  • Sodium acetate

• Sample Preparation:

  • Rice sample (polished or unpolished)

  • Grinder or food processor

  • Centrifuge tubes (15 mL and 50 mL)

  • Vortex mixer

  • Centrifuge

  • Syringe filters (0.22 µm, PVDF or PTFE)

  • LC vials

Experimental Protocols

Standard Solution Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 10 mg of each thiamine vitamer standard (thiamine, TMP, TDP) in 10 mL of LC-MS grade water to prepare individual 1 mg/mL stock solutions.

  • Store stock solutions at -20°C.

• Working Standard Solutions (10 µg/mL):

  • Prepare an intermediate stock solution of 10 µg/mL for each vitamer by diluting the 1 mg/mL stock solution with LC-MS grade water.

• Calibration Curve Standards:

  • Prepare a series of calibration standards by serial dilution of the working standard solutions with the initial mobile phase composition to achieve a concentration range suitable for the expected sample concentrations (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

Sample Preparation

The following workflow outlines the sample preparation process:

Technical Notes & Optimization

Technical Support Center: Thiamine-d3 Analysis by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals optimizing mass spectrometry parameters for thiamine-d3 analysis.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass-to-charge (m/z) transitions for thiamine and its stable isotope-labeled internal standard, thiamine-d3?

A1: For quantitative analysis using tandem mass spectrometry (MS/MS), specific precursor and product ion transitions are monitored. While thiamine-d3 is a common internal standard, other labeled versions are also used. Below are commonly cited transitions for thiamine and a theoretical transition for thiamine-d3, alongside other reported internal standards.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q2) m/z	Collision Energy (eV)
Thiamine	265.0 - 265.1	122.0	Not specified
144.0	Not specified
Thiamine-d3 (TPP-d3)	425.1	121.85	Not specified
¹³C₄-Thiamine	269.0	122.0	Not specified
Pyrithiamine (IS)	259.04	122.00	Not specified

Note: Optimal collision energies are instrument-dependent and require empirical determination.[1][2][3][4]

Q2: What type of liquid chromatography (LC) setup is recommended for thiamine analysis?

A2: A reverse-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system is typically employed.[1][5] C18 or C30 analytical columns are frequently used.[1][6] Gradient elution using a mobile phase consisting of an aqueous buffer (e.g., ammonium formate or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is common.[1][5][6] The pH of the mobile phase can be critical to achieve good peak shape and retention.[7]

Q3: Why is the use of a stable isotope-labeled internal standard (SIL-IS) like thiamine-d3 critical?

A3: The use of a SIL-IS, such as thiamine-d3, is crucial for accurate quantification.[5][8] It helps to correct for variations in sample preparation, injection volume, and, most importantly, matrix effects.[5][9][10] Matrix effects, which can cause ion suppression or enhancement, are a common source of inaccuracy in LC-MS/MS analysis of complex biological samples.[9][10] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it experiences similar matrix effects, allowing for reliable normalization of the signal.[5]

Troubleshooting Guide

Issue 1: Low Signal Intensity or Poor Sensitivity

• Possible Cause: Suboptimal ionization or fragmentation parameters.

  • Troubleshooting Step: Perform a tuning and optimization of the mass spectrometer parameters for thiamine-d3. This includes optimizing the capillary voltage, gas flows, and collision energy for the specific MRM transitions.

• Possible Cause: Ion suppression due to matrix effects.[9]

  • Troubleshooting Step:

    • Evaluate the sample preparation method. More rigorous cleanup, such as solid-phase extraction (SPE), may be necessary to remove interfering matrix components.[7]

    • Dilute the sample to reduce the concentration of interfering substances.[10]

    • Adjust the chromatographic gradient to separate thiamine-d3 from co-eluting matrix components.[10]

• Possible Cause: Analyte interaction with metal surfaces in the LC system.

  • Troubleshooting Step: Consider using systems with technologies like MaxPeak High Performance Surfaces, which are designed to reduce non-specific binding of analytes and improve sensitivity.

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Possible Cause: Secondary interactions with the analytical column.

  • Troubleshooting Step:

    • Adjust the pH of the mobile phase. Thiamine is a polar, basic compound, and a mobile phase with an appropriate pH can improve peak shape.[7]

    • Consider a different column chemistry that may be more suitable for polar analytes.

• Possible Cause: Inappropriate sample solvent.

  • Troubleshooting Step: Ensure the final sample solvent is compatible with the initial mobile phase conditions to prevent peak distortion.

Issue 3: High Variability in Results

• Possible Cause: Inconsistent sample preparation.

  • Troubleshooting Step: Ensure precise and consistent execution of all sample preparation steps, including protein precipitation and any enzymatic hydrolysis. Automation of liquid handling can improve reproducibility.

• Possible Cause: Carry-over from previous injections.

  • Troubleshooting Step:

    • Optimize the autosampler wash procedure by using a strong, appropriate solvent to clean the injection needle and port between samples.

    • Inject blank samples after high-concentration samples to assess for carry-over.

Experimental Protocols

Protocol 1: Sample Preparation from Whole Blood

This protocol describes a common method for extracting thiamine from whole blood, including protein precipitation and enzymatic dephosphorylation.

• Aliquoting and Internal Standard Spiking:

  • Aliquot 300 µL of whole blood into a microcentrifuge tube.[6]

  • Add 100 µL of the thiamine-d3 internal standard working solution.[6]

  • Vortex briefly to mix.

• Protein Precipitation:

  • Add 500 µL of a precipitating agent, such as 300mM zinc sulfate in methanol (3:7 v/v).[6]

  • Vortex for approximately 10 seconds.[6]

  • Incubate on ice for 15 minutes.[6]

  • Centrifuge at 20,000 x g for 10 minutes.[6]

• Supernatant Collection:

  • Carefully transfer the clarified supernatant to a clean HPLC vial for analysis.[6]

Protocol 2: LC-MS/MS Parameters

The following table summarizes a typical set of starting parameters for LC-MS/MS analysis of thiamine. Optimization will be required for specific instrumentation.

Parameter	Setting
LC System
Column	C18 or C30, e.g., 150 x 2.1 mm, 3 µm[6]
Mobile Phase A	10 mM Ammonium Formate in water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 100% A, ramp to 35% B over 12 minutes, then re-equilibrate[6]
Flow Rate	0.4 mL/min[6]
Column Temperature	15°C[6]
Injection Volume	10 µL[6]
MS System
Ionization Mode	Positive Electrospray Ionization (ESI+)[1]
Scan Type	Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM)[1]
Capillary Voltage	~3.88 kV (instrument dependent)[11]
Desolvation Temp.	~500°C (instrument dependent)[11]
MRM Transitions	See FAQ Q1

Visualizations

Caption: Workflow for Thiamine-d3 analysis.

Caption: Troubleshooting low signal intensity.

References

• 1. US20180340209A1 - Mass spectrometry method for measuring thiamine in body fluid - Google Patents [patents.google.com]
• 2. nvkc.nl [nvkc.nl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ultra-performance liquid chromatography tandem mass-spectrometry (UPLC-MS/MS) for the rapid, simultaneous analysis of thiamin, riboflavin, flavin adenine dinucleotide, nicotinamide and pyridoxal in human milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid Chromatography Mass Spectrometric Method and a Fluorometric 96 Well Plate Assay for Determination of Thiamine in Salmonid Eggs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thiamine deficiency disorders: diagnosis, prevalence, and a roadmap for global control programs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. High throughput LC-MS/MS method for the simultaneous analysis of multiple vitamin D analytes in serum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in Whole Blood Thiamine LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with matrix effects in the LC-MS/MS analysis of thiamine in whole blood.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem in whole blood thiamine analysis?

A1: In LC-MS/MS analysis, matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] In whole blood, these components are primarily proteins and phospholipids.[2] This interference can lead to ion suppression or enhancement, which adversely affects the accuracy, precision, and sensitivity of the thiamine quantification.[3][4] Essentially, the matrix can hide the true concentration of thiamine, leading to erroneous results.

Q2: What are the main causes of ion suppression for thiamine in whole blood samples?

A2: The primary causes of ion suppression in whole blood thiamine analysis are:

• Phospholipids: These are major components of cell membranes and are notorious for causing ion suppression in electrospray ionization (ESI).[2][5] They often co-extract with thiamine and can co-elute from the LC column, interfering with the ionization process in the mass spectrometer source.[5]

• Proteins: Whole blood has a high protein content. If not adequately removed during sample preparation, these proteins can precipitate in the LC system or MS source, leading to signal suppression and system contamination.[2][6]

• Salts and other endogenous compounds: The complex nature of whole blood means it contains numerous other small molecules that can contribute to matrix effects.[1]

Q3: How can I minimize matrix effects during my sample preparation?

A3: Effective sample preparation is the most critical step to mitigate matrix effects. Common strategies include:

• Protein Precipitation (PPT): This is a widely used first step to remove the bulk of proteins.[7] Common precipitating agents include trichloroacetic acid (TCA), perchloric acid (PCA), and zinc sulfate in methanol.[2][6] While effective for protein removal, PPT alone may not sufficiently remove phospholipids.[5]

• Phospholipid Removal: Specific techniques can be employed to target phospholipids. This can include the use of specialized phospholipid removal plates or cartridges.[2] One study demonstrated a significant reduction (>99%) in phospholipids using a dedicated removal plate.[2]

• Solid-Phase Extraction (SPE): SPE offers a more selective cleanup than simple protein precipitation, effectively removing interfering compounds and concentrating the analyte.[5][7]

• Liquid-Liquid Extraction (LLE): LLE can also be used to isolate thiamine from matrix components.[8]

Q4: Which protein precipitation agent is best for thiamine analysis in whole blood?

A4: The choice of precipitation agent can significantly impact recovery and matrix effects. Trichloroacetic acid (TCA) is frequently used for deproteinization in thiamine analysis.[9][10][11] However, some studies have shown that a non-acidic agent like zinc sulfate in methanol can provide better accuracy and process efficiency for a broader range of B vitamins, although this may vary for thiamine specifically.[6] It is crucial to optimize and validate the chosen precipitation method for your specific assay.[6] Maintaining an acidic environment during extraction is important for thiamine stability.[7]

Q5: How do stable isotope-labeled internal standards (SIL-IS) help in overcoming matrix effects?

A5: Using a stable isotope-labeled internal standard, such as thiamine-¹³C₄ or TPP-d3, is a highly effective strategy to compensate for matrix effects.[11][12][13] A SIL-IS is chemically identical to the analyte but has a different mass. It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[13][14] By calculating the ratio of the analyte signal to the SIL-IS signal, the variability introduced by the matrix effect can be normalized, leading to more accurate and precise quantification.[15]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Inefficient protein precipitation. Thiamine degradation during sample processing. Incomplete elution from SPE cartridge.	Optimize the type and concentration of the precipitation agent (e.g., TCA, ZnSO₄/MeOH).[6] Ensure samples are maintained in an acidic environment to improve thiamine stability.[7] Optimize the SPE protocol, including loading, washing, and elution steps.
Poor Peak Shape (Tailing, Splitting)	Column contamination from insufficient sample cleanup. Incompatibility between injection solvent and mobile phase. Secondary interactions with the analytical column.	Implement a more rigorous sample cleanup method (e.g., SPE or phospholipid removal) to remove matrix components.[16] Ensure the injection solvent is not significantly stronger than the initial mobile phase.[16] Consider a different column chemistry or mobile phase additives. Some phosphorylated compounds can interact with stainless-steel surfaces, leading to poor peak shape.
High Signal Variability (Poor Precision)	Inconsistent matrix effects between samples. Inadequate homogenization of whole blood.	Use a stable isotope-labeled internal standard (SIL-IS) to compensate for sample-to-sample variations in ion suppression.[11][13] Ensure thorough vortexing or sonication of whole blood samples for complete lysis and homogenization.[10]
Significant Ion Suppression	Co-elution of phospholipids or other endogenous compounds with thiamine.	Improve chromatographic separation by modifying the gradient, mobile phase, or column to separate thiamine from interfering matrix components.[4] Enhance sample cleanup to specifically remove phospholipids using techniques like phospholipid removal plates or targeted SPE.[2]
Gradual Loss of MS Signal Over a Run	Buildup of non-volatile matrix components in the MS source.	Implement a divert valve to direct the flow to waste during the elution of highly retained, "dirty" matrix components. Perform regular cleaning and maintenance of the MS ion source.

Quantitative Data Summary

The following tables summarize key performance metrics from various published methods for thiamine analysis in whole blood, highlighting the impact of different sample preparation and analytical strategies.

Table 1: Comparison of Sample Preparation Methods

Method	Precipitating Agent	Analyte	Recovery (%)	Matrix Effect (%)	Process Efficiency (%)	Reference
Method A	Trichloroacetic Acid (TCA)	Thiamine Pyrophosphate (TPP)	99	97 (Relative)	Not Reported	[11]
Method B	Zinc Sulfate / Methanol	Thiamine (B1)	Not Reported	Not Reported	65 - 108	[6]
Method C	Trichloroacetic Acid (TCA)	Thiamine (B1)	Not Reported	Not Reported	>150	[6]
Method D	Perchloric Acid	Thiamine Diphosphate (TDP)	101 (with reduced injection volume)	Not Reported	Not Reported	[17]
Method E	ISOLUTE® PLD+ Plate	Thiamine Diphosphate (TDP)	88.6 - 98.7	Not Reported	Not Reported	[2]

Note: Direct comparison can be challenging due to variations in calculation methods and experimental designs between studies.

Table 2: Assay Performance Characteristics

Analyte	LLOQ (nmol/L)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Reference
Thiamine Pyrophosphate (TPP)	12	3.5	7.6	[11]
Thiamine Diphosphate (TDP)	9.4	<7.7	Not Reported	[17]
Thiamine	0.2 - 0.5 (ng/mL)	<8.56	<8.56	[12]
Thiamine Diphosphate (TDP)	30.2	<4	Not Reported	[9]

Experimental Protocols & Workflows

Protocol 1: Protein Precipitation with Trichloroacetic Acid (TCA)

This protocol is a common method for the deproteinization of whole blood samples for thiamine analysis.[11]

• Sample Aliquoting: Aliquot 100 µL of whole blood into a microcentrifuge tube.

• Internal Standard Addition: Add 100 µL of the internal standard working solution (e.g., TPP-d3 in water).

• Protein Precipitation: Add 200 µL of 10% (w/v) trichloroacetic acid (TCA) solution.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples on ice or at 4°C for 10-15 minutes.[6][9]

• Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 - 20,000 x g) for 5-10 minutes at 4°C to pellet the precipitated proteins.[6][9]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.

Protocol 2: Protein & Phospholipid Removal using a Specialized Plate

This protocol utilizes a dedicated plate for the simultaneous removal of proteins and phospholipids.[2]

• Reagent Addition: Add 330 µL of precipitation solvent (e.g., 0.1M HCl + 1.2 M perchloric acid) to each well of the phospholipid removal plate.

• Sample Addition: Add 200 µL of whole blood to each well.

• Mixing: Mix thoroughly by repeated aspiration and dispensing steps.

• Extraction: Apply positive pressure (e.g., 10 psi) to elute the extract.

• Drying: Dry the collected extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase-compatible solvent before injection.

Visual Diagrams

Caption: Troubleshooting decision tree for ion suppression issues.

Caption: Experimental workflow for thiamine LC-MS/MS analysis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. biotage.com [biotage.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. lcms.cz [lcms.cz]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A novel LC-MS/MS assay for vitamin B1, B2 and B6 determination in dried blood spots and its application in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Simultaneous Determination of Underivatized Vitamin B1 and B6 in Whole Blood by Reversed Phase Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. longdom.org [longdom.org]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]
• 17. Simultaneous Determination of Underivatized Vitamin B1 and B6 in Whole Blood by Reversed Phase Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry | PLOS One [journals.plos.org]

Troubleshooting low recovery of thiamine internal standard

Welcome to the Technical Support Center for thiamine analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to specific problems you might encounter, particularly regarding the low recovery of thiamine and its internal standard.

My thiamine internal standard recovery is low. What are the potential causes?

Low recovery of your thiamine internal standard (IS) can stem from several factors throughout the analytical process, from sample handling to final detection. The most common culprits fall into three main categories:

• Analyte Instability: Thiamine is a sensitive molecule, and its degradation during sample preparation is a primary cause of low recovery.

• Suboptimal Sample Preparation: Inefficient extraction or significant matrix effects can lead to the loss of both thiamine and its IS.

• Instrumental Issues: Problems with the chromatography or mass spectrometry system can also contribute to poor recovery.

This guide will walk you through a systematic approach to identify and resolve the root cause of low IS recovery.

Troubleshooting Guide: Low Internal Standard Recovery

Analyte & Internal Standard Stability

Question: Could the stability of thiamine or its internal standard be the reason for low recovery?

Answer: Yes, thiamine is notoriously unstable under certain conditions. Since a good internal standard should mimic the analyte's behavior, factors that degrade thiamine will likely affect your IS as well, leading to overall low recovery for both.

Key Factors Affecting Thiamine Stability:

• pH: Thiamine is most stable in acidic conditions (pH 3-6).[1][2][3][4] It degrades rapidly in neutral or alkaline solutions.[1][5] The degradation pathway can also differ depending on the pH.[1][2][3][4]

• Temperature: Elevated temperatures accelerate thiamine degradation.[1][2][3][4]

• Light: Exposure to light can cause thiamine to break down.[6] It is advisable to protect samples from light by using amber vials or wrapping them in aluminum foil.[7]

• Oxidizing Agents: Thiamine is susceptible to oxidation. The presence of oxidizing agents in your sample or reagents can lead to its degradation.[8]

Troubleshooting Steps:

• pH Control: Ensure that the pH of your samples and solutions is maintained within the optimal acidic range throughout the sample preparation process. Acidifying your extraction solvent can significantly improve stability.

• Temperature Management: Keep samples on ice or at refrigerated temperatures during processing. Avoid prolonged exposure to room temperature or higher.

• Light Protection: Use amber vials and minimize exposure to direct light at all stages of your experiment.

• Reagent Purity: Use high-purity solvents and reagents to avoid introducing oxidizing contaminants.

Sample Preparation

Question: How can my sample preparation procedure lead to low internal standard recovery?

Answer: The sample preparation phase is critical and presents numerous opportunities for analyte and IS loss. The main challenges are inefficient extraction and interference from the sample matrix.

Question: My extraction seems incomplete. How can I improve it?

Answer: Incomplete extraction is a common reason for low recovery. This can be due to the chosen extraction method not being suitable for your sample matrix or not being fully optimized.

Common Extraction Techniques and How to Optimize Them:

• Protein Precipitation (PPT):

  • Choice of Precipitant: Trichloroacetic acid (TCA) and zinc sulfate in methanol are commonly used for whole blood samples.[9][10] The choice of precipitant can affect recovery, and it's worth testing different agents.

  • Precipitant-to-Sample Ratio: Ensure you are using the optimal ratio to achieve complete protein removal without excessively diluting your sample.

  • Vortexing and Incubation: Thorough vortexing and adequate incubation time on ice are crucial for efficient protein precipitation.[9][10]

• Solid-Phase Extraction (SPE):

  • Sorbent Selection: The choice of SPE sorbent is critical. For thiamine, which is a cation at acidic pH, strong cation-exchange (SCX) cartridges are often effective.[11]

  • pH Optimization: The pH of the sample loaded onto the SPE cartridge is crucial for retention.[12] Adjusting the sample pH to ensure thiamine and its IS are in their charged state will improve binding to a cation-exchange sorbent.

  • Wash and Elution Solvents: The composition and volume of the wash and elution solvents must be optimized. An inadequate wash step may not remove all interferences, while an inappropriate elution solvent will result in incomplete recovery of your analyte and IS.[13] It's important to use a sufficiently strong solvent to elute the compounds of interest.[12]

Quantitative Data on Extraction Methods

Extraction Method	Matrix	Analyte	Average Recovery (%)	Reference
Protein Precipitation (TCA)	Whole Blood	Thiamine Pyrophosphate	99%	[14]
Protein Precipitation (ZnSO4/Methanol)	Whole Blood	Thiamine	89-120%	[10]
Solid-Phase Extraction (C8)	Plasma	Thiamine	≥92.3%	[15]
Solid-Phase Extraction (SCX)	Cocoa-Containing Beverage	Thiamine	96.3%	[11]

Question: What are matrix effects, and how can they cause low internal standard recovery?

Answer: Matrix effects are the alteration of analyte ionization in the mass spectrometer's source due to co-eluting compounds from the sample matrix.[16] This can lead to ion suppression or enhancement, causing inaccurate and imprecise quantification.[16] Even with a stable isotope-labeled (SIL) internal standard, if there is a slight chromatographic separation between the analyte and the IS, they can experience different matrix effects, leading to poor IS recovery and inaccurate results.[16]

Troubleshooting Matrix Effects:

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove the interfering components. This can be achieved by optimizing your SPE or liquid-liquid extraction (LLE) procedure.[16]

• Chromatographic Separation: Adjust your HPLC/UPLC method to better separate thiamine and its IS from co-eluting matrix components.

• Dilution: Diluting the sample can sometimes mitigate matrix effects, but this may compromise the sensitivity of the assay.

• Choice of Internal Standard: A stable isotope-labeled (SIL) internal standard that co-elutes perfectly with the analyte is the best choice to compensate for matrix effects.[17]

Adsorption and Handling

Question: Could my labware be contributing to low recovery?

Answer: Yes, thiamine is known to adsorb to certain surfaces, particularly glass.[18][19]

Key Findings on Thiamine Adsorption:

• Significant losses of thiamine have been observed when using glass vials, especially non-silanized glass.[18][19]

• Polypropylene or other polymeric containers are recommended for handling thiamine solutions to minimize adsorptive losses.[18][19]

• Glass fiber filters can also lead to substantial thiamine loss. Polymeric filters like nylon or cellulose acetate are better alternatives.[18][19]

Troubleshooting Adsorption:

• Use appropriate labware: Whenever possible, use polypropylene or other plastic autosampler vials, centrifuge tubes, and pipette tips.

• Avoid glass fiber filters: Opt for polymeric membrane filters for sample filtration.

• Acidification: Storing thiamine in an acidic solution (e.g., in trichloroacetic acid) can help negate adsorptive losses.[18][19]

Experimental Protocols

Protocol 1: Protein Precipitation of Whole Blood for Thiamine Analysis

This protocol is a general guideline and may require optimization for your specific application.

Materials:

• Whole blood sample

• Internal Standard (IS) working solution

• 10% (w/v) Trichloroacetic acid (TCA) solution, ice-cold

• Microcentrifuge tubes (polypropylene)

• Vortex mixer

• Refrigerated centrifuge

Procedure:

• To 250 µL of whole blood, calibrator, or QC sample in a microcentrifuge tube, add 250 µL of the IS solution.

• Vortex briefly to mix.

• While vortexing, add 2.0 mL of ice-cold 10% TCA solution dropwise to precipitate proteins.[14]

• Vortex the sample vigorously for 30 seconds.

• Incubate the sample on ice or at 4°C for 10 minutes, with intermittent vortexing.[14]

• Centrifuge at a high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Thiamine from Plasma

This protocol is a starting point for developing an SPE method for thiamine and should be optimized.

Materials:

• Plasma sample

• Internal Standard (IS) working solution

• Strong Cation-Exchange (SCX) SPE cartridge

• SPE manifold

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water or an acidic buffer)

• Wash solvent (e.g., Water, followed by a weak organic solvent like 5% Methanol)

• Elution solvent (e.g., Methanol containing 5% ammonia)

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Sample Pre-treatment: To 500 µL of plasma, add the IS. Acidify the sample with a small amount of acid (e.g., formic acid) to a pH of ~3-4 to ensure thiamine is protonated.

• Cartridge Conditioning: Pass 1 mL of methanol through the SCX cartridge.

• Cartridge Equilibration: Pass 1 mL of water or an acidic buffer through the cartridge. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing:

  • Wash with 1 mL of water to remove salts and polar interferences.

  • Wash with 1 mL of 5% methanol in water to remove less polar interferences.

• Elution: Elute the thiamine and IS with 1 mL of 5% ammonium hydroxide in methanol. The basic modifier neutralizes the charge on the thiamine, releasing it from the sorbent.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

Visualizations

Troubleshooting Workflow for Low Internal Standard Recovery

Caption: A step-by-step workflow for troubleshooting low internal standard recovery.

Thiamine Degradation Pathway

Caption: Factors leading to the degradation of thiamine.

Solid-Phase Extraction (SPE) Workflow

Caption: A typical workflow for Solid-Phase Extraction (SPE).

References

• 1. d-nb.info [d-nb.info]
• 2. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chl… [ouci.dntb.gov.ua]
• 4. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. How to overcome low recovery - Chromatography Forum [chromforum.org]
• 7. Preparation for blood tests: what can go wrong before the sample reaches the lab - Australian Prescriber [australianprescriber.tg.org.au]
• 8. Use and detection of a vitamin B1 degradation product yields new views of the marine B1 cycle and plankton metabolite exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.plos.org [journals.plos.org]
• 11. An Improved Method for the Quantification of Thiamine (Vitamin B1) in Cocoa-Containing Beverage Powders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. SPE Method Development | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. welchlab.com [welchlab.com]
• 14. nvkc.nl [nvkc.nl]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]
• 17. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 18. researchgate.net [researchgate.net]
• 19. Thiamine Assays—Advances, Challenges, and Caveats [ouci.dntb.gov.ua]

Navigating the Nuances of Thiamine-d3 Internal Standard Stability in Acidic Environments

A Comprehensive Technical Support Guide for Researchers

For scientists and drug development professionals relying on precise quantification in their analytical assays, the stability of internal standards is paramount. This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges encountered with the thiamine-d3 internal standard, particularly its stability in acidic conditions commonly used in LC-MS and other analytical techniques.

Troubleshooting Guide: Diagnosing Thiamine-d3 Instability

Unexpected variability or loss of the thiamine-d3 internal standard signal can compromise the accuracy and reliability of experimental results. The following guide, presented in a question-and-answer format, offers a systematic approach to troubleshooting these issues.

Q1: My thiamine-d3 internal standard signal is inconsistent or decreasing over time in my acidic mobile phase/sample diluent. What are the likely causes?

A1: Signal instability of thiamine-d3 in acidic media can stem from several factors. The primary suspects are chemical degradation and deuterium-hydrogen (D-H) exchange. Thiamine itself, while more stable in acidic than in neutral or alkaline conditions, can still degrade under harsh acidic environments, especially when combined with elevated temperatures.[1][2][3] Additionally, the deuterium labels on the thiamine-d3 molecule may exchange with protons from the acidic solvent, leading to a decrease in the deuterated signal and a corresponding increase in the unlabeled thiamine signal.

Q2: How can I determine if chemical degradation or deuterium-hydrogen exchange is the root cause of the signal loss?

A2: A systematic investigation can help pinpoint the issue. First, assess the stability of a non-deuterated thiamine standard under the same conditions. If both the deuterated and non-deuterated standards show signal loss, chemical degradation is likely the primary issue. If the thiamine-d3 signal decreases while a corresponding increase in the unlabeled thiamine signal is observed, D-H exchange is a strong possibility.

Q3: What specific storage and handling conditions are recommended to minimize thiamine-d3 degradation in acidic solutions?

A3: To maintain the integrity of your thiamine-d3 internal standard in acidic solutions, adhere to the following best practices:

• pH Control: Maintain the pH of your solutions within the optimal range for thiamine stability, which is generally between pH 2 and 4.[1]

• Temperature Management: Store stock solutions and prepared samples at low temperatures (refrigerated at 2-8°C or frozen at -20°C) to slow down potential degradation.

• Light Protection: Thiamine is sensitive to light. Always store solutions in amber vials or protect them from light to prevent photodegradation.

• Use of Freshly Prepared Solutions: Whenever possible, use freshly prepared working solutions of your internal standard to minimize the impact of long-term storage instabilities.

Q4: My thiamine-d3 internal standard shows a different retention time compared to the native thiamine analyte. Why is this happening and how can I address it?

A4: This phenomenon is known as the "isotope effect" and is not uncommon with deuterated internal standards in chromatography. The slight increase in mass due to deuterium substitution can lead to minor differences in physicochemical properties, resulting in a shift in retention time. To address this, ensure that your chromatography method is optimized to co-elute the analyte and the internal standard as closely as possible. If complete co-elution is not achievable, it is crucial to ensure that the integration parameters for both peaks are consistent and accurate.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and addressing issues with thiamine-d3 internal standard stability.

Caption: A flowchart for troubleshooting thiamine-d3 internal standard instability.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of thiamine in acidic solutions?

A1: Thiamine is significantly more stable in acidic solutions (pH < 6.0) compared to neutral or alkaline conditions.[1] Its maximal stability is observed at a pH of around 2.[1] In acidic environments, the rate of degradation is considerably slower, making it a suitable condition for sample preparation and analysis.

Q2: Where are the deuterium atoms located in thiamine-d3, and does this affect its stability?

A2: In commercially available thiamine-d3, the deuterium atoms are typically located on the methyl group of the pyrimidine ring. This position is generally stable and not prone to easy deuterium-hydrogen exchange under typical acidic conditions used in chromatography. However, very harsh acidic conditions (e.g., strong acids, high temperatures) could potentially facilitate exchange.

Thiamine-d3 Structure

The diagram below illustrates the chemical structure of thiamine, with the common positions for deuterium labeling in thiamine-d3 highlighted.

Caption: Structure of thiamine with deuterium labeling on the pyrimidine ring methyl group.

Quantitative Data on Thiamine Stability

The stability of thiamine is highly dependent on pH and temperature. The following table summarizes the degradation kinetics of thiamine at different pH values and temperatures, providing a quantitative basis for understanding its stability.

pH	Temperature (°C)	Concentration (mg/mL)	Observed Rate Constant (k_obs) (days⁻¹)	Time to 10% Degradation (t₉₀) (days)	Reference
3	60	1	0.0012	87.8	[2]
3	80	1	0.0113	9.3	[2]
6	60	1	0.0135	7.8	[2]
6	80	1	0.123	0.85	[2]
6	60	20	0.0211	5.0	[2]
6	80	20	0.198	0.53	[2]

As the data indicates, thiamine is significantly more stable at pH 3 compared to pH 6, with the degradation rate constants being an order of magnitude lower at the more acidic pH.[2]

Experimental Protocol: Assessing Thiamine-d3 Stability in Acidic Solution

This protocol provides a framework for evaluating the stability of your thiamine-d3 internal standard under your specific experimental conditions.

1. Objective: To determine the stability of thiamine-d3 in a given acidic solution (e.g., mobile phase, sample diluent) over a defined period.

2. Materials:

• Thiamine-d3 internal standard stock solution

• Unlabeled thiamine hydrochloride standard

• Acidic solution to be tested (e.g., 0.1% formic acid in water)

• HPLC or LC-MS/MS system

• Amber vials

3. Procedure:

• Preparation of Stability Samples:

  • Prepare a solution of thiamine-d3 in the acidic test solution at the working concentration used in your assay.

  • Prepare a parallel solution of unlabeled thiamine in the same acidic test solution at a similar concentration.

  • Dispense aliquots of these solutions into amber vials and store them under the desired conditions (e.g., room temperature, 4°C, -20°C).

• Time-Point Analysis:

  • At specified time intervals (e.g., 0, 4, 8, 24, 48, 72 hours, and weekly thereafter), analyze the stored samples.

  • The "time 0" sample should be analyzed immediately after preparation to serve as the baseline.

• LC-MS/MS Analysis:

  • Inject the samples onto your LC-MS/MS system.

  • Monitor the mass transitions for both thiamine-d3 and unlabeled thiamine.

• Data Evaluation:

  • Calculate the peak area of thiamine-d3 and unlabeled thiamine at each time point.

  • For the thiamine-d3 solution, a significant decrease in the peak area over time indicates instability.

  • Simultaneously, monitor the peak area for unlabeled thiamine in the thiamine-d3 stability sample. An increase in this signal would suggest deuterium-hydrogen exchange.

  • For the unlabeled thiamine solution, a decrease in peak area indicates chemical degradation under the tested conditions.

  • A solution is generally considered stable if the analyte response remains within ±15% of the initial (time 0) response.

By following these guidelines and understanding the factors that influence the stability of thiamine-d3, researchers can ensure the accuracy and reliability of their analytical data.

References

• 1. d-nb.info [d-nb.info]
• 2. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing adsorptive losses of thiamine to glass vials

Technical Support Center: Thiamine Adsorption

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the adsorptive losses of thiamine to glass vials during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is my thiamine concentration lower than expected when using glass vials?

A1: Thiamine, particularly at low concentrations (pM to nM range), is prone to significant adsorptive losses when it comes into contact with glass surfaces.[1][2] The primary mechanism is an electrostatic interaction between the positively charged thiamine molecule (a cation, especially in acidic solutions) and the negatively charged silanol groups present on the surface of borosilicate glass.[3][4] This can lead to a substantial reduction in the thiamine concentration in your solution. For instance, a 100 nM thiamine standard stored in glass autosampler vials resulted in a recovery of only 19.3 nM.[1][4][5]

Q2: What factors influence the rate of thiamine adsorption to glass?

A2: Several factors can affect the extent of thiamine loss:

• Vial Material: Standard borosilicate glass, and even amber glass, can cause significant adsorption.[1][4] Amber glass may introduce an additional issue of degradation due to the leaching of metal ions like iron.[4]

• pH of the Solution: Adsorption is prominent in the acidic pH range (4-7) where thiamine carries a positive charge.[3] While thiamine is most stable at a very low pH (around 2), it is unstable in neutral or alkaline solutions.[6][7]

• Contact Time: Adsorptive losses are time-dependent, with a significant portion of the loss occurring within the first 30 minutes of contact with the glass surface.[4]

• Solution Composition: The presence of other ions can influence adsorption. Additives like sulfites or bisulfites can chemically degrade thiamine, which is a separate issue from adsorption but also leads to loss of the active molecule.[6][8]

Q3: Are silanized (deactivated) glass vials a good solution?

A3: Silanization of glass vials can reduce the adsorption of polar molecules by blocking some of the electrostatic interaction sites.[4] However, studies show that while silanized glass performs better than non-silanized glass, it does not completely prevent thiamine loss and significant adsorption can still occur.[1][4][9] Polymeric vials are a more effective alternative.[1][4]

Q4: What are the recommended alternative materials to glass for storing thiamine solutions?

A4: The most effective way to prevent adsorptive losses is to avoid glass containers altogether. Polymeric materials are highly recommended.

• Polypropylene (PP): Consistently shows minimal to no adsorptive loss of thiamine.[1][4][5]

• Polycarbonate (PC): Also suggested as a suitable material for handling thiamine.[1][5]

• Polystyrene (PS): Has also been shown to be a suitable alternative with low observed losses.[4]

Q5: Besides changing my vials, what else can I do to mitigate thiamine loss?

A5: You can modify your solution's composition:

• Use an Acidic Diluent: Storing thiamine diluted in trichloroacetic acid (TCA) has been shown to negate adsorptive losses.[1][3][4]

• Add Competing Ions: The presence of phosphate (at 0.1 M) or acetate (at 0.16 M) ions at pH 5 can effectively prevent adsorption onto glass surfaces.[10]

• In Situ Conversion: For analytical purposes, converting thiamine to its fluorescent derivative, thiochrome, can prevent loss, as thiochrome does not appear to adsorb to glass.[1][4]

Troubleshooting Guide

Problem: Inconsistent or low recovery of thiamine in analytical experiments.

Follow this troubleshooting workflow to identify and resolve the source of thiamine loss.

Caption: Troubleshooting workflow for thiamine loss.

Data Presentation

Table 1: Thiamine Recovery in Various Autosampler Vials

This table summarizes the percentage of thiamine lost when a 100 nM standard solution was stored in different types of vials. Data is adapted from studies observing significant losses to glassware.[1][4]

Vial Material	% Thiamine Loss (approx.)	Key Observation
Non-Silanized Glass	54%	High level of adsorption to standard glass surfaces.[1][4]
Silanized Glass	Lower than non-silanized, but still significant	Silanization reduces but does not eliminate adsorption.
Amber Glass	>54%	Losses can be even greater than clear glass, potentially due to metal ion-catalyzed degradation.[1][4]
Polypropylene	~0%	Recommended material; shows negligible adsorptive loss. [1][4]

Table 2: Effect of Material on Thiamine Recovery from a 100 nM Standard

This table quantifies the final concentration of thiamine measured from an initial 100 nM standard after contact with different laboratory materials.

Material Type	Contact Method	Recovered Thiamine Conc.	Reference
Borosilicate Glass Autosampler Vial	Storage	19.3 nM	[1][4][5]
Borosilicate Glass Fiber Filter	Filtration (transient contact)	1.0 nM	[1][4][5]
Polypropylene Vial	Storage	~100 nM	[1][4]

Experimental Protocols

Protocol 1: Quantifying Adsorptive Loss of Thiamine to Vials

This protocol provides a method to compare thiamine recovery from different vial types. The central principle is the conversion of thiamine to the highly fluorescent compound thiochrome for accurate quantification.[9]

Caption: Experimental workflow for testing thiamine adsorption.

Methodology Details:

• Standard Preparation: Prepare a 100 nM working solution of thiamine hydrochloride in HPLC-grade water.

• Aliquoting: Immediately after preparation, dispense 1 mL of the standard solution into triplicate sets of different vial types (e.g., non-silanized glass, amber glass, silanized glass, and polypropylene as a control).

• Incubation: Allow the vials to stand for a defined period, for example, 1 hour at a controlled room temperature (21°C).[4]

• Sample Transfer: After incubation, carefully transfer the solution from each test vial into a new, clean polypropylene autosampler vial for analysis. This step ensures that the analysis is performed on the solution that was in contact with the test surface.

• Thiochrome Conversion: Oxidize the thiamine in the samples to thiochrome. This is typically achieved by adding an alkaline solution of potassium ferricyanide.[4][9]

• Quantification: Analyze the thiochrome concentration using a suitable method like HPLC with a fluorescence detector.[4]

• Data Analysis: Compare the mean concentration of thiamine recovered from each glass vial type against the concentration recovered from the polypropylene control vials to determine the percentage of adsorptive loss.

Protocol 2: Preparing Thiamine Solutions to Mitigate Adsorption

This protocol describes how to prepare a thiamine solution using additives that prevent binding to glass surfaces, for use in situations where glass vials are unavoidable.

• Prepare Buffer: Create a 0.1 M phosphate buffer solution and adjust the pH to 5.0. Based on published findings, this ionic composition effectively prevents adsorption.[10]

• Dissolve Thiamine: Dissolve the thiamine hydrochloride standard directly into the 0.1 M phosphate buffer to achieve the desired final concentration.

• Verification (Optional): To confirm the effectiveness of this method, run a parallel experiment as described in Protocol 1 , comparing thiamine dissolved in buffer and stored in glass vials against thiamine dissolved in water and stored in polypropylene vials. The recovery should be comparable.

References

• 1. "Pre-analytical challenges from adsorptive losses associated with thiam" by Katie A. Edwards, Eileen A. Randall et al. [orb.binghamton.edu]
• 2. Thiamine destruction by sodium bisulfite in infusion solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. publications.ashp.org [publications.ashp.org]
• 7. researchgate.net [researchgate.net]
• 8. Stability of thiamin in parenteral nutrition solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thiamine analysis [thiamine.dnr.cornell.edu]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Best Practices for Handling Deuterated Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analysis often hinge on the integrity of internal standards.[1][2] Deuterated internal standards are powerful tools in mass spectrometry-based assays, but their efficacy is dependent on proper handling and storage to prevent issues like isotopic exchange and degradation.[1][3][4] This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during their use.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for deuterated standards?

Proper storage is crucial to maintain the isotopic and chemical purity of deuterated standards.[1][4][5] For solids or lyophilized powders, storage at -20°C or colder in a desiccator is recommended to protect from moisture.[3] Solutions should be stored in well-sealed, amber vials at low temperatures (typically 2-8°C or -20°C) and protected from light.[1][3][4] Always refer to the manufacturer's certificate of analysis for specific storage instructions.[1][3][4]

Q2: How does moisture affect deuterated standards?

Moisture can facilitate hydrogen-deuterium (H/D) exchange, where deuterium atoms on the standard are replaced by hydrogen from water molecules.[4] This compromises the isotopic purity of the standard and can lead to inaccurate quantification.[2] It is essential to handle and store deuterated compounds under a dry, inert atmosphere (e.g., nitrogen or argon) and in tightly sealed containers.[1][4]

Q3: What solvent should I use to prepare my deuterated standard solution?

The choice of solvent is critical to prevent H/D exchange.[3] High-purity aprotic solvents like acetonitrile, methanol, or ethyl acetate are generally recommended.[3] It is crucial to avoid acidic or basic aqueous solutions, as these can catalyze the exchange of deuterium atoms with protons from the solvent.[2][3]

Q4: What is the "isotope effect" and how can it impact my analysis?

The isotope effect refers to the slight differences in physicochemical properties between the deuterated standard and the unlabeled analyte due to the mass difference between deuterium and hydrogen.[6] This can sometimes lead to a chromatographic shift, where the deuterated compound may elute slightly earlier than its non-deuterated counterpart in reverse-phase chromatography.[6][7]

Q5: How can I verify the purity of my deuterated standard?

The isotopic and chemical purity of deuterated standards should be verified upon receipt and periodically. High-resolution mass spectrometry (HRMS) is a powerful technique to determine isotopic enrichment.[3][8] Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the position of deuterium labels and assess isotopic purity.[3][6] High-performance liquid chromatography (HPLC) can be used to assess chemical purity.[3] For reliable results, it is recommended to use standards with a chemical purity of >99% and an isotopic enrichment of ≥98%.[8]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptom: High variability in quality control samples and inaccurate measurement of sample concentrations.[9]

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Lack of Co-elution	Verify co-elution by overlaying the chromatograms of the analyte and the internal standard.[7] If a separation is observed, consider adjusting the chromatographic method (e.g., using a lower resolution column).[7]
Isotopic or Chemical Impurities	Always request a certificate of analysis from your supplier specifying the isotopic and chemical purity.[7] If purity is a concern, analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[6]
Isotopic Exchange (H/D Exchange)	To test for back-exchange, incubate the deuterated internal standard in a blank matrix for a time equivalent to your sample preparation and analysis time.[7] Analyze the sample to see if there is an increase in the non-labeled compound.[7] Avoid acidic or basic conditions if the label is labile.[6]
Differential Matrix Effects	Conduct a post-extraction addition experiment to assess the matrix effect.[7] Improve sample clean-up procedures to remove interfering matrix components or dilute the sample to reduce the concentration of matrix components.[7]

Issue 2: Low or Inconsistent Internal Standard Signal

Symptom: The signal intensity of the deuterated internal standard is highly variable between samples.[7]

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Degradation of the Standard	The standard may have degraded due to improper storage or handling.[2] Prepare a fresh working solution from the stock solution.[2] If the issue persists, prepare a new stock solution from the neat material and verify the storage conditions (temperature, light exposure).[2]
Adsorption to Container Surfaces	Low concentrations of standards can adsorb to glass or plastic surfaces.[2] Consider using silanized glass vials and prepare working solutions fresh before each use.[2]
Inefficient Ionization	Optimize ionization source parameters for the standard.[6] Ensure the instrument is properly tuned and calibrated.[6]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Standard Solutions

This protocol describes the preparation of a deuterated internal standard stock solution and subsequent working solutions.[3]

• Equilibration: Allow the vial containing the lyophilized deuterated standard to equilibrate to room temperature before opening to prevent condensation.[3]

• Reconstitution (Stock Solution): Briefly centrifuge the vial to ensure all powder is at the bottom.[3] Using a calibrated pipette, add the appropriate volume of a high-purity aprotic solvent (e.g., acetonitrile or methanol) to achieve the desired stock concentration (e.g., 1 mg/mL).[3]

• Dissolution: Gently vortex or sonicate the vial to ensure the standard is completely dissolved.[3]

• Storage of Stock Solution: Store the stock solution in a labeled, amber, tightly sealed vial at the recommended temperature (e.g., -20°C).[1][3]

• Preparation of Working Solution: On the day of the experiment, allow the stock solution to warm to room temperature.[3] Perform serial dilutions of the stock solution with the appropriate solvent to create a working solution at the desired concentration.[3]

Protocol 2: Matrix Effect Evaluation

This protocol helps to investigate and mitigate matrix effects, which can cause ion suppression or enhancement.[2]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.[2]

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.[2]

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.[2]

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.[2]

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

• Evaluate Differential Matrix Effects: Compare the matrix effect on the analyte to that of the internal standard. Significant differences can lead to inaccurate quantification.[2]

Visualizations

Caption: Workflow for preparing deuterated standard stock and working solutions.

Caption: Troubleshooting workflow for inaccurate or inconsistent quantitative results.

Caption: Conceptual diagram of Hydrogen-Deuterium (H/D) isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Low-Level Thiamine Detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the sensitive detection of thiamine (Vitamin B1).

Troubleshooting Guide

This guide addresses specific issues that may arise during low-level thiamine analysis.

Q1: Why is my signal-to-noise ratio low, or why am I seeing high background fluorescence?

A: High background noise can mask the true signal from your analyte, making low-level detection difficult. Several factors can contribute to this:

• Reagent Contamination: Impurities in solvents or reagents, particularly in the alkaline solution or oxidizing agent (e.g., potassium ferricyanide) used for thiochrome derivatization, can fluoresce.

  • Solution: Use high-purity, HPLC-grade solvents and fresh, high-quality reagents. Prepare solutions fresh daily and filter them if necessary.

• Matrix Effects: Complex biological samples (e.g., blood, tissue homogenates, food extracts) contain endogenous fluorescent compounds that can interfere with detection.[1]

  • Solution: Implement a robust sample cleanup procedure. This can include protein precipitation, solid-phase extraction (SPE), or liquid-liquid extraction to remove interfering substances before analysis.[2]

• Incomplete Derivatization or Thiochrome Instability: The conversion of thiamine to the fluorescent thiochrome is pH-dependent and the product can be unstable.

  • Solution: Strictly control the pH of the reaction. Ensure thorough mixing and consistent reaction times. Analyze the derivatized sample as quickly as possible. Some protocols suggest methods to stabilize the thiochrome compound.[3]

Q2: My thiamine concentration readings are inconsistent or lower than expected. What could be the cause?

A: Low and variable recovery is a significant challenge, often stemming from pre-analytical issues.

• Adsorption to Surfaces: Thiamine is known to adsorb to glass surfaces, leading to significant analyte loss, especially at low concentrations.[4] Storing a 100 nM thiamine standard in a glass autosampler vial can result in a final concentration as low as 19.3 nM.[5][6] Passing a similar standard through a glass fiber filter can lead to a recovery of only 1 nM.[5][6]

  • Solution: Avoid glass containers for sample collection, storage, and analysis. Use polypropylene, polycarbonate, or other polymeric vials and filters.[5][6] If glass must be used, silanization may reduce but not eliminate adsorption.

• Non-specific Protein Binding: In biological samples, thiamine and its phosphorylated esters can bind to proteins, making them unavailable for analysis.[2]

  • Solution: Incorporate a protein precipitation step, typically using trichloroacetic acid (TCA), to release bound thiamine.[2][5]

• Presence of Thiaminases: Some samples, particularly from fish or microorganisms, may contain thiaminase enzymes that degrade thiamine.[2][7]

  • Solution: Heat the sample or use extraction conditions that denature enzymes to prevent thiamine degradation.

Q3: I am having trouble differentiating between thiamine and its phosphorylated forms (TMP, TDP). How can I improve specificity?

A: Total thiamine measurement may not be sufficient; quantifying the biologically active form, thiamine diphosphate (ThDP or TPP), is often necessary.[8][9]

• Chromatographic Separation: The most common and reliable method is to use High-Performance Liquid Chromatography (HPLC) to separate thiamine, thiamine monophosphate (TMP), and thiamine diphosphate (TDP) before detection.[2][10] Reverse-phase HPLC is typically used for this separation.

• Enzymatic Conversion: If you only need to measure total thiamine content, you can use an enzyme like acid phosphatase to convert all thiamine phosphate esters into the parent thiamine molecule before the derivatization and detection step.[2]

• Mass Spectrometry: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers superior specificity and is considered the most precise method for quantifying thiamine forms, especially in clinical settings.[9][10]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for detecting low levels of thiamine, and how do their sensitivities compare?

A: Several methods exist, each with distinct advantages in sensitivity and specificity. The choice depends on the sample matrix, required detection limits, and available instrumentation.[1][2]

Method	Principle	Typical Limit of Detection (LOD)	Advantages	Disadvantages
HPLC with Fluorescence Detection (FLD)	Chromatographic separation followed by oxidation of thiamine to fluorescent thiochrome.[11]	pM to low nM range[2]	High sensitivity and specificity; can separate thiamine esters.[2]	Requires derivatization; thiochrome can be unstable.[3]
LC-MS/MS	Chromatographic separation coupled with mass spectrometry for highly specific detection.[9]	nmol/L range (clinically)[8]	"Gold standard" for specificity and precision; no derivatization needed.[9]	High instrument cost and complexity.
Chemiluminescence / Electrochemiluminescence	Thiamine enhances or suppresses a light-producing chemical reaction.[2]	Low nM range[2]	Simple instrumentation (no light source needed); low background signal.[2]	Can have interference from other compounds like riboflavin.[2]
Biosensors (Aptamers, Binding Proteins)	Utilize biological recognition elements for specific thiamine binding.[1]	Varies (nM to pM)	High specificity; potential for rapid, on-site detection.[1][2]	Development can be complex; commercial availability is limited.[2]
Nanoparticle-Based Fluorimetry	Functionalized gold nanoparticles show enhanced fluorescence in the presence of thiamine.[12]	fM range (6.8 fM reported)[12]	Extremely high sensitivity and selectivity.[12]	Potential interference from cysteine and glutathione.[12]
Microbiological Assays	Measure the growth of thiamine-dependent microorganisms.[4]	ng/L range[2]	Very high sensitivity.	Slow (requires incubation); can be unreliable with certain sample matrices.[2]

Q2: What is the thiochrome method and why is it so common?

A: The thiochrome method is the most widely used technique for enhancing thiamine detection sensitivity. Thiamine itself has a low UV absorbance and is not naturally fluorescent.[4] The method involves the chemical oxidation of thiamine under alkaline conditions, typically using potassium ferricyanide, which converts it into a highly fluorescent compound called thiochrome.[4][5] This product can then be easily measured with a standard fluorometer or a fluorescence detector following HPLC separation. Thiochrome has an excitation wavelength of approximately 360 nm and an emission wavelength of around 450 nm.[4]

Q3: What are the best practices for sample preparation for low-level thiamine analysis?

A: Proper sample preparation is mandatory to ensure accurate results, especially with complex matrices.[1]

• Avoid Glassware: Use polypropylene or other polymer-based containers to prevent adsorptive losses.[5][6]

• Release Bound Thiamine: For biological fluids and tissues, perform a protein precipitation step (e.g., with TCA) to free thiamine from proteins and enzymes.[2]

• Homogenize Solid Samples: Ensure solid samples like tissues or food are thoroughly homogenized to allow for efficient extraction.

• Consider Enzymatic Hydrolysis: If measuring total thiamine is the goal, treat the sample with an enzyme like acid phosphatase to dephosphorylate thiamine esters.[2]

• Protect from Light and Heat: Thiamine can be sensitive to degradation. Protect samples from light and store them appropriately (e.g., frozen) to maintain integrity.

Experimental Protocols

Protocol: Thiamine Analysis by HPLC with Pre-Column Thiochrome Derivatization

This protocol provides a general methodology for the analysis of thiamine in a liquid sample (e.g., plasma, beverage). Optimization will be required based on the specific sample matrix and instrumentation.

• Sample Preparation (Protein-Rich Sample)

  • To 500 µL of sample, add 500 µL of 10% (w/v) Trichloroacetic Acid (TCA).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant for derivatization.

• Pre-Column Derivatization

  • In a polypropylene microcentrifuge tube, mix 100 µL of the sample supernatant with 20 µL of 1% potassium ferricyanide in 15% sodium hydroxide.

  • Vortex immediately for 30 seconds. The reaction is rapid.

  • To stop the reaction and stabilize the thiochrome, add 20 µL of a phosphoric acid solution.

  • The sample is now ready for injection into the HPLC system.

• HPLC-FLD Conditions

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and a phosphate buffer is commonly used.

  • Flow Rate: 1.0 mL/min.[5]

  • Injection Volume: 20 µL.

  • Fluorescence Detector Wavelengths: Excitation at 360 nm, Emission at 450 nm.[4][5]

• Quantification

  • Prepare a standard curve by subjecting known concentrations of thiamine standards to the same preparation and derivatization process.

  • Plot the fluorescence peak area against the concentration to generate a calibration curve.

  • Determine the concentration of thiamine in the unknown sample by interpolating its peak area from the calibration curve.

Visualizations

Caption: General experimental workflow for thiamine analysis using HPLC-FLD.

Caption: Decision tree for selecting a suitable thiamine detection method.

References

• 1. Thiamine Assays-Advances, Challenges, and Caveats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thiamine Assays—Advances, Challenges, and Caveats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thiamine analysis [thiamine.dnr.cornell.edu]
• 5. researchgate.net [researchgate.net]
• 6. Thiamine Assays—Advances, Challenges, and Caveats [ouci.dntb.gov.ua]
• 7. A rapid method for assaying thiaminase I activity in diverse biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hiding in Plain Sight: Modern Thiamine Deficiency [mdpi.com]
• 9. mayocliniclabs.com [mayocliniclabs.com]
• 10. Thiamine deficiency disorders: diagnosis, prevalence, and a roadmap for global control programs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wardelab.com [wardelab.com]
• 12. Sensitive and highly selective determination of vitamin B1 in the presence of other vitamin B complexes using functionalized gold nanoparticles as fluorophore - RSC Advances (RSC Publishing) [pubs.rsc.org]

Pre-analytical challenges associated with thiamine analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address pre-analytical challenges associated with thiamine analysis. It is designed for researchers, scientists, and drug development professionals.

I. FAQs: Sample Handling and Stability

This section addresses common questions regarding the proper collection, handling, and storage of samples for thiamine analysis.

Q1: What is the preferred sample type for assessing thiamine status?

A: Whole blood is the preferred specimen for assessing thiamine status.[1][2][3] This is because the biologically active form of thiamine, thiamine diphosphate (TDP), is primarily located within erythrocytes (red blood cells).[1][2] Plasma or serum contains less than 10% of the total thiamine in blood, making it a less sensitive and specific indicator of thiamine status.[1]

Q2: Which anticoagulant should I use for blood collection?

A: For whole blood thiamine analysis, EDTA is the recommended anticoagulant.[4] Studies have shown that there is no significant difference in the measured concentrations of thiamine and its phosphate esters between blood samples collected with heparin or EDTA.[5][6]

Q3: How should I store whole blood samples for thiamine analysis?

A: Thiamine is sensitive to light and temperature.[4] Therefore, it is crucial to protect samples from light immediately after collection. Samples should be refrigerated at 2-8°C and are stable for up to 24 hours. For long-term storage, samples should be frozen at -20°C or lower.[4] Mayo Clinic Laboratories specifies that whole blood EDTA samples should be frozen and protected from light for up to 28 days.[1] Repeated freezing and thawing of samples should be avoided.[4]

Q4: Can I use glass tubes for sample collection and storage?

A: It is strongly recommended to use polypropylene or other polymeric tubes instead of glass. Significant losses of thiamine have been observed when samples are stored in glass vials, particularly non-silanized glass.[7] This is due to the adsorptive losses of thiamine to the glass surface.[7] The use of glass fiber filters can also lead to substantial thiamine loss.[7]

II. Troubleshooting Guide

This guide provides solutions to common problems encountered during thiamine analysis.

Problem 1: Lower than expected thiamine concentrations.

Potential Cause	Troubleshooting Step
Improper Sample Storage	Ensure samples were protected from light immediately after collection and stored at the correct temperature (refrigerated for short-term, frozen for long-term).[1][4] Thiamine is susceptible to degradation from heat and light.[4][8]
Use of Glass Containers	Verify that polypropylene or other suitable plastic tubes were used for sample collection, processing, and storage. Thiamine can adsorb to glass surfaces, leading to significant losses.[7]
Hemolysis	Visually inspect the sample for any pink or red discoloration, which indicates hemolysis. Hemolysis can be caused by improper collection techniques.[9][10] Hemolysis can interfere with certain analytical methods and may lead to inaccurate results.[11][12]
Repeated Freeze-Thaw Cycles	Confirm that samples were not subjected to multiple freeze-thaw cycles, as this can lead to degradation of thiamine.[4]
Incorrect Sample Type	Ensure that whole blood was used for the analysis, as serum or plasma contains significantly lower levels of thiamine.[1][2]

Problem 2: High variability between replicate samples.

Potential Cause	Troubleshooting Step
Inadequate Mixing	Ensure the whole blood sample was thoroughly but gently mixed before aliquoting. Incomplete mixing can lead to non-uniform distribution of red blood cells.
Precipitation during Sample Preparation	If a protein precipitation step is used, ensure complete removal of the precipitate by centrifugation before analysis. Incomplete removal can lead to inconsistent results.
Instrumental Issues	Check the performance of the analytical instrument (e.g., HPLC, LC-MS/MS) for any signs of instability, such as fluctuating pressure or baseline drift.

III. Data and Protocols

Table 1: Impact of Storage Container Material on Thiamine Recovery

Container Material	Thiamine Recovery (from a 100 nM standard)
Glass Autosampler Vials	19.3 nM
Polypropylene Autosampler Vials	Significantly higher recovery (reduction of thiamine peak area was 54% in non-silanized glass vs. polypropylene)[7]

Data summarized from a study on pre-analytical challenges from adsorptive losses.[7]

Table 2: Stability of Thiamine in Whole Blood

Storage Condition	Stability
2-8°C, protected from light	Up to 24 hours[4]
-20°C, protected from light	Up to 28 days[1]

Experimental Protocol: Whole Blood Sample Preparation for HPLC Analysis

This protocol is a general guideline and may need to be optimized for specific laboratory conditions and equipment.

• Sample Collection: Collect whole blood in an EDTA-containing tube.

• Light Protection: Immediately wrap the tube in aluminum foil or use an amber tube to protect it from light.

• Storage (Short-term): Store the sample at 2-8°C for no longer than 24 hours.

• Storage (Long-term): For storage beyond 24 hours, freeze the sample at -20°C or colder.

• Protein Precipitation (Example):

  • To a 100 µL aliquot of whole blood, add 400 µL of a prepared enzyme solution.

  • Incubate at 37°C for 30 minutes in the dark.[4]

  • Heat to 95°C for 30 minutes, then cool quickly.[4]

  • Centrifuge for 10 minutes at 10,000 x g.[4]

  • Take 200 µL of the supernatant and add 200 µL of water for a final 1:10 dilution.[4]

• Analysis: The prepared sample is now ready for injection into the HPLC system.

IV. Visual Guides

Workflow for Thiamine Sample Handling

This diagram illustrates the recommended workflow for handling whole blood samples intended for thiamine analysis to minimize pre-analytical errors.

Caption: Recommended workflow for handling whole blood samples for thiamine analysis.

Troubleshooting Logic for Low Thiamine Results

This diagram provides a logical flowchart to troubleshoot unexpectedly low thiamine measurements.

Caption: A troubleshooting flowchart for investigating low thiamine results.

References

• 1. TDP - Overview: Thiamine (Vitamin B1), Whole Blood [mayocliniclabs.com]
• 2. droracle.ai [droracle.ai]
• 3. myadlm.org [myadlm.org]
• 4. sceti.co.jp [sceti.co.jp]
• 5. Assay values for thiamine or thiamine phosphate esters in whole blood do not depend on the anticoagulant used - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay values for thiamine or thiamine phosphate esters in whole blood do not depend on the anticoagulant used - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Item - Vitamin Stability and Water-Solid Interactions - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 9. eclinpath.com [eclinpath.com]
• 10. testmenu.com [testmenu.com]
• 11. clinicallab.com [clinicallab.com]
• 12. Methods for Hemolysis Interference Study in Laboratory Medicine – A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Thiamine Loss During Filtration

This guide provides researchers, scientists, and drug development professionals with essential information for selecting the appropriate filter type to minimize thiamine (Vitamin B1) loss during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is thiamine lost during filtration?

A1: Thiamine loss during filtration is primarily due to two main reasons:

• Adsorption: Thiamine molecules can bind to the surface of the filter membrane, a phenomenon that is particularly significant with certain materials. This is a major cause of loss, especially when working with low-concentration solutions.

• Chemical Degradation: Thiamine is sensitive to chemical degradation, which can be exacerbated by factors such as pH, temperature, and the presence of oxidizing agents. While filtration itself is a physical process, the filter's material and any leachables could potentially influence the chemical stability of the thiamine solution.

Q2: What are the most critical factors to consider when filtering thiamine solutions?

A2: The most critical factors are:

• Filter Material: As demonstrated in various studies, the choice of filter membrane material has the most significant impact on thiamine recovery.

• pH of the Solution: Thiamine is most stable in acidic conditions (ideally pH 4). Filtration of neutral or alkaline solutions should be avoided as it can lead to rapid degradation.[1]

• Concentration of Thiamine: At very low concentrations (in the nanomolar range), the effects of adsorption can be more pronounced, leading to a greater percentage of thiamine loss.

Q3: Are there any general recommendations for filter materials to use or avoid?

A3: Yes. Based on current research, polymeric filter membranes are generally recommended over glass fiber filters for thiamine solutions. Materials like Polyethersulfone (PES), Nylon, and Cellulose Acetate have shown better recovery rates.[2][3] Glass fiber filters should be avoided as they can lead to significant thiamine loss through adsorption.[2][3][4]

Q4: Does the pore size of the filter affect thiamine loss?

A4: While the filter material is the primary determinant of adsorptive loss, pore size can have a secondary effect. However, for sterile filtration, a 0.22 µm pore size is standard to ensure the removal of bacteria.[5][6] When comparing filters of the same material, the surface area available for adsorption might vary with pore size and structure, but the choice of material itself is the more critical first step.

Q5: How can I validate a filter for my specific thiamine solution?

A5: It is highly recommended to perform a filter validation study with your specific formulation. This involves filtering a known concentration of your thiamine solution and measuring the concentration in the filtrate to determine the percent recovery. A detailed protocol for this is provided in this guide.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low thiamine concentration after filtration	Adsorption to filter membrane	Switch to a recommended filter material with low thiamine binding, such as PES, Nylon, or Cellulose Acetate. Avoid using glass fiber filters.[2][3][4]
Incorrect pH of the solution	Ensure your thiamine solution is in an acidic buffer, ideally around pH 4, before filtration.[1]
Inconsistent results between samples	Variability in filtration technique	Standardize the filtration process. Pre-wetting the filter with the solution buffer and discarding the initial volume of the filtrate can sometimes help to saturate the binding sites on the membrane.
Use of glass containers	Thiamine is known to adsorb to glass surfaces.[4] Use polypropylene or other inert plastic containers for your solutions.[2][3]
Degradation of thiamine post-filtration	Solution instability	Ensure the filtered solution is stored under appropriate conditions (e.g., protected from light, at the correct temperature, and maintained at an acidic pH).

Data Summary: Thiamine Recovery with Different Filter Types

The following table summarizes quantitative data on thiamine recovery after filtration with various filter membrane materials. It is important to note that recovery can be influenced by the specific experimental conditions.

Filter Membrane Material	Pore Size (µm)	Initial Thiamine Concentration	Thiamine Recovery in Filtrate	Key Findings & Recommendations
Glass Fiber (GF/F)	0.7	100 nM	~1%	Not Recommended. Causes significant loss of thiamine due to adsorption.[2][4]
Polyethersulfone (PES)	0.2	100 nM	~75%	Recommended. Shows significantly better recovery compared to glass fiber.[2][7]
Nylon	0.2	Not specified	Good recovery	Recommended. Generally shows low analyte binding.[2]
Cellulose Acetate	0.45	Not specified	Good recovery	Recommended. A suitable alternative to PES and Nylon.[2]
Cellulose Nitrate	0.2 - 0.45	Not specified	Significant loss	Use with caution. Has been shown to result in notable thiamine loss.[2]
Polyvinylidene Fluoride (PVDF)	Not specified	Not specified	Data not available for thiamine	Often used for protein solutions due to low protein binding, but its performance with thiamine is not well-documented. Validation is essential.
Polypropylene (PP)	Not specified	Not specified	Data not available for filtration	Recommended as a storage material due to low thiamine adsorption, suggesting it may be a suitable filter material.[2][3] Validation is required.

Experimental Protocol: Validation of Filter for Thiamine Solutions

This protocol outlines a method to determine the percentage of thiamine recovery after passing a solution through a syringe filter.

1. Materials:

• Thiamine solution of a known concentration (similar to your experimental samples)

• Syringe filters to be tested (e.g., PES, Nylon, PVDF)

• Syringes (preferably polypropylene)

• Collection vials (polypropylene)

• HPLC or other suitable analytical instrument for thiamine quantification

2. Procedure:

• Prepare a Control Sample: Transfer an aliquot of your unfiltered thiamine solution directly into a collection vial. This will serve as your 100% reference (unfiltered control).

• Filter Preparation (Optional Pre-wetting): If desired, you can pre-wet the filter by passing a small amount of the solution buffer (without thiamine) through it.

• Filtration: a. Draw the thiamine solution into the syringe. b. Attach the syringe filter to the syringe. c. Discard Initial Filtrate: Filter and discard the first portion of the filtrate (e.g., 0.5-1 mL). This helps to saturate any potential binding sites on the filter membrane. d. Collect Sample: Filter the remaining solution into a clean, labeled collection vial.

• Analysis: a. Analyze the concentration of thiamine in both the unfiltered control and the filtered sample using a validated analytical method (e.g., HPLC). b. Perform the analysis in triplicate for each filter type to ensure reproducibility.

• Calculate Percent Recovery: Use the following formula to calculate the percent recovery:

  % Recovery = (Concentration of Filtered Sample / Concentration of Unfiltered Control) * 100

3. Interpretation of Results:

• A recovery of >95% is generally considered acceptable, indicating minimal loss of thiamine due to the filter.

• If recovery is below this threshold, consider testing a different filter material.

Filter Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate filter for your thiamine-containing solutions.

Caption: Workflow for selecting a filter to minimize thiamine loss.

References

• 1. researchgate.net [researchgate.net]
• 2. Pre-analytical challenges from adsorptive losses associated with thiamine analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Pre-analytical challenges from adsorptive losses associated with thiam" by Katie A. Edwards, Eileen A. Randall et al. [orb.binghamton.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Annex 1 to the Good manufacturing practices guide – Manufacture of sterile drugs (GUI-0119): Production and specific technologies - Canada.ca [canada.ca]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Thiamine-d3 vs. 13C-Labeled Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of internal standard is paramount. This guide provides an objective comparison of two common stable isotope-labeled internal standards for thiamine analysis: deuterium-labeled thiamine (Thiamine-d3) and carbon-13-labeled thiamine.

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry.[1] They are chemically identical to the analyte of interest, with the key difference being the substitution of one or more atoms with their heavier stable isotopes.[1] This subtle modification allows the internal standard to mimic the analyte's behavior throughout the analytical workflow, from sample preparation to detection, thereby correcting for variations in extraction recovery, matrix effects, and instrument response.[1]

While both deuterium and 13C-labeling offer significant advantages over using structural analogues, key differences in their physicochemical properties can impact analytical performance. This guide will delve into these differences, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate internal standard for your specific application.

Performance Comparison: Thiamine-d3 vs. 13C-Labeled Thiamine

The ideal internal standard should exhibit identical chromatographic and ionization behavior to the analyte it is intended to quantify. In this regard, 13C-labeled internal standards generally demonstrate superior performance compared to their deuterated counterparts.

Performance Parameter	Thiamine-d3 (Deuterium-Labeled)	13C-Labeled Thiamine	Rationale & Supporting Data
Chromatographic Co-elution	Potential for slight retention time shift (isotopic effect). Deuterated compounds may elute slightly earlier than the unlabeled analyte.	Identical retention time to the unlabeled analyte.	The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to chromatographic separation, particularly in high-resolution chromatography.[2] This can be problematic if the analyte and internal standard experience different matrix effects at slightly different retention times. A study on amphetamines showed that the chromatographic resolution between the analyte and its deuterated internal standard increased with the number of deuterium substitutes, while the 13C-labeled standard co-eluted perfectly.
Isotopic Stability	Deuterium atoms can be susceptible to back-exchange with protons from the solvent, especially if located at exchangeable positions (e.g., on heteroatoms or adjacent to carbonyl groups).	13C labels are integrated into the carbon skeleton of the molecule and are not susceptible to exchange, offering greater stability.	Deuterium exchange can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal, compromising accuracy. Placing deuterium labels on stable, non-exchangeable positions during synthesis is crucial to mitigate this risk.
Matrix Effect Compensation	Generally effective, but the potential for chromatographic shift can lead to differential matrix effects between the analyte and the internal standard, impacting accuracy.	Superior compensation for matrix effects due to perfect co-elution with the analyte.	Because 13C-labeled standards co-elute with the analyte, they experience the identical ionization suppression or enhancement from co-eluting matrix components, leading to more accurate and precise quantification.
Availability and Cost	Generally more readily available and less expensive to synthesize.	Typically more expensive and may have limited commercial availability.	The synthetic routes for introducing deuterium are often simpler and utilize less expensive starting materials compared to the multi-step syntheses required for 13C-labeling.
Mass Difference	Provides a smaller mass shift compared to 13C labeling with multiple isotopic atoms.	Can be synthesized with multiple 13C atoms to achieve a larger mass difference from the unlabeled analyte, which can be advantageous in avoiding spectral overlap.	A larger mass difference can help to move the internal standard signal away from any potential isotopic contributions from the analyte.

Experimental Protocols

Below is a representative experimental protocol for the quantification of thiamine in human plasma using a stable isotope-labeled internal standard. This protocol can be adapted for use with either Thiamine-d3 or a 13C-labeled thiamine internal standard.

Sample Preparation

• Spiking: To 100 µL of plasma sample, add 10 µL of the internal standard working solution (either Thiamine-d3 or 13C-labeled thiamine at a known concentration).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Gradient: A suitable gradient to separate thiamine from other matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Thiamine: Precursor ion (m/z) -> Product ion (m/z) (e.g., 265.1 -> 122.1)

    • Thiamine-d3: Precursor ion (m/z) -> Product ion (m/z) (e.g., 268.1 -> 122.1)

    • 13C-Labeled Thiamine (e.g., Thiamine-13C4): Precursor ion (m/z) -> Product ion (m/z) (e.g., 269.1 -> 122.1)[3]

  • Quantification: The concentration of thiamine is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed using known concentrations of thiamine and a fixed concentration of the internal standard.

Visualizing the Workflow and Key Concepts

To better illustrate the processes and concepts discussed, the following diagrams were generated using Graphviz.

A generalized experimental workflow for thiamine quantification using a stable isotope-labeled internal standard.

Illustrative chromatograms showing the ideal co-elution of a 13C-labeled standard and the potential retention time shift of a deuterated standard.

Conclusion and Recommendations

Both Thiamine-d3 and 13C-labeled thiamine are effective internal standards for quantitative analysis. However, for applications demanding the highest level of accuracy and precision, 13C-labeled thiamine is the superior choice . Its identical chromatographic behavior to the unlabeled analyte ensures more reliable compensation for matrix effects, a critical factor in complex biological matrices.

While Thiamine-d3 is a more cost-effective and readily available option, researchers must be mindful of the potential for chromatographic shifts and isotopic instability. Careful method development and validation are essential to ensure that these potential drawbacks do not compromise the integrity of the analytical results. Ultimately, the choice between Thiamine-d3 and a 13C-labeled internal standard will depend on the specific requirements of the assay, including the desired level of accuracy, the complexity of the sample matrix, and budgetary considerations.

References

• 1. US20180340209A1 - Mass spectrometry method for measuring thiamine in body fluid - Google Patents [patents.google.com]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparable Performance Characteristics of Plasma Thiamine and Erythrocyte Thiamine Diphosphate in Response to Thiamine Fortification in Rural Cambodian Women - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Thiamine Quantification: Inter-Assay and Intra-Assay Precision

For Researchers, Scientists, and Drug Development Professionals

Thiamine (Vitamin B1) is a crucial micronutrient, and its accurate quantification in biological matrices is vital for clinical diagnostics, nutritional assessment, and drug development. This guide provides a comparative overview of common analytical methods for thiamine quantification, with a focus on inter-assay and intra-assay precision. We present supporting experimental data, detailed methodologies for key experiments, and a visual workflow to aid in method selection and implementation.

Data Presentation: Precision of Thiamine Quantification Methods

The precision of an analytical method refers to the closeness of agreement between independent test results obtained under stipulated conditions. Intra-assay precision (or repeatability) measures precision under the same operating conditions over a short interval of time. Inter-assay precision (or reproducibility) assesses precision over a longer period, often including different analysts, equipment, and reagents. The coefficient of variation (CV%), which is the ratio of the standard deviation to the mean, is a common metric for expressing precision.

Analytical Method	Matrix	Analyte(s)	Intra-Assay Precision (CV%)	Inter-Assay Precision (CV%)
HPLC with Fluorescence Detection	Whole Blood	Thiamine, TMP, TDP	< 3.5%[1]	< 9.4%[1]
Whole Blood	Total Thiamine	4.2%	4.4%
Whole Blood	TDP and Thiamine	4.0% - 4.8% (TDP), 2.9% - 8.0% (Thiamine)[2]	Not Reported
UHPLC with Fluorescence Detection	Whole Blood	Thiamine Diphosphate (TDP)	< 4%	< 4%[3]
LC-MS/MS	Whole Blood	Thiamine Diphosphate (TPP)	3.5%[4]	7.6%[4]
Whole Blood	Thiamine, TMP, TDP	≤ 15.9%	≤ 11.1%
Microbiological Assay	Biological Fluids & Food	Thiamine	Not specified, but noted to have higher results than HPLC[5]	Not specified, but noted to have higher results than HPLC[5]

TMP: Thiamine Monophosphate, TDP: Thiamine Diphosphate, TPP: Thiamine Pyrophosphate (equivalent to TDP)

Experimental Workflows and Logical Relationships

A generalized workflow for the quantification of thiamine and its phosphate esters in biological samples is depicted below. This process typically involves sample preparation to extract the analytes, followed by analytical separation and detection.

Caption: General workflow for thiamine quantification.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

This method is widely used for the quantification of thiamine and its phosphate esters in whole blood.

• Sample Preparation:

  • Proteins are precipitated from whole blood samples using trichloroacetic acid (TCA)[1].

  • The supernatant containing thiamine and its phosphate esters is collected.

  • For the determination of total thiamine, enzymatic hydrolysis with taka-diastase can be employed to convert thiamine esters to free thiamine[6][7].

  • A pre-column or post-column derivatization step is performed to convert thiamine and its esters to highly fluorescent thiochrome derivatives. This is typically achieved by oxidation with potassium ferricyanide in an alkaline solution[1][8].

• Chromatographic Conditions:

  • A reversed-phase HPLC column (e.g., C18) is used for separation[1][8].

  • A gradient elution with a mobile phase consisting of a buffer (e.g., phosphate buffer) and an organic solvent (e.g., methanol or acetonitrile) is commonly employed[1].

• Detection:

  • The fluorescent thiochrome derivatives are detected using a fluorescence detector with excitation and emission wavelengths typically around 365 nm and 435 nm, respectively.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the simultaneous determination of thiamine and its phosphate esters.

• Sample Preparation:

  • Whole blood is mixed with an internal standard solution, often containing stable isotope-labeled analogs of the analytes (e.g., TPP-d3)[4].

  • Proteins are precipitated using an acid solution, such as trichloroacetic acid (TCA)[4].

  • The supernatant is collected for analysis.

• LC-MS/MS Conditions:

  • Chromatographic separation is achieved using a UPLC or HPLC system with a suitable column (e.g., C18)[4].

  • The mobile phase often consists of a mixture of an aqueous solution with a modifier (e.g., formic acid or ammonium formate) and an organic solvent (e.g., methanol or acetonitrile).

  • Detection is performed using a tandem mass spectrometer in positive electrospray ionization (ESI) mode. Specific mass transitions for each analyte and internal standard are monitored for quantification[4].

Microbiological Assay

This method relies on the thiamine requirement of certain microorganisms for growth.

• Sample Preparation:

  • Thiamine is extracted from samples, such as food or biological fluids, typically by acid digestion (e.g., with acetate buffer at pH 4.5) at elevated temperatures[5].

  • Enzymatic hydrolysis may be necessary to release thiamine from its phosphate esters[9].

• Assay Procedure:

  • The sample extract is added to a culture medium that is complete except for thiamine.

  • The medium is inoculated with a thiamine-dependent microorganism, such as Lactobacillus viridescens or Kloeckera brevis[9][10].

  • The culture is incubated, and the growth of the microorganism is measured, typically by turbidity.

  • The amount of thiamine in the sample is determined by comparing the growth response to that of a standard curve prepared with known concentrations of thiamine. Modern methods often utilize a 96-well microtiter plate format for higher throughput[5].

References

• 1. Rapid HPLC measurement of thiamine and its phosphate esters in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simple HPLC Method with Internal Standard for Evaluation of Vitamin B1 Status By Use of Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. nvkc.nl [nvkc.nl]
• 5. A microbiological assay on microtitre plates of thiamine in biological fluids and foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pickeringlabs.com [pickeringlabs.com]
• 8. Thiamine analysis [thiamine.dnr.cornell.edu]
• 9. books.rsc.org [books.rsc.org]
• 10. scispace.com [scispace.com]

Method comparison of HPLC and LC-MS/MS for thiamine analysis

For researchers, scientists, and drug development professionals, the accurate quantification of thiamine (Vitamin B1) is crucial in various matrices, from pharmaceutical formulations to biological samples. The two predominant analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides a comprehensive comparison of these methods, supported by experimental data and detailed protocols, to aid in selecting the most suitable technique for your analytical needs.

Performance Comparison at a Glance

The choice between HPLC and LC-MS/MS for thiamine analysis hinges on the specific requirements of the study, such as the need for high sensitivity, selectivity, and throughput, versus the cost and complexity of the instrumentation. The following table summarizes the key quantitative performance characteristics of both methods based on reported data.

Performance Metric	HPLC with UV/Fluorescence Detection	LC-MS/MS	Key Advantages
**Linearity (R²) **	>0.999[1]	>0.99[2][3]	Both methods demonstrate excellent linearity over a defined concentration range.
Accuracy (Recovery)	96% - 114%[1]	81.49% - 112.23%[3]	Both methods provide high accuracy, ensuring the results are close to the true value.
Precision (%RSD)	< 2.3%[1]	< 8.56%[3]	HPLC often shows slightly better precision in simpler matrices.
Sensitivity (LOD/LOQ)	LOD: 75 ng/mL[1]; 0.043 µg/mL[4]	LLOQ: 0.2 - 0.5 ng/mL[3]	LC-MS/MS offers significantly lower limits of detection and quantification, making it ideal for trace-level analysis.
Specificity	Good, but can be susceptible to interference from matrix components.[5][6]	Excellent, due to the specific mass-to-charge ratio detection of the analyte and its fragments.[2][7]	LC-MS/MS provides superior specificity, reducing the likelihood of false positives.
Run Time	Typically 10-20 minutes.[1][8]	Can be as short as 2.5 - 8 minutes.[7]	LC-MS/MS methods can be optimized for higher throughput.

Experimental Workflows

The general workflow for thiamine analysis involves sample preparation, chromatographic separation, and detection. While the initial steps are similar, the key differences lie in the detection and confirmation stages.

Fig. 1: Generalized experimental workflow for thiamine analysis.

Detailed Experimental Protocols

Below are representative protocols for thiamine analysis using both HPLC and LC-MS/MS. These should be adapted and optimized for specific sample matrices and instrumentation.

HPLC Method with Post-Column Derivatization and Fluorescence Detection

This method is commonly used for the analysis of thiamine in foods and dietary supplements.[5][6]

1. Sample Preparation (Food Samples):

• Homogenize 5 g of the sample with 60 mL of 0.1 N HCl.

• Heat the mixture at 100 °C for 1 hour.

• Cool to room temperature and adjust the pH to 4.0-4.5 with 2.5 M Sodium Acetate.

• Add 200 mg of Taka-diastase, shake well, and incubate for 18 hours at 45 °C to convert thiamine esters to free thiamine.

• Add 2 mL of 50% Trichloroacetic acid (TCA) solution and heat at 100 °C for 15 minutes to precipitate proteins.

• Adjust the pH to 2.6-2.8 with Sodium Acetate and bring the final volume to 100 mL with deionized water.

• Filter the solution through a 0.45 µm filter before injection.

2. Chromatographic Conditions:

• Column: Reversed-phase C18 column.

• Mobile Phase: A gradient or isocratic system using a buffer (e.g., phosphate buffer) and an organic modifier (e.g., methanol or acetonitrile).

• Flow Rate: Typically 0.5 - 1.5 mL/min.

• Injection Volume: 10 - 50 µL.

3. Post-Column Derivatization and Detection:

• After separation on the column, the eluent is mixed with a derivatizing agent (e.g., potassium ferricyanide in alkaline solution) to convert thiamine into the highly fluorescent thiochrome derivative.

• Detection: Fluorescence detector with excitation and emission wavelengths set appropriately for thiochrome (e.g., Ex: 365 nm, Em: 435 nm).

LC-MS/MS Method

This method is highly sensitive and selective, making it suitable for complex biological matrices like blood and plant tissues.[2][3][7]

1. Sample Preparation (Whole Blood):

• To 50 µL of EDTA whole blood, add an internal standard solution (e.g., deuterated thiamine).

• Precipitate proteins by adding a precipitating agent like trichloroacetic acid (TCA) or zinc sulfate in methanol.[2][9]

• Vortex the mixture thoroughly and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant for analysis.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

• Mobile Phase: A gradient elution is typically used with a combination of an aqueous phase (e.g., water with formic acid or ammonium formate) and an organic phase (e.g., acetonitrile or methanol).

• Flow Rate: 0.2 - 0.6 mL/min.

• Injection Volume: 5 - 20 µL.

3. Mass Spectrometric Detection:

• Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves monitoring a specific precursor ion (the molecular ion of thiamine) and one or more of its characteristic product ions.

• Data Analysis: The concentration of thiamine is determined by the ratio of the peak area of the analyte to that of the internal standard.

Method Selection Guide

The choice between HPLC and LC-MS/MS depends on a variety of factors. The following diagram provides a logical framework for selecting the most appropriate method for your research.

References

• 1. Determination of thiamine (vitamin B1) in pharmaceutical tablets and human urine by titania-based ligand-exchange hydrophilic interaction chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. nvkc.nl [nvkc.nl]
• 3. A novel LC-MS/MS assay for vitamin B1, B2 and B6 determination in dried blood spots and its application in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Simplified, Specific HPLC Method of Assaying Thiamine and Riboflavin in Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pickeringlabs.com [pickeringlabs.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Validation of a HPLC Method for Quantification of Thiamine and Its Phosphate Esters in Rat Brain Tissue [scirp.org]
• 9. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Thiamine Assays: Linearity and Limit of Quantification

Thiamine (Vitamin B1) is a crucial micronutrient, and its accurate quantification in various matrices such as food, pharmaceuticals, and biological fluids is vital for nutritional assessment, quality control, and clinical diagnostics.[1] A variety of analytical methods are employed for thiamine determination, each with distinct performance characteristics. This guide provides a comparative overview of the linearity and limit of quantification (LOQ) of three common thiamine assay methods: High-Performance Liquid Chromatography (HPLC), microbiological assays, and enzymatic assays.

Quantitative Performance Comparison

The performance of an assay is often defined by its linearity, the range over which the assay response is directly proportional to the analyte concentration, and its limit of quantification (LOQ), the lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.[2] The following table summarizes these parameters for different thiamine assay methods based on published data.

Assay Method	Linearity Range	Limit of Quantification (LOQ)	Remarks
HPLC with UV Detection	0.1 µg/mL - 4.93 µg/mL[3]	0.132 µg/mL[3]	A titania-based column showed a linear range of 0.25–125 µg mL−1 and a limit of detection (LOD) of 75 ng mL−1.[4]
HPLC with Fluorescence Detection	0.1 mg/L - 1.0 mg/L[5]	0.6 - 0.9 mg/kg (in selected foods)[5]	Pre-column derivatization to thiochrome enhances sensitivity.[5][6] Another study reported a linearity of 0.05 μg/mL to 2.45 μg/mL and an LOQ of 0.088 μg/mL for riboflavin, a related B vitamin, suggesting similar performance for thiamine.[3]
HPLC-MS	5 ng/mL - 400 ng/mL[7]	8 - 30 ng/mL[7]	Offers high sensitivity and specificity.
Microbiological Assay	Not explicitly stated in most sources, but dose-response curves show a clear correlation (R² > 0.95).[8]	Sensitive to 2.0 nmol/L.[9]	Generally offers low limits of detection.[6] The assay relies on the growth of microorganisms like Lactobacillus fermenti or Saccharomyces cerevisiae which is dependent on thiamine concentration.[8][9]
Enzymatic Assay	0.025 µM - 0.5 µM[1]	Not explicitly stated, but the assay range suggests a low LOQ.	Based on the thiamine-dependent activity of enzymes like pyruvate oxidase.[1] Another enzymatic assay relies on the relationship between thiamine and thiaminase.[10]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used method for thiamine quantification due to its high precision and ability to separate thiamine from its phosphorylated forms and other matrix components.[1][6] The most common approach involves the pre- or post-column derivatization of thiamine to a highly fluorescent compound, thiochrome, followed by fluorescence detection.[6][11]

Methodology for Determining Linearity and LOQ:

• Preparation of Standard Solutions: A stock solution of thiamine hydrochloride is prepared in an appropriate solvent (e.g., 0.1 N HCl).[11] A series of at least five to six standard solutions of decreasing concentrations are prepared by serial dilution to cover the expected working range.

• Sample Preparation and Derivatization: For food samples, an acid hydrolysis step is often employed to extract thiamine, followed by enzymatic treatment (e.g., with Taka-diastase) to convert thiamine phosphate esters to free thiamine.[11] An aliquot of the standard or sample extract is then oxidized to thiochrome under alkaline conditions using an oxidizing agent like potassium ferricyanide.[5]

• Chromatographic Analysis: The derivatized standards and samples are injected into the HPLC system. Chromatographic separation is typically achieved on a C18 reversed-phase column with a mobile phase consisting of a buffer and an organic modifier (e.g., methanol or acetonitrile).[3][12] Fluorescence detection is set at an excitation wavelength of approximately 375 nm and an emission wavelength of around 435 nm.[5]

• Linearity Assessment: A calibration curve is constructed by plotting the peak area of the thiochrome derivative against the corresponding concentration of the thiamine standards. The linearity is evaluated by the correlation coefficient (R²) of the calibration curve, which should ideally be ≥ 0.999.[5]

• LOQ Determination: The LOQ is typically determined based on the standard deviation of the response and the slope of the calibration curve (LOQ = 10σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.[3] Alternatively, it can be determined as the lowest concentration of the analyte that can be measured with a specified level of precision and accuracy (e.g., a signal-to-noise ratio of 10:1).

Caption: Workflow for Linearity and LOQ Determination in HPLC Thiamine Assays.

Microbiological Assay

Microbiological assays are based on the principle that the growth of certain microorganisms is directly proportional to the amount of a specific vitamin present in the growth medium.[13] For thiamine, organisms such as Lactobacillus fermenti or Lactobacillus viridescens are commonly used.[9][14] These assays are highly specific and sensitive.[13]

Methodology for Determining Linearity and LOQ:

• Preparation of Inoculum and Assay Medium: A culture of the test microorganism is prepared and standardized. A basal medium, complete in all respects for the growth of the organism except for thiamine, is prepared.

• Preparation of Standard Solutions: A series of thiamine standard solutions of known concentrations are prepared.

• Assay Procedure: Aliquots of the standard solutions and sample extracts are added to tubes or microtiter plates containing the basal medium. Each tube or well is then inoculated with the test organism.

• Incubation: The tubes or plates are incubated under controlled conditions (e.g., 20-22 hours) to allow for microbial growth.[9]

• Measurement of Growth: The extent of microbial growth is measured turbidimetrically using a spectrophotometer or a microplate reader.

• Linearity Assessment: A standard curve is prepared by plotting the microbial growth (e.g., absorbance) against the concentration of the thiamine standards. The linearity is observed over the range where the growth response is proportional to the thiamine concentration.

• LOQ Determination: The LOQ is the lowest concentration of thiamine that produces a measurable and reproducible growth response significantly different from the blank (medium without thiamine).

Caption: General Workflow for Microbiological Thiamine Assays.

Enzymatic Assay

Enzymatic assays for thiamine are based on the measurement of the activity of a thiamine-dependent enzyme.[1] An example is the use of pyruvate oxidase, where the enzyme's activity is proportional to the thiamine concentration.[1] Another approach involves the use of thiaminase I, an enzyme that degrades thiamine.[10]

Methodology for Determining Linearity and LOQ (Thiaminase-based):

• Preparation of Reagents: This includes a buffer solution, a thiaminase I enzyme solution, and a chromogenic substrate (e.g., 4-nitrothiophenol).[15][16]

• Preparation of Standard Solutions: A series of thiamine standard solutions are prepared.

• Assay Procedure: The assay is typically performed in a 96-well plate format. The reaction mixture contains the buffer, thiaminase I, the chromogenic substrate, and either the thiamine standard or the sample.

• Reaction and Measurement: Thiaminase I catalyzes the consumption of the chromogenic substrate in the presence of thiamine, leading to a decrease in absorbance at a specific wavelength (e.g., 411 nm).[15] The rate of this decrease is monitored over time using a spectrophotometer.

• Linearity Assessment: A standard curve is generated by plotting the rate of the reaction (change in absorbance per unit time) against the concentration of the thiamine standards. The linear range of the assay is determined from this curve.

• LOQ Determination: The LOQ is the lowest thiamine concentration that results in a reaction rate that can be reliably measured and is significantly different from the background rate (in the absence of thiamine).

Caption: Principle of a Thiaminase-Based Enzymatic Assay for Thiamine.

References

• 1. Thiamine Assays—Advances, Challenges, and Caveats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Simplified, Specific HPLC Method of Assaying Thiamine and Riboflavin in Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of thiamine (vitamin B1) in pharmaceutical tablets and human urine by titania-based ligand-exchange hydrophilic interaction chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Thiamine analysis [thiamine.dnr.cornell.edu]
• 7. Determination of selected water-soluble vitamins (thiamine, riboflavin, nicotinamide and pyridoxine) from a food matrix using hydrophilic interaction liquid chromatography coupled with mass spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel panel of yeast assays for the assessment of thiamin and its biosynthetic intermediates in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Automated microbiological assay of thiamin in serum and red cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. "Establishing Methods for the Detection of Thiamine in Resource-Deficie" by Sarah Matesic [orb.binghamton.edu]
• 11. pickeringlabs.com [pickeringlabs.com]
• 12. researchgate.net [researchgate.net]
• 13. Methods of Analysis of Thiamine : A Review | Semantic Scholar [semanticscholar.org]
• 14. MICROBIOLOGICAL ASSAY FOR THIAMIN USING LACTOBACILLUS VIRIDESCENS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An Assay for Thiaminase I in Complex Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Rapid Method for Assaying Thiaminase I Activity in Diverse Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Thiamine Analysis: A Cross-Validation of Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantification of thiamine (Vitamin B1) across different laboratory settings. We will delve into the performance of High-Performance Liquid Chromatography (HPLC) with fluorescence detection, Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and traditional Microbiological Assays, supported by experimental data and detailed protocols.

At a Glance: Method Performance Comparison

The selection of an appropriate analytical method for thiamine quantification is critical and depends on factors such as the sample matrix, required sensitivity, and available instrumentation. The following tables summarize the quantitative performance of the three most prevalent methods as reported in various validation and comparison studies.

Performance Metric	HPLC with Fluorescence Detection	LC-MS/MS	Microbiological Assay
Linearity (R²)	>0.999[1][2]	>0.99[3][4]	Dose-dependent, requires standard curve for each assay[5]
Intra-assay Precision (%RSD)	< 2.0%[4]	3.4 - 3.5%[3][4]	~12% (for a 353 nM concentration)[5]
Inter-assay Precision (%RSD)	< 2.0%[4]	6.1 - 7.6%[3][4]	Not consistently reported, can be a source of variability
Recovery (%)	90.7 ± 8.97% (manual method)[6]	93 - 99%[3][4]	99.9 ± 1.03%[6]
Limit of Detection (LOD)	0.043 µg/mL	<0.25 nmol/L[7]	Low, as it relies on microbial growth[8]
Limit of Quantification (LOQ)	0.132 µg/mL[9]	6 - 12 nmol/L[3][4]	5 - 50 ng[10]

In-Depth Method Comparison

A study directly comparing manual and semi-automated fluorometric methods with a microbiological assay for thiamine in food products provided the following recovery data:

Method	Mean Recovery (%)	Standard Deviation
Manual Fluorometric	90.7	8.97
Semi-automated Fluorometric	101	2.52
Microbiological Assay	99.9	1.03

Data from the Assay of Thiamine in Foods, Using Manual and Semiautomated Fluorometric and Microbiological Methods.[6]

Furthermore, a comparison between a newly developed LC-MS/MS method for thiamine pyrophosphate (TPP) and an established HPLC-Fluorescence method for total thiamine yielded a strong correlation, described by the following regression equation:

TPP LC-MS/MS = 0.97 × Total Thiamine HPLC - 10.61 (r² = 0.94) [3][4]

This indicates a high degree of agreement between the two methods, with LC-MS/MS offering potentially greater specificity for the biologically active form of thiamine.

Experimental Workflows and Signaling Pathways

To visualize the operational flow of a cross-laboratory validation study, the following diagram outlines the key stages from sample distribution to final data analysis.

Cross-laboratory validation workflow for thiamine analysis.

The primary analytical principle for fluorescence detection of thiamine involves its oxidation to thiochrome, a highly fluorescent compound. The following diagram illustrates this key chemical transformation.

Conversion of thiamine to the fluorescent thiochrome.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

This method is widely used and relies on the conversion of thiamine to the fluorescent derivative thiochrome.[8]

a. Sample Preparation (Food Matrix) [1][2]

• Homogenize 5 g of the sample with 60 mL of 0.1 N HCl.

• Heat the mixture at 100°C for 1 hour.

• Cool to room temperature and adjust the pH to 4.0-4.5 using a 2.5 M Sodium Acetate solution.

• To determine total thiamine, add 200 mg of Taka-diastase and incubate for 18 hours at 45°C to hydrolyze thiamine esters.[1][2]

• Precipitate proteins by adding 2 mL of 50% Trichloroacetic acid (TCA) solution and heating at 100°C for 15 minutes.[1][2]

• Adjust the pH to 2.6-2.8 with Sodium Acetate and bring the final volume to 100 mL with deionized water.

• Filter the extract through a 0.45 µm filter before injection.

b. Chromatographic Conditions [11]

• Column: Vitamin B1 column (e.g., IC2201rp), 125 mm x 4 mm.

• Mobile Phase: Isocratic elution with a suitable buffer system.

• Flow Rate: 0.8-1.2 mL/min.

• Temperature: 30°C.

• Derivatization: Post-column derivatization with an oxidizing agent (e.g., potassium ferricyanide in an alkaline solution) to form thiochrome.

• Fluorescence Detection: Excitation wavelength of approximately 365 nm and an emission wavelength of approximately 450 nm.[8]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity, allowing for the direct measurement of thiamine and its phosphate esters without derivatization.

a. Sample Preparation (Whole Blood) [3][4]

• Mix whole blood with an internal standard solution (e.g., TPP-d3 and PLP-d3).

• Deproteinize the sample by adding a trichloroacetic acid (TCA) solution.

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant for injection into the LC-MS/MS system.

b. LC-MS/MS Conditions [3][4][12]

• Chromatographic System: UPLC or HPLC system.

• Column: A C18 or C30 reversed-phase column is commonly used.[12]

• Mobile Phase: A gradient of mobile phases, often containing ammonium formate and formic acid in water and an organic solvent like acetonitrile.[12]

• Mass Spectrometry: A tandem mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, with specific mass transitions for thiamine and its internal standard. For example, a transition for TPP could be 425.1 > 121.85.[4]

Microbiological Assay

This traditional method measures the growth of a microorganism that requires thiamine for its proliferation. Lactobacillus viridescens or Streptococcus salivarius are commonly used test organisms.[10][13]

a. Sample and Standard Preparation [13]

• Prepare a sterile, thiamine-free basal medium.

• Create a standard curve by adding known concentrations of a sterile thiamine standard solution to a series of tubes containing the basal medium.

• Prepare the sample extract, ensuring it is sterile and diluted to a concentration that falls within the range of the standard curve.

b. Assay Procedure [13]

• Inoculate all tubes (standards and samples) with a standardized suspension of the test organism.

• Incubate the tubes at a controlled temperature (e.g., 37°C) for a specified period (e.g., 24-72 hours), until sufficient growth is observed.[10]

• Measure the microbial growth, typically by turbidimetry (measuring the optical density) at a specific wavelength.

• Quantify the thiamine content in the sample by comparing its growth response to the standard curve.

Conclusion

The choice of analytical method for thiamine determination is a critical decision for researchers and professionals in drug development.

• HPLC with fluorescence detection is a robust and widely available technique, suitable for a variety of sample matrices.[10]

• LC-MS/MS offers the highest sensitivity and specificity, making it the method of choice for clinical and research applications where precise quantification of different thiamine vitamers is required.[3]

• Microbiological assays , while more time-consuming and potentially less precise, provide a measure of the biologically available thiamine and can be a cost-effective option when advanced instrumentation is not available.[10]

A thorough understanding of the principles, performance characteristics, and protocols of each method is essential for generating reliable and comparable data in the cross-validation of thiamine analysis.

References

• 1. pickeringlabs.com [pickeringlabs.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Simultaneous measurement of whole blood vitamin B1 and vitamin B6 using LC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nvkc.nl [nvkc.nl]
• 5. A protocol for a turbidimetric assay using a Saccharomyces cerevisiae thiamin biosynthesis mutant to estimate total vitamin B1 content in plant tissue samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Comparable Performance Characteristics of Plasma Thiamine and Erythrocyte Thiamine Diphosphate in Response to Thiamine Fortification in Rural Cambodian Women - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thiamine analysis [thiamine.dnr.cornell.edu]
• 9. A Simplified, Specific HPLC Method of Assaying Thiamine and Riboflavin in Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. books.rsc.org [books.rsc.org]
• 11. eaglebio.com [eaglebio.com]
• 12. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microbiological assay of vitamins B series | PDF [slideshare.net]

Navigating the Nuances of Thiamine Phosphate Ester Analysis: A Comparative Guide to Accuracy and Recovery

For researchers, scientists, and drug development professionals, the precise quantification of thiamine and its phosphate esters—thiamine monophosphate (TMP), thiamine diphosphate (TDP), and thiamine triphosphate (TTP)—is critical for assessing nutritional status, diagnosing deficiencies, and understanding various physiological and pathological processes. This guide provides a comparative overview of analytical methodologies, focusing on accuracy and recovery, to aid in the selection of the most appropriate method for your research needs.

Method Performance: A Head-to-Head Comparison

The determination of thiamine phosphate esters in biological matrices is predominantly achieved through High-Performance Liquid Chromatography (HPLC) with fluorescence detection and, more recently, by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While both techniques offer high sensitivity and specificity, they present distinct advantages and limitations.

A survey of laboratories performing vitamin B1 analysis revealed that HPLC with fluorescence detection is the most common method. For whole blood analysis, a mix of commercial kits and in-house developed methods are utilized.[1] The lack of a universally adopted internal standard in many current vitamin B1 and B6 assays is a likely contributor to the wide dispersion of results observed in proficiency testing programs.[1]

Below is a summary of performance data from various studies, highlighting the accuracy (recovery) and precision (imprecision) of different methods.

Method	Analyte(s)	Matrix	Recovery (%)	Within-Run CV (%)	Total CV (%)	Reference
HPLC with Fluorescence Detection	Thiamine, TMP, TDP	Washed Erythrocytes	95 - 103	< 4	< 8	[2]
HPLC with Fluorescence Detection	TDP, TMP, Thiamine	Rat Brain Tissue (Hippocampus)	96.0 - 101.7	2.66 - 7.43	25.39 - 37.54	[3]
HPLC with Fluorescence Detection	TDP	Whole Blood	>90%	< 8	-	[4]
HPLC with Fluorescence Detection	Thiamine, Riboflavin	Mushrooms	104.45 ± 4.5	< 1.0	-	[5]
LC-MS/MS	TDP, TMP, Thiamine	Whole Blood	102.7 - 103.7	≤ 15.9 (intra-day)	≤ 11.1 (inter-day)

Note: CV (%) refers to the coefficient of variation, a measure of precision. A lower CV indicates higher precision. Recovery (%) is a measure of accuracy, with values closer to 100% indicating higher accuracy.

One study directly compared the performance of an HPLC method for thiamine diphosphate (TDP) with the traditional erythrocyte transketolase activation (ETKA) assay for assessing thiamine status in malaria patients.[6][7] The HPLC method demonstrated good correlation with the functional enzymatic assay, although some discrepancies were observed.[4][6] Using an ETKA activation coefficient of ≥ 25% as the standard for thiamine deficiency, the sensitivity of the HPLC method for TDP (< 275 ng/gHb) was 68.5% and the specificity was 60.8%.[6][7]

Experimental Protocols: A Closer Look at the Methodologies

The accuracy and recovery of thiamine phosphate ester analysis are heavily influenced by the experimental protocol, from sample preparation to detection.

Sample Preparation

A common and critical first step in analyzing thiamine esters in biological samples like whole blood is the precipitation of proteins. Trichloroacetic acid (TCA) is frequently used for this purpose.[8] Following protein removal, the thiamine compounds in the supernatant are derivatized to form fluorescent thiochrome derivatives. This is typically achieved by oxidation with potassium ferricyanide in an alkaline solution.[8]

Chromatographic Separation

Reversed-phase HPLC is the most widely used technique for separating thiamine and its phosphate esters.[2][4] The choice of HPLC column can impact the resolution of the different phosphate esters. One study found that a Waters Xterra® MS C-18 column provided better resolution between thiamine and riboflavin compared to a Waters X-Select CSH C-18 column.[5] Isocratic or gradient elution with a mobile phase typically consisting of a buffer and an organic modifier (e.g., acetonitrile or methanol) is employed to achieve separation.[2][9]

Detection

Fluorescence detection following post-column derivatization is a sensitive and specific method for quantifying thiochrome derivatives.[2][4] The excitation and emission wavelengths are typically set around 365 nm and 450 nm, respectively. LC-MS/MS offers an alternative with high selectivity and sensitivity, often without the need for derivatization.

Experimental Workflow for Thiamine Phosphate Ester Analysis by HPLC

Caption: A typical workflow for the analysis of thiamine phosphate esters in whole blood using HPLC with fluorescence detection.

The Emerging Role of Thiamine Triphosphate in Cellular Signaling

While thiamine diphosphate is well-established as a coenzyme in carbohydrate metabolism, recent research suggests that thiamine triphosphate (TTP) may play a role in cellular signaling pathways.[10] Although not a coenzyme, TTP has been shown to phosphorylate proteins and activate high-conductance anion channels in vitro, hinting at its involvement in signal transduction.[10]

The synthesis of TTP can occur through at least two different enzymes: adenylate kinase 1 in the cytosol and F0F1-ATP synthase in brain mitochondria.[10] Its cellular concentration is regulated by a specific cytosolic thiamine triphosphatase (ThTPase).[10] In some tissues with high adenylate kinase activity and an absence of ThTPase, TTP can accumulate to represent over 70% of the total thiamine content.[10]

Putative Signaling Pathway of Thiamine Triphosphate (TTP)

Caption: A diagram illustrating the synthesis, potential signaling actions, and regulation of thiamine triphosphate (TTP).

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. ovid.com [ovid.com]
• 5. A Simplified, Specific HPLC Method of Assaying Thiamine and Riboflavin in Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of Thiamin Diphosphate High-Performance Liquid Chromatography and Erythrocyte Transketolase Assays for Evaluating Thiamin Status in Malaria Patients without Beriberi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. j-jabs.umin.jp [j-jabs.umin.jp]
• 10. Thiamine triphosphate: a ubiquitous molecule in search of a physiological role - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Whole Blood Thiamine Diphosphate Reference Values

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of established reference values for thiamine diphosphate (TDP) in whole blood, offering a comparative analysis of data derived from various analytical methodologies. Understanding these reference intervals is crucial for accurately assessing thiamine status in clinical research and drug development, as TDP is the primary biologically active form of vitamin B1 and a key biomarker of thiamine adequacy.

Thiamine Diphosphate: The Gold Standard for Thiamine Status Assessment

Thiamine diphosphate, the active coenzyme form of thiamine, is essential for carbohydrate metabolism and neuronal function. Whole blood TDP concentration is considered the most reliable indicator of thiamine status, reflecting total body stores.[1][2] Unlike plasma or serum thiamine levels, which are more indicative of recent dietary intake, whole blood TDP provides a more stable and accurate long-term assessment.[3][4]

Reference Intervals for Thiamine Diphosphate in Whole Blood

The generally accepted reference range for TDP in the whole blood of healthy adults is 70 to 180 nmol/L .[1][5][6][7][8][9][10] Values below 70 nmol/L are often considered indicative of thiamine deficiency.[1][2][7][10] However, it is important to note that reference intervals can vary based on the analytical method used and the specific population studied.

The following table summarizes TDP reference values from various studies, highlighting the methodologies employed and the populations assessed.

Reference Range (nmol/L)	Analytical Method	Population	Citation
70 - 180	HPLC	Healthy Individuals	[5]
70 - 180	LC-MS/MS	General	[1][7][9][10]
70 - 180	Not Specified	Pediatric	[2][8]
66.5 - 200	Not Specified	General	[4]
84.3 - 213.3	HPLC	General	[3]
50 - 220	Not Specified	Adult	[11]
70 - 229 (Men)	HPLC	Japanese Adults	[12][13]
63 - 200 (Women)	HPLC	Japanese Adults	[12][13]
101.0 - 189.0	LC-MS/MS	Danish Blood Donors	[14]

Factors Influencing Thiamine Diphosphate Reference Values

Several factors can influence whole blood TDP concentrations, leading to variations in reference intervals across different populations.

• Age: While a standard pediatric reference range of 70-180 nmol/L is often cited, some studies suggest that reference intervals may need to be further stratified by specific age groups within the pediatric population.[2][8]

• Race and Ethnicity: Recent research has indicated that race can be a significant factor influencing TDP concentrations. One study found that Black individuals had lower whole blood TDP concentrations compared to White individuals, irrespective of their health status.[4][7] Studies on Japanese and Norwegian populations have also shown significant differences in TDP reference values, suggesting that population-specific ranges may be necessary for accurate assessment.[12][13]

• Diet and Supplementation: As expected, dietary intake and vitamin supplementation can lead to elevated TDP concentrations.[1][11] It is recommended that patients fast for 12 hours and refrain from taking vitamin supplements prior to blood collection for TDP analysis.[9][10]

Methodologies for Whole Blood Thiamine Diphosphate Analysis

The two primary analytical methods for quantifying TDP in whole blood are High-Performance Liquid Chromatography (HPLC) with fluorescence detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used and reliable method for TDP measurement. The general workflow involves the extraction of TDP from whole blood, pre-column derivatization to a fluorescent thiochrome derivative, followed by chromatographic separation and fluorometric detection.

• Sample Preparation:

  • Whole blood is hemolyzed to release TDP from erythrocytes.

  • Proteins are precipitated using trichloroacetic acid (TCA).[15]

  • The sample is centrifuged to separate the protein-free supernatant.[15]

• Derivatization:

  • The supernatant containing TDP is mixed with an oxidizing agent, typically potassium ferricyanide, in an alkaline solution to convert TDP to its fluorescent thiochrome derivative.[15]

• Chromatographic Separation:

  • The derivatized sample is injected into a reversed-phase HPLC column (e.g., C18).[11][15]

  • An isocratic or gradient elution with a mobile phase consisting of a phosphate buffer and an organic solvent (e.g., acetonitrile or methanol) is used to separate the thiochrome derivative from other components.[11][15]

• Detection:

  • The fluorescent thiochrome derivative is detected using a fluorescence detector.[15]

• Quantification:

  • TDP concentration is determined by comparing the peak area of the sample to that of a known standard.[15]

Fig. 1: HPLC workflow for TDP analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered a more sensitive and specific method for TDP analysis.[1][2] It offers the advantage of direct detection without the need for a derivatization step and allows for the simultaneous measurement of other B vitamins.

• Sample Preparation:

  • An internal standard (e.g., stable isotope-labeled TDP) is added to the whole blood sample.[1]

  • Proteins are precipitated using an acid, such as trichloroacetic acid (TCA) or perchloric acid.[1][5]

  • The sample is centrifuged, and the supernatant is collected.

• Chromatographic Separation:

  • The supernatant is injected into a reversed-phase UPLC or HPLC column.[1]

  • A gradient elution is typically used to separate TDP from other analytes.

• Mass Spectrometric Detection:

  • The eluent from the LC column is introduced into the mass spectrometer.

  • TDP is ionized, typically using electrospray ionization (ESI) in positive mode.[1]

  • Multiple reaction monitoring (MRM) is used for specific and sensitive detection of TDP and its internal standard based on their precursor and product ion transitions.[6]

• Quantification:

  • The concentration of TDP is determined by the ratio of the peak area of the analyte to that of the internal standard.

References

• 1. Simultaneous measurement of whole blood vitamin B1 and vitamin B6 using LC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thiamine (Vitamin B1), Whole Blood - Mayo Clinic Laboratories | Pediatric Catalog [pediatric.testcatalog.org]
• 3. Instrument Multiplexing: Amplified Throughput for Measurement of Vitamin B1 in Whole Blood Using Parallel Liquid Chromatography Systems Interfaced to a Single Mass Spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Race explains substantial variance in whole blood thiamine diphosphate concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Determination of Underivatized Vitamin B1 and B6 in Whole Blood by Reversed Phase Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry | PLOS One [journals.plos.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Race explains substantial variance in whole blood thiamin diphosphate concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Thiamine deficiency disorders: diagnosis, prevalence, and a roadmap for global control programs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. childrensmn.org [childrensmn.org]
• 11. japsonline.com [japsonline.com]
• 12. researchgate.net [researchgate.net]
• 13. j-jabs.umin.jp [j-jabs.umin.jp]
• 14. [PDF] Rapid HPLC measurement of thiamine and its phosphate esters in whole blood. | Semantic Scholar [semanticscholar.org]
• 15. Determination of thiamin diphosphate in whole blood samples by high-performance liquid chromatography--a method suitable for pediatric diagnostics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: Correlating Whole Blood Thiamine Diphosphate with Plasma Free Thiamine Levels

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two key biomarkers for assessing thiamine (Vitamin B1) status: whole blood thiamine diphosphate (TDP) and plasma free thiamine. Understanding the correlation, advantages, and limitations of each is crucial for accurate nutritional assessment, clinical diagnostics, and therapeutic monitoring in drug development. This document summarizes quantitative data from various studies, details experimental protocols, and presents visual workflows to aid in the selection of the most appropriate biomarker for your research needs.

Executive Summary

The assessment of thiamine status is critical in various research and clinical settings. The two most common biomarkers utilized are whole blood thiamine diphosphate (TDP), the biologically active form of thiamine, and free thiamine in plasma. Scientific literature indicates that whole blood TDP is the superior indicator of total body thiamine stores , while plasma free thiamine is more reflective of recent dietary intake [1][2]. Approximately 80-90% of thiamine in the blood is in the form of TDP and is concentrated within erythrocytes (red blood cells)[3][4]. Consequently, plasma contains only a small fraction of the total blood thiamine[1]. While some studies have shown a positive correlation between the two markers, particularly in response to thiamine supplementation, their clinical utility differs significantly[4].

Quantitative Data Comparison

The following table summarizes the typical reference ranges and correlation data for whole blood TDP and plasma free thiamine from various studies. It is important to note that reference intervals can vary between laboratories and analytical methods.

Parameter	Whole Blood Thiamine Diphosphate (TDP)	Plasma Free Thiamine	Correlation (r-value)	Key Findings & Citations
Primary Indication	Long-term nutritional status and total body stores	Recent dietary intake	-	Whole blood TDP is a reliable indicator of total body stores, while plasma thiamine reflects recent consumption.[1][2]
Typical Reference Range	70 - 180 nmol/L	8 - 30 nmol/L	-	Reference ranges can vary. Values below 70 nmol/L for TDP are often considered indicative of deficiency.[5]
Correlation Studies	-	-	r = 0.41–0.57 (baseline)	A study on Cambodian women showed a significant positive correlation between erythrocyte TDP (eThDP) and plasma thiamine at baseline and after a thiamine fortification intervention.[4]
Correlation Studies	-	-	r = 0.9625 (method comparison)	A study developing an HPLC method found that whole blood free thiamine correlated closely with plasma free thiamine levels.[2]

Signaling Pathway and Biological Significance

Thiamine is an essential cofactor for several key enzymes in carbohydrate and amino acid metabolism. The diagram below illustrates the central role of thiamine diphosphate (TDP) in cellular energy pathways.

Thiamine diphosphate (TDP) as a crucial coenzyme in metabolism.

Experimental Protocols

Accurate measurement of whole blood TDP and plasma free thiamine requires specific and validated analytical methods, most commonly High-Performance Liquid Chromatography (HPLC) with fluorescence detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Measurement of Whole Blood Thiamine Diphosphate (TDP) by HPLC

This protocol is a generalized representation based on common methodologies.

• Sample Collection and Handling:

  • Collect whole blood in EDTA-containing tubes.

  • Protect the sample from light as thiamine is light-sensitive.

  • Samples should be frozen if not analyzed immediately.

• Sample Preparation (Protein Precipitation and Derivatization):

  • Lyse the erythrocytes to release TDP.

  • Precipitate proteins using an acid, such as trichloroacetic acid (TCA).

  • Centrifuge to separate the protein pellet from the supernatant containing TDP.

  • The TDP in the supernatant is then derivatized to a fluorescent thiochrome derivative using an oxidizing agent like potassium ferricyanide in an alkaline solution.

• HPLC Analysis:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient or isocratic elution with a buffer (e.g., phosphate buffer) and an organic solvent (e.g., methanol or acetonitrile).

  • Detection: Fluorescence detection with excitation and emission wavelengths set for the thiochrome derivative.

• Quantification:

  • Quantification is performed by comparing the peak area of the sample to that of known standards.

Measurement of Plasma Free Thiamine by LC-MS/MS

This protocol is a generalized representation based on common methodologies.

• Sample Collection and Handling:

  • Collect whole blood in EDTA-containing tubes.

  • Centrifuge the blood to separate plasma from the cellular components.

  • Protect the plasma sample from light and store it frozen.

• Sample Preparation (Protein Precipitation):

  • Precipitate plasma proteins using a solvent like acetonitrile or an acid like TCA.

  • Centrifuge to obtain a clear supernatant.

• LC-MS/MS Analysis:

  • Chromatography: Use a suitable column (e.g., HILIC or reversed-phase) for separation.

  • Mass Spectrometry: Employ a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for thiamine are monitored.

• Quantification:

  • An isotopically labeled internal standard is typically added at the beginning of the sample preparation to correct for matrix effects and variations in instrument response. The concentration is determined from a calibration curve.

Experimental Workflow Diagram

The following diagram outlines the typical experimental workflow for the analysis and correlation of whole blood TDP and plasma free thiamine.

Workflow for measuring and correlating whole blood TDP and plasma free thiamine.

Conclusion

For a comprehensive and reliable assessment of an individual's or a population's thiamine status, the measurement of whole blood thiamine diphosphate (TDP) is the recommended method [1][3]. It provides a stable and accurate reflection of the body's thiamine reserves. Plasma free thiamine , while easier to measure in some respects, is a less reliable indicator of overall thiamine status due to its sensitivity to recent dietary intake[2]. However, it can be a useful marker in studies investigating the immediate effects of thiamine supplementation or fortification[4]. The choice of biomarker should, therefore, be guided by the specific objectives of the research or clinical investigation. The analytical methods, particularly HPLC and LC-MS/MS, offer the necessary sensitivity and specificity for accurate quantification of these thiamine forms.

References

• 1. mayocliniclabs.com [mayocliniclabs.com]
• 2. Simple HPLC Method with Internal Standard for Evaluation of Vitamin B1 Status By Use of Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. Comparable Performance Characteristics of Plasma Thiamine and Erythrocyte Thiamine Diphosphate in Response to Thiamine Fortification in Rural Cambodian Women - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiamine deficiency disorders: diagnosis, prevalence, and a roadmap for global control programs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LC-MS/MS Method Validation for B Vitamins in Whole Blood

For researchers, scientists, and professionals in drug development, the accurate quantification of B vitamins in whole blood is crucial for nutritional assessment, clinical diagnostics, and pharmacokinetic studies. While various analytical techniques exist, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard due to its high sensitivity, specificity, and multiplexing capabilities.[1][2] This guide provides a comprehensive comparison of LC-MS/MS method validation parameters for the analysis of multiple B vitamins in whole blood, supported by experimental data and detailed protocols.

Comparison of Sample Preparation Methods

The complex nature of whole blood necessitates a robust sample preparation method to remove proteins and other interfering substances. The two most common protein precipitation agents for B vitamin analysis are trichloroacetic acid (TCA) and zinc sulfate (ZnSO₄) in methanol.

A study by Kahoun et al. (2022) provides a direct comparison of these two methods for the simultaneous analysis of eight B vitamins and four of their derivatives.[3][4][5] The results, summarized below, indicate that while both methods are viable, the choice of precipitating agent significantly impacts the accuracy and process efficiency for specific vitamins.

Table 1: Comparison of Accuracy (%) for TCA and ZnSO₄/Methanol Precipitation

Analyte	Spiked Concentration (µg/L)	Accuracy with TCA (%)	Accuracy with ZnSO₄/Methanol (%)
Vitamin B1 (Thiamine)	10	105	102
100	101	98
Vitamin B2 (Riboflavin)	10	51	95
100	56	99
Vitamin B3 (Niacin)	10	110	105
100	103	101
Vitamin B3-AM (Niacinamide)	10	98	99
100	95	103
Vitamin B5 (Pantothenic Acid)	10	55	90
100	68	89
Vitamin B6 (Pyridoxine)	10	102	98
100	97	104
Vitamin B6-4PA (4-Pyridoxic acid)	10	122	114
100	112	120
Vitamin B7 (Biotin)	10	75	92
100	81	96
Vitamin B12 (Cyanocobalamin)	10	26	91
100	30	94

Data sourced from Kahoun et al. (2022).[4][5]

Table 2: Comparison of Process Efficiency (%) for TCA and ZnSO₄/Methanol Precipitation

Analyte	Spiked Concentration (µg/L)	Process Efficiency with TCA (%)	Process Efficiency with ZnSO₄/Methanol (%)
Vitamin B1 (Thiamine)	10	>150	105
100	>150	108
Vitamin B2 (Riboflavin)	10	<50	85
100	<50	92
Vitamin B3 (Niacin)	10	>150	98
100	>150	101
Vitamin B3-AM (Niacinamide)	10	94	97
100	101	103
Vitamin B5 (Pantothenic Acid)	10	111	93
100	117	95
Vitamin B6 (Pyridoxine)	10	>150	101
100	>150	106
Vitamin B6-4PA (4-Pyridoxic acid)	10	100	104
100	107	108
Vitamin B7 (Biotin)	10	<50	65
100	<50	70
Vitamin B12 (Cyanocobalamin)	10	<50	88
100	<50	91

Data sourced from Kahoun et al. (2022).[3]

Overall, protein precipitation using ZnSO₄/methanol provided more accurate and consistent results across a wider range of B vitamins, with accuracy ranging from 89% to 120% and process efficiency from 65% to 108%.[3][4][5][6][7] In contrast, the TCA method showed significant variability, with particularly low accuracy for vitamins B2, B5, and B12.[4][5]

LC-MS/MS Method Performance

The performance of an LC-MS/MS method is evaluated based on several key validation parameters. The following table summarizes typical performance characteristics for the analysis of various B vitamins in whole blood.

Table 3: Summary of LC-MS/MS Method Validation Parameters

Parameter	Vitamin B1 (as TPP)	Vitamin B2 (as FAD)	Vitamin B6 (as PLP)	Other B Vitamins
Linearity (R²)	>0.99	>0.99	>0.99	0.9997 - 1.0000
Lower Limit of Quantification (LLOQ)	12 nmol/L	Not specified	6 nmol/L	0.42 - 5.0 µg/L
Intra-assay Precision (%CV)	≤3.5%	Not specified	≤3.4%	0.5 - 13%
Inter-assay Precision (%CV)	≤7.6%	Not specified	≤6.1%	Not specified
Recovery (%)	99%	Not specified	94%	65 - 108% (Process Efficiency)
Matrix Effect (%)	97%	Not specified	93%	Not specified

Data compiled from multiple sources.[3][4][5][6][7][8][9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. Below are the experimental protocols for the compared sample preparation methods and a general LC-MS/MS workflow.

Sample Preparation: Trichloroacetic Acid (TCA) Precipitation

• To 500 µL of whole blood in a microcentrifuge tube, add 100 µL of water and 100 µL of the internal standard working solution.

• Add 300 µL of TCA solution (2.0 g of TCA in 8.0 mL of water) to deproteinize the sample.

• Vortex the mixture for approximately 10 seconds.

• Incubate the sample on ice for 15 minutes.

• Centrifuge at 20,000 x g for 10 minutes.

• Transfer the clarified supernatant to an HPLC vial for analysis.[3][4][5]

Sample Preparation: Zinc Sulfate (ZnSO₄)/Methanol Precipitation

• To 300 µL of whole blood in a microcentrifuge tube, add 100 µL of water and 100 µL of the internal standard working solution.

• Add 500 µL of ZnSO₄-methanol agent (300mM ZnSO₄·7H₂O in methanol, 3:7 v/v) to deproteinize the sample.

• Vortex the mixture for approximately 10 seconds.

• Incubate the sample on ice for 15 minutes.

• Centrifuge at 20,000 x g for 10 minutes.

• Transfer the clarified supernatant to an HPLC vial for analysis.[3][4][5]

General LC-MS/MS Workflow

The following diagram illustrates a typical workflow for the analysis of B vitamins in whole blood using LC-MS/MS.

Caption: A typical workflow for B vitamin analysis in whole blood.

LC-MS/MS vs. Alternative Methods

While immunoassays and traditional HPLC with UV or fluorescence detection have been used for B vitamin analysis, LC-MS/MS offers several distinct advantages.[2][10]

• Higher Specificity and Selectivity: LC-MS/MS can differentiate between various B vitamin vitamers and isomers, which is challenging for immunoassays that may suffer from cross-reactivity.[10]

• Greater Sensitivity: LC-MS/MS methods typically achieve lower limits of detection and quantification, enabling the measurement of low endogenous levels of B vitamins.[1]

• Multiplexing Capability: A single LC-MS/MS run can simultaneously quantify a comprehensive panel of B vitamins, improving throughput and reducing sample volume requirements.[3][5]

• Reduced Matrix Effects: While matrix effects can be a concern in LC-MS/MS, they can be effectively managed through appropriate sample preparation and the use of stable isotope-labeled internal standards.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood | PLOS One [journals.plos.org]
• 5. journals.plos.org [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Simultaneous measurement of whole blood vitamin B1 and vitamin B6 using LC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Thiamine Hydrochloride Phosphate-d3: A Guide for Laboratory Professionals

The proper disposal of thiamine hydrochloride phosphate-d3, a deuterated form of a thiamine (Vitamin B1) derivative, is crucial for maintaining laboratory safety and ensuring environmental compliance. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage and dispose of this compound responsibly.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle thiamine hydrochloride phosphate-d3 with appropriate personal protective equipment (PPE). This includes safety glasses with side shields or goggles, chemically compatible gloves, and a lab coat.[1][2][3] All handling should be performed in a well-ventilated area to avoid inhalation of any dust or aerosols.[1][4] An eyewash station and safety shower should be readily accessible.[3]

II. Waste Identification and Classification

Under the Resource Conservation and Recovery Act (RCRA), it is the responsibility of the waste generator to determine if a chemical is hazardous.[1] While thiamine hydrochloride itself is not typically listed as a hazardous waste, any mixture with hazardous solvents or other chemicals would render the resulting waste hazardous.[5][6] Therefore, all waste containing thiamine hydrochloride phosphate-d3 should be treated as chemical waste and segregated appropriately.[5][7]

Waste Stream	Description	Container Type	Disposal Route
Unused/Expired Thiamine Hydrochloride Phosphate-d3	Solid powder or solutions of the compound that are no longer needed.	A clearly labeled, sealed, and compatible waste container.	Hazardous waste collection program.[8]
Contaminated Labware	Disposable items such as pipette tips, gloves, and weighing paper that have come into contact with the compound.	Labeled hazardous waste container.	Hazardous waste collection program.
Empty Containers	Original containers that held the compound.	Regular trash (after proper decontamination).	Triple rinse with a suitable solvent; collect rinsate as hazardous waste. Deface label before disposal.[8]
Spill Cleanup Materials	Absorbent materials used to clean up spills of the compound.	Labeled hazardous waste container.	Hazardous waste collection program.[8]

III. Step-by-Step Disposal Procedures

A. Disposal of Unused or Expired Thiamine Hydrochloride Phosphate-d3:

• Do not dispose of the compound down the drain or in the regular trash.[7][9]

• Carefully transfer the solid or liquid waste into a designated hazardous waste container that is compatible with the chemical.[5]

• Ensure the container is clearly labeled with the words "Hazardous Waste" and the full chemical name: "Thiamine Hydrochloride Phosphate-d3".[10]

• Keep the waste container securely closed except when adding waste.[5][8]

• Store the container in a designated Satellite Accumulation Area (SAA) away from incompatible materials.[5][6]

• Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6]

B. Decontamination and Disposal of Empty Containers:

• Triple rinse the empty container with a solvent capable of removing the residue (e.g., water, followed by a suitable organic solvent if necessary).[8]

• Collect all rinsate as hazardous waste and add it to the appropriate liquid waste container.[8]

• Once the container is thoroughly rinsed and dry, deface or remove the original label to prevent misidentification.[8]

• The clean, empty container can then be disposed of in the regular trash.[8]

C. Management of Spills:

• In the event of a spill, ensure the area is well-ventilated and restrict access.

• Wearing appropriate PPE, sweep up solid spills carefully to avoid creating dust.[2][4] For liquid spills, use an inert absorbent material.[9]

• Collect all cleanup materials and the spilled substance in a designated hazardous waste container.[8]

• Clean the spill area thoroughly.

• Report the spill to your laboratory supervisor and EHS office as required by your institution's policies.

IV. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of thiamine hydrochloride phosphate-d3.

References

• 1. pccarx.com [pccarx.com]
• 2. westliberty.edu [westliberty.edu]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 8. vumc.org [vumc.org]
• 9. merck.com [merck.com]
• 10. engineering.purdue.edu [engineering.purdue.edu]

Personal protective equipment for handling Thiamine hydrochloride phosphate-d3

This guide provides crucial safety and logistical information for the handling and disposal of Thiamine hydrochloride phosphate-d3. The following procedures are based on the safety data for Thiamine hydrochloride, as specific data for the deuterated phosphate form is limited. The chemical properties and hazards are expected to be very similar.

Personal Protective Equipment (PPE)

Proper PPE is essential to ensure safety when handling Thiamine hydrochloride phosphate-d3. The following table summarizes the recommended equipment.

Protection Type	Equipment	Specification	Purpose
Eye/Face Protection	Safety Goggles or Glasses	Goggles with side protection or safety glasses with side shields.[1][2][3]	To prevent eye contact, as the compound can cause serious eye irritation.[4][5][6]
Hand Protection	Chemical-Resistant Gloves	Nitrile rubber (NBR) gloves are a suitable material.[1] Consider double gloving for enhanced protection.[2]	To prevent skin contact, which may cause mild irritation.[5][7]
Respiratory Protection	Respirator	A NIOSH/MSHA approved respirator is required when dust is generated.[2][4] A P2 filter respirator is also recommended.[7]	To prevent inhalation of dust, which may cause respiratory irritation.[5]
Body Protection	Protective Clothing	Appropriate protective clothing to prevent skin exposure.[3][7][8]	To minimize the risk of skin contact.

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is vital to minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls:

• Work in a well-ventilated area. The use of local exhaust ventilation is recommended to control airborne dust.[3][7][9]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3]

2. Pre-Handling Checks:

• Read and understand the Safety Data Sheet (SDS) for Thiamine hydrochloride before commencing work.

• Ensure all necessary PPE is available and in good condition.

• Check that the work area is clean and uncluttered.

3. Handling the Compound:

• Avoid the formation and spread of dust in the air.[3][7][8][9]

• Do not breathe in the dust.[8][9]

• Avoid direct contact with skin, eyes, and clothing.[8][9]

• Weigh and handle the solid material in a designated area, preferably within a fume hood or ventilated enclosure.

• Keep the container tightly closed when not in use.[3][7][10][11]

4. Post-Handling Procedures:

• Wash hands thoroughly with soap and water after handling the compound.[4][6]

• Clean the work area and any equipment used.

• Store Thiamine hydrochloride phosphate-d3 in a cool, dry, and well-ventilated place, protected from light as it is light-sensitive and hygroscopic.[3][4][8][9]

Emergency and Disposal Plan

Accidental Release Measures (Spill Response):

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

• Evacuate and Secure:

  • Mark out the contaminated area and prevent access to unauthorized personnel.[7]

• Ventilate:

  • Ensure the area is well-ventilated.[4]

• Personal Protection:

  • Wear the appropriate PPE as detailed above (respirator, gloves, eye protection, and protective clothing).[8]

• Containment and Cleanup:

  • Avoid generating dust during cleanup.[12]

  • Carefully sweep up or vacuum the spilled solid.[7][8]

  • Place the collected material into a suitable, labeled container for disposal.[7][8][11]

  • Clean the spill area with a damp cloth or by spreading water on the contaminated surface to remove any remaining residue.[7][11]

• Environmental Precautions:

  • Do not allow the product to enter drains, sewers, or waterways.[4][7][9]

References

• 1. carlroth.com [carlroth.com]
• 2. merck.com [merck.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. haenseler.ch [haenseler.ch]
• 7. murphyandson.co.uk [murphyandson.co.uk]
• 8. westliberty.edu [westliberty.edu]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. dcfinechemicals.com [dcfinechemicals.com]
• 11. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 12. cdn.accentuate.io [cdn.accentuate.io]